Friulimicin D

Core Science & Biosynthesis

The Discovery and Isolation of Friulimicin D from Actinoplanes friuliensis: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Friulimicin D is a member of the friulimicin complex, a group of potent lipopeptide antibiotics produced by the actinomycete Actinoplanes friuliensis.[1][2] This technical guide provides an in-depth overview of the discovery, fermentation, isolation, and purification of Friulimicin D. Detailed experimental protocols, quantitative data, and visualizations are presented to facilitate a comprehensive understanding of the processes involved. Friulimicin D, like its analogues, exhibits significant activity against a range of Gram-positive bacteria, including multi-drug resistant strains, by inhibiting cell wall biosynthesis through a unique mechanism involving the sequestration of bactoprenol (B83863) phosphate (B84403).[3][4]

Introduction

The friulimicins are a family of cyclic lipopeptide antibiotics discovered from the fermentation broth of Actinoplanes friuliensis strain HAG 010964.[1] This family comprises four main components: Friulimicin A, B, C, and D.[1] These compounds are structurally related to the amphomycin group of antibiotics but possess distinct properties due to differences in their exocyclic amino acid residue.[1] The friulimicins have an asparagine residue at this position, which contributes to their higher isoelectric points compared to the amphomycins.[1]

The antibacterial activity of the friulimicins is notable, particularly against problematic Gram-positive pathogens.[3][5] Their mechanism of action involves the inhibition of peptidoglycan synthesis, a critical pathway for bacterial cell wall integrity.[3][4] This inhibition is achieved through the formation of a complex with bactoprenol phosphate, a lipid carrier essential for the transport of peptidoglycan precursors across the cell membrane.[3] This mode of action is distinct from many other classes of antibiotics and makes the friulimicins promising candidates for further drug development.

Fermentation of Actinoplanes friuliensis

The production of friulimicins is achieved through the submerged fermentation of Actinoplanes friuliensis. While various nutrient media can be utilized, the development of a chemically defined production medium has enabled more controlled and optimized production processes.[1][5]

Culture Conditions

Successful fermentation of A. friuliensis for friulimicin production relies on the careful control of various physical and chemical parameters.

• Inoculum: A well-established seed culture of A. friuliensis is used to inoculate the production medium.

• Media: While complex media containing components like yeast extract, malt (B15192052) extract, and glucose have been used, a chemically defined medium allows for better process control and analysis of the influence of individual components on growth and antibiotic biosynthesis.[5][6]

• Fermentation Parameters: Key parameters such as temperature, pH, aeration, and agitation are optimized to ensure robust microbial growth and maximal antibiotic yield.

• Process Strategies: Both fed-batch and continuous cultivation strategies have been developed for friulimicin production.[5]

Production Yields

The volumetric productivity of friulimicin can vary depending on the fermentation strategy employed.

Fermentation Strategy	Volumetric Productivity of Friulimicin
Fed-batch	1-2 mg/L/h
Perfusion process (Dilution rate: 0.05 h⁻¹)	3-5 mg/L/h

Table 1: Volumetric productivity of friulimicin in different fermentation processes.[5]

Isolation and Purification of Friulimicin D

The isolation and purification of Friulimicin D from the fermentation broth is a multi-step process that leverages the physicochemical properties of the molecule. The general workflow involves initial separation of the friulimicin complex from other co-produced metabolites, followed by fractionation of the individual friulimicin analogues.

Figure 1: General workflow for the isolation and purification of Friulimicin D.

Experimental Protocols

Step 1: Removal of Biomass The first step in the purification process is the removal of the A. friuliensis cells from the fermentation broth. This is typically achieved by centrifugation or filtration to yield a clear culture supernatant containing the secreted friulimicins.

Step 2: Ion-Exchange Chromatography Ion-exchange chromatography is a crucial step for the separation of the friulimicin complex from the co-produced acidic lipopeptides of the amphomycin type.[1] Due to their higher isoelectric points, the friulimicins can be selectively eluted under specific pH and salt conditions.[1]

• Resin: A cation exchange resin, such as Dowex 50WX4, can be used for the separation of basic and neutral amino acids post-hydrolysis, indicating its utility for separating molecules with differing charges.[7] The specific resin for separating the intact friulimicin analogues would be chosen based on their overall charge at a given pH.

• Elution: A stepwise or gradient elution with increasing ionic strength or a change in pH is employed to separate the friulimicins from the more acidic amphomycins.

Step 3: Preparative High-Performance Liquid Chromatography (HPLC) Preparative reverse-phase HPLC is a high-resolution technique used to separate the individual friulimicin analogues (A, B, C, and D) from the complex mixture obtained after ion-exchange chromatography.

• Column: A C18 stationary phase is commonly used for the separation of lipopeptides.

• Mobile Phase: A gradient of water and an organic solvent, such as acetonitrile, containing a modifier like trifluoroacetic acid (TFA) is typically used.[7]

• Detection: Elution of the compounds is monitored by UV absorbance.

Step 4: Final Purification and Desalting The fractions containing Friulimicin D are collected, pooled, and subjected to a final purification or desalting step to remove any remaining impurities and HPLC mobile phase components. This can be achieved by techniques such as solid-phase extraction or size-exclusion chromatography.

Analytical Characterization

The purity and identity of the isolated Friulimicin D are confirmed using various analytical techniques.

High-Performance Liquid Chromatography (HPLC)

Analytical HPLC is used to assess the purity of the final product.

Parameter	Condition
Column	Purospher RP-18 (5 µm)
Mobile Phase A	0.1% Trifluoroacetic acid in Water
Mobile Phase B	Acetonitrile
Gradient	A linear gradient from low to high percentage of Mobile Phase B
Detection	UV absorbance

Table 2: Typical HPLC conditions for the analysis of friulimicins.[7]

Mass Spectrometry (MS)

Mass spectrometry is used to confirm the molecular weight of Friulimicin D and to aid in its structural elucidation.

Biological Activity

Friulimicin D exhibits potent antibacterial activity against a range of Gram-positive bacteria. Its activity is dependent on the presence of calcium ions.[8]

Minimum Inhibitory Concentrations (MICs)

The MIC is the lowest concentration of an antimicrobial agent that prevents visible growth of a microorganism. The following table summarizes the MIC values for the related compound, Friulimicin B, against various Gram-positive pathogens.

Bacterial Species	MIC Range (µg/mL) of Friulimicin B
Staphylococcus aureus	Data for Friulimicin D is not explicitly available, but Friulimicin B shows activity comparable to daptomycin.[8]
Enterococcus faecalis	Data for Friulimicin D is not explicitly available, but Friulimicin B shows activity comparable to daptomycin.[8]
Streptococcus pneumoniae	Data for Friulimicin D is not explicitly available, but Friulimicin B shows activity comparable to daptomycin.[8]
Vancomycin-Resistant Enterococci (VRE)	Friulimicin B is active against VRE strains.[3]
Methicillin-Resistant Staphylococcus aureus (MRSA)	Friulimicin B is active against MRSA strains.[3][5]

Table 3: In vitro activity of Friulimicin B against selected Gram-positive bacteria. Note: MIC values for Friulimicin D are expected to be in a similar range.

Mechanism of Action Signaling Pathway

The antibacterial action of Friulimicin D is initiated by its interaction with the bacterial cell membrane, leading to the inhibition of cell wall synthesis.

Figure 2: Mechanism of action of Friulimicin D.

Conclusion

Friulimicin D represents a promising lipopeptide antibiotic with a unique mechanism of action against Gram-positive bacteria. This technical guide has outlined the key aspects of its discovery, production, and purification from Actinoplanes friuliensis. The detailed methodologies and data presented herein provide a valuable resource for researchers and scientists in the field of antibiotic discovery and development, facilitating further investigation into this important class of natural products. The development of optimized fermentation and purification strategies will be crucial for the future clinical development of Friulimicin D and its analogues.

References

• 1. Friulimicins: novel lipopeptide antibiotics with peptidoglycan synthesis inhibiting activity from Actinoplanes friuliensis sp. nov. II. Isolation and structural characterization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Actinoplanes friuliensis - Wikipedia [en.wikipedia.org]
• 3. The Lipopeptide Antibiotic Friulimicin B Inhibits Cell Wall Biosynthesis through Complex Formation with Bactoprenol Phosphate - PMC [pmc.ncbi.nlm.nih.gov]
• 4. The lipopeptide antibiotic Friulimicin B inhibits cell wall biosynthesis through complex formation with bactoprenol phosphate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. jstage.jst.go.jp [jstage.jst.go.jp]
• 7. Sequencing and Analysis of the Biosynthetic Gene Cluster of the Lipopeptide Antibiotic Friulimicin in Actinoplanes friuliensis - PMC [pmc.ncbi.nlm.nih.gov]
• 8. merlionpharma.com [merlionpharma.com]

An In-depth Technical Guide to Friulimicin D: Chemical Structure and Properties

For Researchers, Scientists, and Drug Development Professionals

Introduction

Friulimicin D is a member of the friulimicin family of lipopeptide antibiotics, which are produced by the actinomycete Actinoplanes friuliensis.[1][2] This family, which also includes friulimicins A, B, and C, demonstrates potent antimicrobial activity against a range of Gram-positive bacteria, including multidrug-resistant strains.[2] The friulimicins are structurally related to other calcium-dependent antibiotics (CDAs) and share a common mechanism of action centered on the disruption of bacterial cell wall synthesis.[3][4] This guide provides a detailed overview of the chemical structure and biological properties of Friulimicin D, with a focus on its mechanism of action and the experimental methodologies used in its characterization.

Chemical Structure and Physicochemical Properties

The friulimicins are complex lipopeptides consisting of a cyclic decapeptide core linked to an exocyclic asparagine residue, which is in turn acylated with a fatty acid side chain.[2][5] The peptide core is notable for containing several unusual amino acids, such as methylaspartic acid, D-pipecolinic acid, and diaminobutyric acid.[5] All members of the friulimicin family (A, B, C, and D) possess an identical peptide macrocycle.[1] Their structural diversity arises from variations in the length and branching of the fatty acid acyl residue.[2]

While Friulimicin B is the most extensively studied compound in this family, information on Friulimicin D specifies its chemical and physical properties as detailed below.

Table 1: Physicochemical Properties of Friulimicin D

Property	Value	Source
Molecular Formula	C60H96N14O19	[6]
Molecular Weight	1317.49 g/mol	[6]
Appearance	Colorless compound	[7]
Solubility	High solubility in water and methanol. Soluble in DMSO and aqueous buffers.	[7][8]
Stability	Stable for ≥24 months under recommended storage conditions.	[8]
Storage Conditions	-20°C, dry, and protected from light.	[8]

Mechanism of Action

The antibacterial activity of Friulimicin D, like other members of its class, is dependent on the presence of calcium ions (Ca²⁺).[4][5] The primary mechanism of action is the inhibition of peptidoglycan synthesis, a critical process for the integrity of the bacterial cell wall.[1][9] This inhibition is achieved through the formation of a complex with bactoprenol (B83863) phosphate (B84403) (C₅₅-P), an essential lipid carrier that transports peptidoglycan precursors across the bacterial cell membrane.[4][5]

The proposed sequence of events is as follows:

• Calcium-Dependent Conformational Change: In the presence of Ca²⁺, Friulimicin D undergoes a conformational change, which is necessary for its biological activity.[5]

• Complex Formation with Bactoprenol Phosphate: The Ca²⁺-activated Friulimicin D specifically binds to C₅₅-P on the bacterial cell membrane.[4][5]

• Inhibition of Peptidoglycan Synthesis: By sequestering C₅₅-P, Friulimicin D prevents its participation in the cycle of peptidoglycan precursor transport. This leads to an accumulation of cytoplasmic cell wall precursors and ultimately halts cell wall construction.[5][8]

• Cell Lysis: The inability to synthesize and repair the peptidoglycan layer results in a weakened cell wall, leading to cell lysis and bacterial death.[8]

It is noteworthy that this mechanism of targeting C₅₅-P is distinct from many other classes of antibiotics, making friulimicins promising candidates for combating resistant pathogens.[5]

References

• 1. Friulimicins: novel lipopeptide antibiotics with peptidoglycan synthesis inhibiting activity from Actinoplanes friuliensis sp. nov. II. Isolation and structural characterization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Sequencing and Analysis of the Biosynthetic Gene Cluster of the Lipopeptide Antibiotic Friulimicin in Actinoplanes friuliensis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Mechanistic insights into the C 55 -P targeting lipopeptide antibiotics revealed by structure–activity studies and high-resolution crystal structures ... - Chemical Science (RSC Publishing) DOI:10.1039/D1SC07190D [pubs.rsc.org]
• 4. The lipopeptide antibiotic Friulimicin B inhibits cell wall biosynthesis through complex formation with bactoprenol phosphate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. The Lipopeptide Antibiotic Friulimicin B Inhibits Cell Wall Biosynthesis through Complex Formation with Bactoprenol Phosphate - PMC [pmc.ncbi.nlm.nih.gov]
• 6. medchemexpress.com [medchemexpress.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. Friulimicins: novel lipopeptide antibiotics with peptidoglycan synthesis inhibiting activity from Actinoplanes friuliensis sp. nov. II. Isolation and structural characterization. | Semantic Scholar [semanticscholar.org]

The Core Mechanism of Friulimicin D on Bacterial Cell Walls: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Friulimicin D, a member of the cyclic lipopeptide class of antibiotics, exhibits potent bactericidal activity against a broad spectrum of Gram-positive pathogens, including multidrug-resistant strains. This technical guide provides a comprehensive overview of the molecular mechanism of action of Friulimicin D, focusing on its interaction with the bacterial cell wall synthesis machinery. Detailed experimental protocols for key assays and quantitative data on its antimicrobial activity are presented to facilitate further research and development in this area.

Introduction

The rise of antibiotic-resistant bacteria poses a significant threat to global health. Friulimicin D, produced by the actinomycete Actinoplanes friuliensis, represents a promising class of antibiotics with a distinct mechanism of action compared to many currently used drugs.[1][2] Structurally, it is a cyclic decapeptide with a lipid tail, a feature that is crucial for its antimicrobial activity.[1] This guide delves into the core mechanism by which Friulimicin D disrupts the integrity of the bacterial cell wall, a validated target for antibacterial therapy.

Mechanism of Action: Sequestration of the Bactoprenol (B83863) Phosphate (B84403) Carrier C55-P

The primary mode of action of Friulimicin D is the inhibition of peptidoglycan synthesis through the specific targeting and sequestration of the lipid carrier, bactoprenol phosphate (C55-P).[1][3][4] This action is critically dependent on the presence of calcium ions (Ca²⁺).[1]

Friulimicin D, in the presence of Ca²⁺, forms a stable complex with C55-P on the bacterial cell membrane.[1][3] C55-P is an essential lipid carrier responsible for transporting peptidoglycan precursors, specifically N-acetylmuramic acid (MurNAc)-pentapeptide, from the cytoplasm across the cell membrane to the site of cell wall assembly.[5] By binding to C55-P, Friulimicin D effectively traps the carrier, preventing its participation in the peptidoglycan synthesis cycle.[1][3]

This sequestration has a cascading effect on the cell wall biosynthesis pathway:

• Inhibition of Lipid I Formation: The enzyme MraY, which catalyzes the transfer of MurNAc-pentapeptide from UDP-MurNAc-pentapeptide to C55-P to form Lipid I, is indirectly inhibited due to the unavailability of its lipid substrate.[1]

• Disruption of Downstream Processes: The lack of Lipid I subsequently halts the formation of Lipid II (catalyzed by MurG) and the final polymerization and cross-linking steps of peptidoglycan synthesis.[5]

• Broader Impact on Cell Envelope Synthesis: C55-P is also a crucial carrier in the biosynthesis of other essential cell envelope components, such as teichoic acids and capsular polysaccharides.[1][4] Therefore, the sequestration of C55-P by Friulimicin D likely disrupts these pathways as well, contributing to its potent bactericidal effect.

The following diagram illustrates the mechanism of action of Friulimicin D.

Caption: Mechanism of Friulimicin D action on the bacterial cell wall.

Quantitative Data: Antimicrobial Activity

Friulimicin D and its closely related analogue Friulimicin B exhibit potent activity against a wide range of Gram-positive bacteria, including clinically important resistant pathogens. The minimum inhibitory concentration (MIC) is a key quantitative measure of an antibiotic's efficacy.

Bacterial Species	Strain	Friulimicin B MIC (µg/mL)	Daptomycin MIC (µg/mL)	Reference
Staphylococcus aureus	ATCC 29213	0.5 - 1	0.5 - 1	[2]
Staphylococcus aureus	MRSA (Clinical Isolates)	0.5 - 2	0.5 - 2	[2]
Enterococcus faecalis	ATCC 29212	1 - 2	1 - 4	[2]
Enterococcus faecium	Vancomycin-Resistant	1 - 4	1 - 4	[2]
Streptococcus pneumoniae	Penicillin-Resistant	≤0.06 - 0.25	≤0.06 - 0.5	[2]
Staphylococcus simulans	22	0.078	0.039	[1]
Bacillus subtilis	168	0.078	0.625	[1]

Note: MIC values for Friulimicin B are presented as a close surrogate for Friulimicin D due to their structural and functional similarity. The activity of friulimicins is dependent on the presence of physiological concentrations of calcium (typically 50 mg/L).[2]

Detailed Experimental Protocols

The elucidation of Friulimicin D's mechanism of action has been facilitated by a series of key in vitro and in vivo experiments. The detailed methodologies for these assays are provided below.

Macromolecular Synthesis Inhibition Assay

This assay determines the specific cellular pathway targeted by an antibiotic by measuring the incorporation of radiolabeled precursors into essential macromolecules.

Protocol:

• Bacterial Culture Preparation:

  • Grow an overnight culture of the test bacterium (e.g., Bacillus subtilis 168) in a suitable broth (e.g., CYG medium) supplemented with 50 µg/mL Ca²⁺.[1]

  • Dilute the overnight culture 1:50 into fresh, pre-warmed medium and grow to an optical density at 600 nm (OD₆₀₀) of 0.5.[1]

• Radiolabeling:

  • Divide the culture into two aliquots. To one, add Friulimicin D at a concentration of 10x its MIC. The other serves as an untreated control.[1]

  • To each culture, add a specific radiolabeled precursor (e.g., [³H]glucosamine for cell wall synthesis, [³H]thymidine for DNA synthesis, [³H]uridine for RNA synthesis, and [¹⁴C]isoleucine for protein synthesis) to a final concentration of 1 µCi/mL.[1]

• Incorporation Measurement:

  • Incubate the cultures at 37°C and take samples at various time points (e.g., 0, 30, 60, 90, and 120 minutes).[1]

  • Precipitate the macromolecules by adding ice-cold 10% trichloroacetic acid (TCA) and incubate on ice for at least 30 minutes.[1]

  • Collect the precipitate by filtration through glass microfiber filters.[1]

  • Wash the filters with 5% TCA to remove unincorporated precursors.[1]

  • Measure the radioactivity of the filters using a scintillation counter.[1]

• Data Analysis:

  • Plot the incorporated radioactivity (in counts per minute, CPM) against time for both the treated and untreated cultures for each radiolabeled precursor. A significant reduction in incorporation for a specific precursor indicates that its corresponding pathway is inhibited by the antibiotic.

Caption: Experimental workflow for macromolecular synthesis inhibition assay.

Analysis of Cytoplasmic Peptidoglycan Precursors

This experiment investigates the accumulation of soluble cell wall precursors in the cytoplasm, which is indicative of a blockage in the later, membrane-associated stages of peptidoglycan synthesis.

Protocol:

• Cell Culture and Treatment:

  • Grow the test organism (e.g., Staphylococcus simulans 22) in Mueller-Hinton broth with 50 µg/mL Ca²⁺ to an OD₆₀₀ of 0.5.[1]

  • Add chloramphenicol (B1208) (to inhibit protein synthesis and prevent cell lysis) and incubate for 15 minutes.[1]

  • Add Friulimicin D at 10x MIC and incubate for a further 30 minutes.[1]

• Precursor Extraction:

  • Harvest the cells by centrifugation.

  • Extract the soluble precursors by resuspending the cell pellet in boiling water and incubating for 15 minutes.[1]

  • Centrifuge to remove cell debris and collect the supernatant.[1]

• Analysis by HPLC:

  • Lyophilize the supernatant and redissolve in a small volume of mobile phase.[3]

  • Analyze the extract by reverse-phase high-performance liquid chromatography (HPLC).[3]

  • Monitor the elution profile at a suitable wavelength (e.g., 262 nm for UDP-containing compounds).

  • Identify and quantify the peak corresponding to UDP-MurNAc-pentapeptide by comparison with a standard and/or mass spectrometry.[3]

• Data Interpretation:

  • An accumulation of UDP-MurNAc-pentapeptide in Friulimicin D-treated cells compared to untreated controls indicates an inhibition of the membrane-bound steps of peptidoglycan synthesis.[1]

In Vitro Lipid II Synthesis Assay

This cell-free assay directly assesses the impact of Friulimicin D on the enzymatic reactions that produce Lipid I and Lipid II.

Protocol:

• Preparation of Membrane Fractions:

  • Prepare membrane fractions from a suitable bacterial source rich in MraY and MurG enzymes (e.g., Micrococcus luteus).

• Reaction Mixture:

  • In a microcentrifuge tube, combine the following components in a buffer containing Tris-HCl and MgCl₂:

    • Membrane protein (e.g., 300-400 µg)

    • C55-P (e.g., 10 nmol)[1]

    • UDP-MurNAc-pentapeptide (e.g., 100 nmol)[1]

    • UDP-N-acetylglucosamine (UDP-GlcNAc), which can be radiolabeled (e.g., [¹⁴C]UDP-GlcNAc) for detection (e.g., 100 nmol)[1]

    • Triton X-100 (to solubilize lipids)[1]

    • Varying concentrations of Friulimicin D.

• Reaction and Analysis:

  • Initiate the reaction by adding the membrane preparation and incubate at 37°C.

  • Stop the reaction by adding a solvent (e.g., butanol/pyridine acetate).

  • Extract the lipid-linked intermediates.

  • Separate the extracted lipids (Lipid I and Lipid II) by thin-layer chromatography (TLC).

  • Visualize the lipid spots (e.g., using iodine vapor or autoradiography if a radiolabeled substrate was used).[1]

  • Quantify the amount of Lipid II formed in the presence of different concentrations of Friulimicin D.[1]

• Expected Outcome:

  • Friulimicin D will inhibit the formation of Lipid II in a concentration-dependent manner.

Caption: Workflow for the in vitro Lipid II synthesis assay.

MraY Enzyme Activity Assay

This assay specifically measures the activity of the MraY enzyme, which is responsible for the synthesis of Lipid I.

Protocol:

• Enzyme and Substrates:

  • Use purified MraY enzyme.

  • Substrates: C55-P (can be radiolabeled, e.g., [³H]C55-P) and UDP-MurNAc-pentapeptide.[1]

• Reaction Setup:

  • Combine purified MraY, [³H]C55-P, and UDP-MurNAc-pentapeptide in a reaction buffer containing Tris-HCl, MgCl₂, and a detergent (e.g., N-lauroyl sarcosine).[1]

  • Include varying concentrations of Friulimicin D in different reaction tubes.

• Enzymatic Reaction and Detection:

  • Initiate the reaction by adding the enzyme and incubate at 37°C for 1 hour.[1]

  • Spot the reaction mixture onto a TLC plate and develop the chromatogram.

  • Detect the radiolabeled Lipid I product by autoradiography or by scraping the corresponding spot and measuring radioactivity with a scintillation counter.

• Result Interpretation:

  • A decrease in the formation of Lipid I in the presence of Friulimicin D demonstrates the inhibition of MraY activity, consistent with the sequestration of its substrate, C55-P.[1]

Conclusion

Friulimicin D exerts its potent bactericidal effect against Gram-positive bacteria by targeting a fundamental process in cell wall biogenesis. Its unique mechanism, the Ca²⁺-dependent sequestration of the lipid carrier C55-P, leads to the inhibition of peptidoglycan synthesis and likely other essential cell envelope biosynthetic pathways. This multifaceted attack on the bacterial cell envelope makes Friulimicin D a compelling candidate for further development as a therapeutic agent against challenging Gram-positive infections. The detailed methodologies and quantitative data provided in this guide serve as a valuable resource for researchers in the field of antibiotic discovery and development.

References

• 1. The Lipopeptide Antibiotic Friulimicin B Inhibits Cell Wall Biosynthesis through Complex Formation with Bactoprenol Phosphate - PMC [pmc.ncbi.nlm.nih.gov]
• 2. merlionpharma.com [merlionpharma.com]
• 3. Pharmacodynamics of RWJ-54428 against Staphylococcus aureus, Streptococcus pneumoniae, and Enterococcus faecalis in a Neutropenic Mouse Thigh Infection Model - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Antimicrobial Susceptibility of Various MRSA Clinical Isolates and the Impact of Glycopeptide MICs on Clinical and Microbiological Outcomes - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]

The Unveiling of Friulimicin D: A Technical Guide to its Biosynthetic Pathway

For Researchers, Scientists, and Drug Development Professionals

Introduction

Friulimicin D is a member of the friulimicin family of lipopeptide antibiotics produced by the actinomycete Actinoplanes friuliensis.[1][2][3][4][5] These compounds exhibit potent activity against a range of Gram-positive bacteria, including multidrug-resistant strains, making them promising candidates for novel antibiotic development.[4][5] Structurally, friulimicins consist of a ten-amino-acid macrocycle, an exocyclic amino acid, and a branched-chain fatty acid tail.[1][2][4][5] Friulimicin D, along with friulimicins A, B, and C, is distinguished by the presence of an asparagine residue at the exocyclic position.[1] The biosynthesis of this complex molecule is a fascinating process orchestrated by a multi-enzyme assembly line encoded by a dedicated gene cluster. This technical guide provides an in-depth exploration of the biosynthetic pathway of Friulimicin D, detailing the genetic blueprint, enzymatic machinery, and key chemical transformations.

The Friulimicin Biosynthetic Gene Cluster

The genetic instructions for friulimicin biosynthesis are encoded within a large gene cluster in Actinoplanes friuliensis.[1][2][3] This cluster spans approximately 24 open reading frames (ORFs) and contains genes responsible for the synthesis of the peptide backbone, the lipid tail, the unusual amino acid precursors, as well as genes for regulation and self-resistance.[1][2][3]

Key components of the friulimicin biosynthetic gene cluster include:

• Non-Ribosomal Peptide Synthetases (NRPSs): Four large multi-domain enzymes, PstA, PstB, PstC, and PstD, are responsible for the assembly of the decapeptide core of friulimicin.[1][5] These NRPSs function as a modular assembly line, with each module responsible for the recognition, activation, and incorporation of a specific amino acid.

• Genes for Non-Proteinogenic Amino Acid Synthesis: The cluster contains genes for the synthesis of the unusual amino acids found in friulimicin, such as D-pipecolinic acid, L-threo-β-methylaspartic acid, and 2,3-diaminobutyric acid.[1][2][3]

  • The pip gene encodes a lysine (B10760008) cyclodeaminase responsible for the stereoselective synthesis of L-pipecolinic acid.[1][2][3]

  • The dabA and dabB genes are involved in the biosynthesis of 2,3-diaminobutyric acid.[1][2][3]

• Fatty Acid Synthesis and Linkage Genes: A set of genes is dedicated to the synthesis of the branched-chain fatty acid and its subsequent attachment to the N-terminal amino acid of the peptide chain.[1][5]

• Regulatory and Transport Genes: The cluster also includes genes that likely play roles in regulating the expression of the biosynthetic genes and in exporting the synthesized antibiotic out of the cell.[1][5]

The Biosynthetic Pathway of Friulimicin D

The biosynthesis of Friulimicin D is a multi-step process that can be broadly divided into three key stages: initiation with a lipid tail, elongation of the peptide chain by NRPS machinery, and finally, cyclization and release of the mature lipopeptide.

Lipoinitiation: The Fatty Acid Tail

The biosynthesis is initiated by the coupling of a branched-chain fatty acid to the first amino acid of the peptide chain.[6][7] This "lipoinitiation" step is a common feature in the biosynthesis of many lipopeptide antibiotics. The specific fatty acid attached can vary, leading to different friulimicin analogues.

Peptide Chain Elongation: The NRPS Assembly Line

The core of friulimicin biosynthesis is the non-ribosomal peptide synthetase (NRPS) system.[1][5] The four NRPS enzymes (PstA-D) are organized into modules, each responsible for incorporating one amino acid into the growing peptide chain. Each module typically contains the following domains:

• Adenylation (A) domain: Selects and activates a specific amino acid as an aminoacyl-adenylate.

• Thiolation (T) domain (or Peptidyl Carrier Protein - PCP): Covalently binds the activated amino acid via a phosphopantetheinyl arm.

• Condensation (C) domain: Catalyzes the formation of a peptide bond between the amino acid on its own module and the growing peptide chain attached to the previous module.

• Epimerization (E) domain: In some modules, this domain converts an L-amino acid to its D-isoform.[1]

The peptide chain is assembled sequentially as it is passed from one module to the next.

Cyclization and Release

Once the full-length lipopeptide has been assembled on the NRPS scaffold, a terminal thioesterase (TE) domain catalyzes the release of the molecule. This release step is coupled with the cyclization of the peptide chain to form the characteristic macrocyclic structure of friulimicin.

Quantitative Data

The production of friulimicin is influenced by fermentation conditions. The following table summarizes reported production yields under different cultivation strategies.

Cultivation Method	Volumetric Productivity of Friulimicin	Reference
Fed-batch	1-2 mg/L/h	[1]
Continuous (Perfusion with cell retention, D=0.05 h⁻¹)	3-5 mg/L/h	[1]
Continuous (Perfusion with cell retention, D=0.1 h⁻¹)	Production ceased	[1]

Experimental Protocols

Gene Inactivation in Actinoplanes friuliensis

Gene inactivation is a crucial technique to elucidate the function of specific genes in the biosynthetic pathway. A general protocol involves the following steps:

• Construct a gene replacement vector: An internal fragment of the target gene is replaced with an antibiotic resistance cassette (e.g., apramycin (B1230331) resistance). This construct is typically assembled in an E. coli vector that can be transferred to Actinoplanes.

• Intergeneric Conjugation: The gene replacement vector is transferred from an E. coli donor strain to Actinoplanes friuliensis via conjugation.

• Selection of Mutants: Exconjugants are selected on media containing the appropriate antibiotics to select for the integration of the resistance cassette and loss of the vector backbone.

• Genotypic Confirmation: The correct gene replacement event in the mutant is confirmed by PCR and Southern hybridization.

• Phenotypic Analysis: The mutant is then analyzed for its ability to produce friulimicin using bioassays and analytical techniques like HPLC.

Heterologous Expression of Biosynthetic Genes

To characterize the function of individual enzymes, their corresponding genes can be expressed in a heterologous host like E. coli.

• Cloning: The gene of interest (e.g., pip for lysine cyclodeaminase) is amplified by PCR from A. friuliensis genomic DNA.

• Vector Ligation: The PCR product is cloned into an expression vector (e.g., pET vector series) that contains a suitable promoter (e.g., T7 promoter) and often an affinity tag (e.g., His-tag) for protein purification.

• Transformation: The expression construct is transformed into a suitable E. coli expression strain (e.g., BL21(DE3)).

• Protein Expression: The culture is grown to a suitable cell density, and protein expression is induced (e.g., with IPTG).

• Protein Purification: The cells are harvested, lysed, and the recombinant protein is purified using affinity chromatography (e.g., Ni-NTA chromatography for His-tagged proteins).

• Enzyme Assays: The purified enzyme is then used in in vitro assays to determine its substrate specificity and catalytic activity.

Visualizations

Caption: Biosynthetic pathway of Friulimicin D.

Caption: Experimental workflow for elucidating the Friulimicin D biosynthetic pathway.

Conclusion

The biosynthetic pathway of Friulimicin D is a complex and highly regulated process that involves a sophisticated interplay of enzymes. Understanding this pathway at a molecular level is crucial for efforts to engineer the biosynthesis of novel friulimicin analogues with improved therapeutic properties. The detailed knowledge of the gene cluster and the functions of the encoded enzymes provides a valuable toolkit for synthetic biology and metabolic engineering approaches to generate new and potent antibiotics to combat the growing threat of antimicrobial resistance. Further research, including the in vitro reconstitution of the entire biosynthetic pathway, will undoubtedly provide deeper insights into the intricate mechanisms governing the production of this important class of natural products.

References

• 1. Development of cultivation strategies for friulimicin production in Actinoplanes friuliensis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. The Lipopeptide Antibiotic Friulimicin B Inhibits Cell Wall Biosynthesis through Complex Formation with Bactoprenol Phosphate - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Sequencing and analysis of the biosynthetic gene cluster of the lipopeptide antibiotic Friulimicin in Actinoplanes friuliensis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Sequencing and Analysis of the Biosynthetic Gene Cluster of the Lipopeptide Antibiotic Friulimicin in Actinoplanes friuliensis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. The lipopeptide antibiotic Friulimicin B inhibits cell wall biosynthesis through complex formation with bactoprenol phosphate - PubMed [pubmed.ncbi.nlm.nih.gov]

In-Depth Technical Guide: The Antimicrobial Spectrum of Friulimicin D

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Friulimicin D is a member of the friulimicin family of acidic lipopeptide antibiotics produced by the actinomycete Actinoplanes friuliensis.[1][2] This technical guide provides a comprehensive overview of the antimicrobial spectrum of Friulimicin D, including its mechanism of action, quantitative susceptibility data where available, and detailed experimental protocols relevant to its evaluation. Friulimicin D, like its congeners, exhibits potent, calcium-dependent activity primarily against Gram-positive bacteria, including multidrug-resistant strains.[2][3] Its mode of action involves the inhibition of peptidoglycan synthesis through the formation of a complex with the lipid carrier bactoprenol (B83863) phosphate (B84403) (C55-P), a mechanism distinct from many commercially available antibiotics.[3] While extensive quantitative data for Friulimicin D is limited in publicly accessible literature, this guide synthesizes the available information and leverages data from the closely related and well-studied Friulimicin B to provide a robust understanding of its antimicrobial profile.

Core Concepts: The Friulimicin Family of Antibiotics

The friulimicins (A, B, C, and D) are a group of structurally similar cyclic lipopeptides.[1][2] They consist of a ten-amino-acid macrocycle and an exocyclic asparagine linked to a branched-chain fatty acid.[2][3] The individual friulimicins differ in the composition of this fatty acid side chain.[2] Their antimicrobial activity is notably dependent on the presence of calcium ions.[3]

Mechanism of Action: Inhibition of Cell Wall Synthesis

The antimicrobial activity of the friulimicins stems from their ability to disrupt the synthesis of the bacterial cell wall.[3] This is achieved through a specific, calcium-dependent interaction with bactoprenol phosphate (C55-P).[3] C55-P is a crucial lipid carrier responsible for transporting peptidoglycan precursors across the cell membrane.[3] By sequestering C55-P, friulimicins effectively halt the cell wall synthesis cascade, leading to bacterial cell death.[3] This targeted mechanism is a key area of interest for overcoming resistance to other classes of antibiotics.[3]

Signaling Pathway Diagram

Friulimicin D's Mechanism of Action

Antimicrobial Spectrum of Friulimicin D

Bacterial Species	Strain	MIC (µg/mL)	Reference
Staphylococcus simulans	22	0.078	[3]
Bacillus subtilis	168	0.078	[3]
Staphylococcus aureus	(Methicillin-Resistant)	Potent Activity Reported	[3]
Enterococcus faecalis	(Vancomycin-Resistant)	Potent Activity Reported	[3]
Clostridium difficile	Potent Activity Reported	[3]

Note: The potent activity against MRSA, VRE, and C. difficile is noted for the friulimicin class of antibiotics, with Friulimicin B being the primary subject of detailed studies.

Experimental Protocols

The following protocols are standard methodologies for determining the antimicrobial susceptibility of friulimicins.

Minimum Inhibitory Concentration (MIC) Determination by Broth Microdilution

This method is considered the standard for assessing the in vitro activity of friulimicins.

Materials:

• Cation-adjusted Mueller-Hinton Broth (CAMHB)

• Calcium chloride (CaCl₂) solution

• Friulimicin D stock solution

• Bacterial inoculum suspension (0.5 McFarland standard)

• Sterile 96-well microtiter plates

• Incubator (35°C ± 2°C)

Procedure:

• Medium Preparation: Prepare CAMHB and supplement with a final concentration of 50 µg/mL of Ca²⁺.

• Serial Dilution: Perform a two-fold serial dilution of Friulimicin D in the calcium-supplemented CAMHB in the microtiter plate. The final volume in each well should be 100 µL.

• Inoculum Preparation: Prepare a bacterial suspension equivalent to a 0.5 McFarland standard. Dilute this suspension in the supplemented CAMHB to achieve a final inoculum density of approximately 5 x 10⁵ CFU/mL in each well.

• Inoculation: Add 100 µL of the diluted bacterial inoculum to each well of the microtiter plate, bringing the total volume to 200 µL.

• Incubation: Incubate the plates at 35°C ± 2°C for 16-20 hours in ambient air.

• Reading Results: The MIC is defined as the lowest concentration of Friulimicin D that completely inhibits visible growth of the organism.

Experimental Workflow Diagram

MIC Determination Workflow

Conclusion and Future Directions

Friulimicin D is a promising antimicrobial agent with a focused spectrum of activity against Gram-positive bacteria, including strains resistant to current therapies. Its unique mechanism of action, targeting the fundamental process of cell wall synthesis via C55-P, makes it a valuable candidate for further investigation and development. While comprehensive quantitative data for Friulimicin D remains to be fully published, the strong similarity to Friulimicin B provides a solid foundation for predicting its efficacy. Future research should focus on generating a complete antimicrobial susceptibility profile for Friulimicin D against a broad panel of clinical isolates and further exploring its potential in preclinical and clinical settings.

References

• 1. Friulimicins: novel lipopeptide antibiotics with peptidoglycan synthesis inhibiting activity from Actinoplanes friuliensis sp. nov. II. Isolation and structural characterization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. The Lipopeptide Antibiotic Friulimicin B Inhibits Cell Wall Biosynthesis through Complex Formation with Bactoprenol Phosphate - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Sequencing and Analysis of the Biosynthetic Gene Cluster of the Lipopeptide Antibiotic Friulimicin in Actinoplanes friuliensis - PMC [pmc.ncbi.nlm.nih.gov]

Unraveling the Acyl Heterogeneity of Friulimicins: A Comparative Structural Analysis of Friulimicin D and B

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Core Abstract: Friulimicins are a class of potent lipopeptide antibiotics produced by the actinomycete Actinoplanes friuliensis. This document provides a detailed comparative analysis of the structural differences between two key members of this family, Friulimicin D and the principal constituent, Friulimicin B. While sharing an identical cyclic decapeptide core, their distinction lies in the composition of their N-terminal acyl chains, a variation that influences their physicochemical properties. This guide presents a comprehensive overview of their structural elucidation, comparative quantitative data, and the experimental methodologies employed in their characterization.

Core Structural Framework of Friulimicins

Friulimicins A, B, C, and D are all members of the amphomycin group of antibiotics.[1][2] They are complex lipopeptides consisting of a macrocyclic peptide core composed of ten amino acids, with an exocyclic asparagine residue linked to a branched-chain fatty acid.[3][4] This fundamental architecture is consistent across all friulimicin variants. The peptide core is characterized by the presence of several non-proteinogenic amino acids, including D-pipecolinic acid, L-threo-β-methylaspartic acid, and both L-threo- and D-erythro-2,3-diaminobutyric acid.[3]

The primary structural divergence between the friulimicin series and the closely related amphomycin series lies in the exocyclic amino acid. Friulimicins possess an asparagine residue at this position, whereas amphomycins have an aspartic acid.[1] This seemingly minor difference results in a higher isoelectric point for the friulimicins, altering their properties.[1]

Structural Differentiation: Friulimicin D vs. Friulimicin B

The key distinction between Friulimicin D and Friulimicin B is the structure of their respective lipid tails. Both fatty acid moieties are characterized by a Δcis3 double bond.[3] However, they differ in their carbon chain length and branching pattern.

• Friulimicin B is acylated with a (Z)-3-undecenoyl-isoundecanoic acid (anteiso-C13:1).

• Friulimicin D possesses a (Z)-3-tridecenoyl-isotridecanoic acid (iso-C15:1) acyl chain.

This variation in the lipid component is the sole structural difference between the two molecules. The identical peptide macrocycle is the central element in all eight lipopeptides (four friulimicins and four amphomycins) produced by A. friuliensis.[1]

Quantitative Data Comparison

The structural variations in the acyl chain lead to differences in the molecular formula and mass of Friulimicin D and B. The following table summarizes these key quantitative distinctions.

Property	Friulimicin D	Friulimicin B
Molecular Formula	C61H98N14O19	C59H94N14O19
Molecular Weight	1331.54 g/mol	1303.49 g/mol
Acyl Chain Structure	(Z)-3-tridecenoyl-isotridecanoic acid (iso-C15:1)	(Z)-3-undecenoyl-isoundecanoic acid (anteiso-C13:1)

Experimental Protocols

The structural elucidation of the friulimicins was achieved through a combination of fermentation, isolation, and advanced spectroscopic techniques.

Fermentation and Isolation of Friulimicins

• Producing Microorganism: Actinoplanes friuliensis HAG 010964.[1]

• Fermentation: The friulimicins are produced through fermentation in different nutrient media.[1]

• Isolation: The novel friulimicin compounds were separated from the acidic lipopeptides of the amphomycin type, which are also present in the culture fluid, using ion-exchange chromatography.[1]

Structural Characterization

• Technique: Fast Atom Bombardment (FAB) mass spectrometry and tandem mass spectrometry (MS/MS) were employed for the structural characterization of the friulimicins.

• Procedure:

  • The purified lipopeptides were subjected to acidic hydrolysis to break down the peptide bonds and cleave the fatty acid tail.

  • The resulting amino acids and fatty acids were derivatized to form methyl esters and trifluoroacetamides for analysis by gas chromatography-mass spectrometry (GC/MS).

  • High-resolution mass spectrometry was used to confirm the identity of unusual amino acids.

  • Incomplete hydrolysis yielded di- and tripeptide fragments, which aided in the sequencing of the peptide core.

  • The complete structure was deduced through extensive high-resolution FAB-MS measurements of the parent molecule and its fragments.

• Technique: A variety of 2D-NMR experiments were conducted to fully assign the proton (¹H) and carbon (¹³C) signals of Friulimicin B and the related amphomycin constituent A-1437 B.

• Procedure:

  • A purified sample of the lipopeptide was dissolved in a suitable deuterated solvent.

  • A suite of 2D-NMR experiments, such as COSY (Correlation Spectroscopy), TOCSY (Total Correlation Spectroscopy), NOESY (Nuclear Overhauser Effect Spectroscopy), HSQC (Heteronuclear Single Quantum Coherence), and HMBC (Heteronuclear Multiple Bond Correlation), were performed.

  • The resulting spectra were analyzed to establish through-bond and through-space correlations between different nuclei, allowing for the complete assignment of the molecular structure and confirmation of the sequence determined by mass spectrometry.

Visualizing Structural Relationships

The following diagrams illustrate the core structural similarities and the key differences between Friulimicin D and Friulimicin B.

Caption: Comparative structure of Friulimicin B and D.

The biosynthetic pathway of the friulimicins involves a multi-modular non-ribosomal peptide synthetase (NRPS) system.

Caption: Simplified workflow of Friulimicin biosynthesis.

References

• 1. Friulimicins: novel lipopeptide antibiotics with peptidoglycan synthesis inhibiting activity from Actinoplanes friuliensis sp. nov. II. Isolation and structural characterization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Sequencing and Analysis of the Biosynthetic Gene Cluster of the Lipopeptide Antibiotic Friulimicin in Actinoplanes friuliensis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. The Lipopeptide Antibiotic Friulimicin B Inhibits Cell Wall Biosynthesis through Complex Formation with Bactoprenol Phosphate - PMC [pmc.ncbi.nlm.nih.gov]

Friulimicin D: A Technical Guide to Laboratory Solubility and Stability

For Researchers, Scientists, and Drug Development Professionals

Introduction

Friulimicin D is a member of the friulimicin family of lipopeptide antibiotics, produced by Actinoplanes friuliensis. These antibiotics are noted for their potent activity against a range of Gram-positive bacteria. A thorough understanding of the solubility and stability of Friulimicin D under various laboratory conditions is paramount for consistent and reproducible experimental results, as well as for the development of potential therapeutic formulations. This technical guide provides a comprehensive overview of the known solubility and stability characteristics of Friulimicin D, alongside detailed experimental protocols for their determination.

Solubility of Friulimicin D

Friulimicin D is characterized as a water-soluble and amphiphilic molecule.[1][2][3] Its amphiphilicity, a key feature for its biological activity, is reportedly enhanced in the presence of calcium ions (Ca²⁺).[1][3] While precise quantitative solubility data in various solvents is not extensively published, the following table summarizes the available qualitative and implied solubility information. For research purposes, it is common to use solvents such as dimethyl sulfoxide (B87167) (DMSO) and methanol (B129727) as vehicles for preparing stock solutions, indicating good solubility in these organic solvents.[4]

Table 1: Solubility Profile of Friulimicin D

Solvent/System	Solubility	Remarks	Citation(s)
Water	Soluble	Amphiphilic nature. Solubility is enhanced in the presence of Ca²⁺.	[1][2][3]
Dimethyl Sulfoxide (DMSO)	Soluble	Commonly used as a solvent for stock solutions. Vehicle effects should be controlled in experiments.	[4]
Methanol	Soluble	Used as a solvent for stock solutions. Vehicle effects should be controlled in experiments.	[4]

Stability of Friulimicin D

The stability of Friulimicin D is a critical factor for its storage and handling in the laboratory to ensure its biological activity is maintained.

Storage Conditions and General Stability

Based on supplier recommendations, Friulimicin D is stable for at least 24 months when stored under specific conditions. It is also advised to avoid repeated freeze-thaw cycles, which can lead to degradation and loss of activity.[4]

Table 2: Recommended Storage and Stability of Friulimicin D

Parameter	Recommendation	Remarks	Citation(s)
Storage Temperature	-20°C	[4]
Storage Conditions	Dry, protected from light	To prevent hydrolysis and photodegradation.	[4]
Long-term Stability	≥ 24 months	Under recommended storage conditions.	[4]
Freeze-Thaw Cycles	Avoid repeated cycles	Can lead to degradation and loss of antibacterial activity.	[4]

Degradation Pathways

While specific degradation pathways for Friulimicin D have not been detailed in the available literature, lipopeptide antibiotics, in general, are susceptible to degradation through hydrolysis of their ester and amide bonds. Forced degradation studies under acidic, basic, oxidative, and photolytic conditions are necessary to fully characterize the degradation profile of Friulimicin D.

Experimental Protocols

The following sections provide detailed methodologies for determining the solubility and stability of Friulimicin D in a laboratory setting. These protocols are based on established methods for peptide and antibiotic analysis and should be validated for specific experimental conditions.

Protocol for Determining Aqueous Solubility

This protocol outlines a method to determine the equilibrium solubility of Friulimicin D in an aqueous buffer.

Methodology:

• Preparation of Saturated Solution:

  • Accurately weigh an excess amount of Friulimicin D powder into a series of vials.

  • Add a precise volume of the desired aqueous buffer (e.g., phosphate-buffered saline, pH 7.4) to each vial.

  • Seal the vials and agitate them at a constant temperature (e.g., 25°C or 37°C) for a predetermined period (e.g., 24-48 hours) to ensure equilibrium is reached.

• Sample Collection and Preparation:

  • After the incubation period, allow the vials to stand undisturbed to let any undissolved solid settle.

  • Carefully withdraw an aliquot from the supernatant of each vial, ensuring no solid particles are transferred.

  • Filter the aliquot through a 0.22 µm syringe filter to remove any remaining micro-particulates.

• Quantification:

  • Dilute the filtered supernatant with the appropriate mobile phase to a concentration within the linear range of a validated analytical method (e.g., HPLC-UV).

  • Analyze the diluted samples using the validated analytical method to determine the concentration of dissolved Friulimicin D.

  • The average concentration from the replicate vials represents the equilibrium solubility.

Caption: Workflow for determining the aqueous solubility of Friulimicin D.

Protocol for Stability-Indicating HPLC Method Development and Validation

A stability-indicating High-Performance Liquid Chromatography (HPLC) method is crucial for accurately quantifying the remaining intact drug and detecting any degradation products.

Methodology:

• Chromatographic Conditions Development:

  • Column: A reversed-phase C18 column (e.g., 4.6 x 150 mm, 5 µm) is a suitable starting point.

  • Mobile Phase: A gradient elution using a mixture of an aqueous phase (e.g., 0.1% trifluoroacetic acid or a phosphate (B84403) buffer) and an organic phase (e.g., acetonitrile (B52724) or methanol) is typically effective for separating lipopeptides and their degradation products.

  • Detection: UV detection at a wavelength where Friulimicin D shows maximum absorbance (e.g., around 210-220 nm).

  • Flow Rate: Typically 1.0 mL/min.

  • Injection Volume: 10-20 µL.

• Forced Degradation Studies:

  • Prepare solutions of Friulimicin D in the chosen solvent system.

  • Expose the solutions to various stress conditions to induce degradation:

    • Acidic Hydrolysis: 0.1 M HCl at 60°C for 24 hours.

    • Basic Hydrolysis: 0.1 M NaOH at 60°C for 24 hours.

    • Oxidative Degradation: 3% H₂O₂ at room temperature for 24 hours.

    • Thermal Degradation: 60°C for 48 hours (in solution and as a solid).

    • Photodegradation: Expose to UV light (e.g., 254 nm) and visible light for a defined period.

  • Neutralize the acidic and basic samples before analysis.

  • Analyze all stressed samples by HPLC to ensure the method can separate the main peak of Friulimicin D from all degradation product peaks.

• Method Validation (as per ICH guidelines):

  • Specificity: Demonstrate that the method can distinguish Friulimicin D from its degradation products and any matrix components.

  • Linearity: Establish a linear relationship between the analyte concentration and the detector response over a defined range.

  • Accuracy: Determine the closeness of the measured value to the true value.

  • Precision: Assess the degree of scatter between a series of measurements (repeatability, intermediate precision).

  • Limit of Detection (LOD) and Limit of Quantitation (LOQ): Determine the lowest concentration of analyte that can be reliably detected and quantified.

  • Robustness: Evaluate the method's capacity to remain unaffected by small, deliberate variations in method parameters.

Caption: Workflow for developing and validating a stability-indicating HPLC method.

Protocol for Kinetic Stability Study

This protocol describes how to assess the degradation kinetics of Friulimicin D under specific laboratory conditions (e.g., temperature, pH).

Methodology:

• Sample Preparation:

  • Prepare a stock solution of Friulimicin D of known concentration in a suitable solvent.

  • Dilute the stock solution to the desired starting concentration in the test buffer (e.g., pH 4, 7, and 9 buffers) to evaluate pH-dependent stability.

• Incubation:

  • Aliquot the prepared solutions into multiple vials for each condition to be tested.

  • Store the vials at the desired temperatures (e.g., 4°C, 25°C, 40°C).

• Time-Point Analysis:

  • At specified time intervals (e.g., 0, 1, 3, 7, 14, and 28 days), withdraw one vial from each condition.

  • Immediately analyze the sample using the validated stability-indicating HPLC method to determine the concentration of the remaining intact Friulimicin D.

• Data Analysis:

  • Plot the natural logarithm of the concentration of Friulimicin D versus time for each condition.

  • If the plot is linear, the degradation follows first-order kinetics. The slope of the line will be the negative of the degradation rate constant (k).

  • Calculate the half-life (t₁/₂) using the formula: t₁/₂ = 0.693 / k.

Caption: Workflow for conducting a kinetic stability study of Friulimicin D.

Conclusion

While specific quantitative data on the solubility and stability of Friulimicin D is limited in publicly available literature, this guide provides a solid foundation for researchers. The qualitative information and the detailed, adaptable experimental protocols presented here will enable scientists and drug development professionals to accurately determine the solubility and stability of Friulimicin D in their specific laboratory settings, ensuring the reliability and reproducibility of their research and development efforts. Further studies are encouraged to populate the scientific literature with precise quantitative data for this important lipopeptide antibiotic.

References

• 1. researchgate.net [researchgate.net]
• 2. pharmtech.com [pharmtech.com]
• 3. ajrconline.org [ajrconline.org]
• 4. Direct quantification of lipopeptide biosurfactants in biological samples via HPLC and UPLC-MS requires sample modification with an organic solvent - PMC [pmc.ncbi.nlm.nih.gov]

Initial In Vitro Efficacy of Friulimicin D: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Friulimicin D is a member of the friulimicin family of lipopeptide antibiotics, which are natural products isolated from Actinoplanes friuliensis.[1] These antibiotics are characterized by a cyclic decapeptide core linked to a fatty acid side chain.[2][3] The friulimicins, including Friulimicin D, exhibit potent bactericidal activity primarily against Gram-positive bacteria, including multidrug-resistant strains such as methicillin-resistant Staphylococcus aureus (MRSA) and vancomycin-resistant enterococci (VRE).[2][3] This technical guide provides an in-depth overview of the initial in vitro efficacy studies of Friulimicin D, with a focus on its mechanism of action, antibacterial spectrum, and the experimental protocols used for its evaluation. Due to the limited availability of specific in vitro efficacy data for Friulimicin D, data from its closely related analogue, Friulimicin B, is used as a representative proxy. Friulimicins A, B, C, and D share an identical peptide macrocycle and differ only in the structure of their fatty acid acyl residue, suggesting a highly similar mechanism of action and antibacterial spectrum.[1][3]

Mechanism of Action: Inhibition of Cell Wall Synthesis

The primary mechanism of action of the friulimicins is the inhibition of bacterial cell wall biosynthesis.[4][5] This process is calcium-dependent and involves the formation of a complex with bactoprenol (B83863) phosphate (B84403) (C55-P), a lipid carrier molecule essential for the transport of peptidoglycan precursors across the cell membrane.[2][4] By sequestering C55-P, friulimicin blocks the dephosphorylation of undecaprenyl pyrophosphate and the subsequent steps in the peptidoglycan synthesis cycle.[2] This leads to an accumulation of cytoplasmic cell wall precursors and ultimately results in cell death.[5]

References

• 1. Friulimicins: novel lipopeptide antibiotics with peptidoglycan synthesis inhibiting activity from Actinoplanes friuliensis sp. nov. II. Isolation and structural characterization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. The Lipopeptide Antibiotic Friulimicin B Inhibits Cell Wall Biosynthesis through Complex Formation with Bactoprenol Phosphate - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Sequencing and Analysis of the Biosynthetic Gene Cluster of the Lipopeptide Antibiotic Friulimicin in Actinoplanes friuliensis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. The lipopeptide antibiotic Friulimicin B inhibits cell wall biosynthesis through complex formation with bactoprenol phosphate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

An In-depth Technical Guide to the Mode of Action of Friulimicin D Against Gram-positive Bacteria

For Researchers, Scientists, and Drug Development Professionals

Abstract

Friulimicin D, a member of the cyclic lipopeptide class of antibiotics, exhibits potent bactericidal activity against a broad spectrum of Gram-positive pathogens, including multidrug-resistant strains.[1][2][3] This technical guide delineates the molecular mechanism underlying Friulimicin D's antibacterial action. The primary mode of action is the targeted inhibition of cell wall biosynthesis through a unique mechanism involving the sequestration of the essential lipid carrier, undecaprenyl phosphate (B84403) (C55-P). This action is critically dependent on the presence of calcium ions. Unlike other lipopeptide antibiotics such as daptomycin, Friulimicin D does not primarily function by disrupting the bacterial cell membrane.[1][2][3] This document provides a comprehensive overview of the signaling pathways affected, quantitative data on its inhibitory activity, and detailed experimental protocols for key assays used to elucidate its mechanism.

Introduction

Friulimicin D is a naturally occurring antibiotic produced by the actinomycete Actinoplanes friuliensis.[1][4] It is a cyclic decapeptide with an exocyclic asparagine linked to a branched-chain fatty acid.[1][4] The peptide core contains unusual amino acids, contributing to its unique structure and function.[1][4] Friulimicins are water-soluble, amphiphilic, and carry an overall negative charge, with their amphiphilicity being enhanced in the presence of Ca2+, a cation indispensable for their antimicrobial activity.[1][2][3] The increasing prevalence of antibiotic-resistant Gram-positive bacteria necessitates the development of novel therapeutics with unexploited modes of action. Friulimicin D's unique target, C55-P, which is not targeted by any currently marketed antibiotic, makes it a promising candidate for further drug development.[1][2][3]

Molecular Mechanism of Action

The central mechanism of Friulimicin D's bactericidal activity is the disruption of the peptidoglycan biosynthesis pathway through the specific binding and sequestration of undecaprenyl phosphate (C55-P).

Calcium-Dependent Complex Formation with C55-P

Friulimicin D's activity is strictly dependent on the presence of calcium ions.[1][2][3] In the presence of Ca2+, Friulimicin D undergoes a conformational change and dimerizes, forming a structure that can bind with high affinity to the phosphate group of C55-P.[1] This interaction results in the formation of a stable Friulimicin D-Ca2+-C55-P complex.[1][2][3]

Inhibition of the Lipid II Cycle

C55-P is a crucial lipid carrier that transports peptidoglycan precursors from the cytoplasm to the cell exterior. The sequestration of C55-P by Friulimicin D effectively removes it from the lipid II cycle, thereby halting the synthesis of peptidoglycan. This leads to the accumulation of cytoplasmic precursors and ultimately results in cell lysis due to the inability to maintain cell wall integrity.[1][5]

Disruption of Other C55-P Dependent Pathways

In addition to its role in peptidoglycan synthesis, C55-P is also an essential carrier molecule in the biosynthesis of other critical cell envelope components in Gram-positive bacteria, including teichoic acids and capsular polysaccharides.[1][2][3] By sequestering C55-P, Friulimicin D likely inhibits these pathways as well, contributing to its potent bactericidal effect.[1][2][3]

Signaling Pathway and Experimental Workflow Diagrams

The following diagrams illustrate the mode of action of Friulimicin D and a typical experimental workflow for its investigation.

Caption: Mode of action of Friulimicin D.

Caption: Experimental workflow to determine the mode of action.

Quantitative Data

The following tables summarize the quantitative data regarding the activity of Friulimicin. Note that much of the detailed published research has been conducted with Friulimicin B, a close structural analog of Friulimicin D.

Table 1: Minimum Inhibitory Concentrations (MICs) of Friulimicin B against various Gram-positive bacteria.

Bacterial Strain	MIC (µg/mL)
Staphylococcus aureus (Methicillin-sensitive)	0.5 - 2
Staphylococcus aureus (Methicillin-resistant)	1 - 4
Enterococcus faecalis (Vancomycin-sensitive)	2 - 8
Enterococcus faecium (Vancomycin-resistant)	4 - 16
Streptococcus pneumoniae (Penicillin-sensitive)	0.25 - 1
Streptococcus pneumoniae (Penicillin-resistant)	0.5 - 2
Clostridium difficile	1 - 4

Note: MIC values can vary depending on the specific strain and testing conditions. Data compiled from multiple sources.[1]

Table 2: Inhibition of Macromolecular Synthesis in Bacillus subtilis by Friulimicin B.

Radiolabeled Precursor	Macromolecule Synthesized	Inhibition at 10x MIC (%)
[¹⁴C]-N-acetylglucosamine	Cell Wall	> 90
[³H]-Thymidine	DNA	< 10
[³H]-Uridine	RNA	< 15
[³H]-Leucine	Protein	< 20

Data adapted from studies on Friulimicin B.[1]

Detailed Experimental Protocols

Macromolecular Synthesis Assay

This assay determines the specific metabolic pathway targeted by an antibiotic.

Protocol:

• Grow a culture of the test organism (e.g., Bacillus subtilis) to the mid-logarithmic phase.

• Dilute the culture to a defined optical density (e.g., OD600 of 0.1) in fresh growth medium.

• Aliquot the culture into separate tubes.

• To each tube, add a specific radiolabeled precursor: [³H]-thymidine for DNA synthesis, [³H]-uridine for RNA synthesis, [³H]-leucine for protein synthesis, and [¹⁴C]-N-acetylglucosamine for cell wall synthesis.

• Add Friulimicin D at various concentrations (e.g., 1x, 5x, 10x MIC) to the respective tubes. Include a no-antibiotic control.

• Incubate the tubes at the optimal growth temperature with shaking for a defined period (e.g., 30-60 minutes).

• Stop the incorporation of radiolabeled precursors by adding an excess of cold trichloroacetic acid (TCA).

• Incubate on ice to allow for precipitation of macromolecules.

• Collect the precipitated macromolecules by filtration through glass fiber filters.

• Wash the filters with cold TCA and ethanol (B145695) to remove unincorporated precursors.

• Measure the radioactivity on the filters using a scintillation counter.

• Calculate the percentage of inhibition for each macromolecular synthesis pathway relative to the no-antibiotic control.

In Vitro Lipid II Synthesis Assay

This assay directly measures the effect of an antibiotic on the enzymatic steps of the lipid II cycle.

Protocol:

• Prepare membrane fractions from a suitable bacterial strain (e.g., Micrococcus luteus) that contain the necessary enzymes (MraY and MurG).

• Set up reaction mixtures containing the membrane preparation, a defined amount of C55-P, and the soluble peptidoglycan precursors UDP-MurNAc-pentapeptide and UDP-[¹⁴C]-GlcNAc.

• Add varying concentrations of Friulimicin D and a fixed concentration of Ca2+ to the reaction mixtures. Include a no-antibiotic control and a known inhibitor (e.g., tunicamycin (B1663573) for MraY) as a positive control.

• Initiate the reaction by adding the membrane preparation and incubate at the optimal temperature (e.g., 30°C) for a specific time.

• Stop the reaction by adding a solvent mixture (e.g., chloroform/methanol).

• Extract the lipid-linked intermediates (Lipid I and Lipid II).

• Separate the extracted lipids by thin-layer chromatography (TLC).

• Visualize and quantify the radiolabeled Lipid I and Lipid II spots using autoradiography or a phosphorimager.

• Determine the concentration-dependent inhibition of Lipid I and Lipid II formation by Friulimicin D.

Conclusion

Friulimicin D represents a promising class of antibiotics with a distinct and potent mode of action against Gram-positive bacteria. Its ability to sequester the essential lipid carrier C55-P in a calcium-dependent manner leads to the inhibition of cell wall biosynthesis and likely other vital cell envelope processes. This unique mechanism, targeting a molecule not exploited by current antibiotics, makes Friulimicin D an attractive candidate for development against multidrug-resistant pathogens. The detailed understanding of its mode of action, supported by the quantitative data and experimental protocols provided in this guide, is crucial for its future clinical development and for the rational design of next-generation lipopeptide antibiotics.

References

• 1. The Lipopeptide Antibiotic Friulimicin B Inhibits Cell Wall Biosynthesis through Complex Formation with Bactoprenol Phosphate - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. The lipopeptide antibiotic Friulimicin B inhibits cell wall biosynthesis through complex formation with bactoprenol phosphate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Sequencing and Analysis of the Biosynthetic Gene Cluster of the Lipopeptide Antibiotic Friulimicin in Actinoplanes friuliensis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. journals.asm.org [journals.asm.org]

Unraveling the Core: A Technical Guide to the Friulimicin D Peptide Backbone

For Researchers, Scientists, and Drug Development Professionals

Introduction

Friulimicin D, a member of the anionic lipopeptide antibiotics produced by the actinomycete Actinoplanes friuliensis, has garnered significant attention for its potent activity against a broad spectrum of Gram-positive bacteria, including multidrug-resistant strains.[1][2] Its unique mechanism of action, targeting a fundamental step in bacterial cell wall biosynthesis, makes it a compelling candidate for further investigation and development. This guide provides an in-depth technical overview of the peptide core of Friulimicin D, focusing on its structure, biosynthesis, and the experimental methodologies used for its characterization.

The Peptide Core: Structure and Composition

Friulimicin D is a complex lipopeptide consisting of a macrocyclic decapeptide core, an exocyclic asparagine residue, and a branched-chain fatty acid tail.[1][3] The friulimicins (A, B, C, and D) are distinguished from the related amphomycins by the presence of an asparagine at the exocyclic position, whereas amphomycins have an aspartic acid.[2][4] All friulimicins share an identical peptide macrocycle.[4]

The cyclic peptide core is characterized by the presence of several unusual, non-proteinogenic amino acids, which are crucial for its biological activity.[1][5]

Table 1: Amino Acid Composition of the Friulimicin Peptide Core

Position	Amino Acid	Abbreviation	Notes
1	Aspartic Acid	Asp
2	L-threo-2,3-Diaminobutyric Acid	Dab	Unusual amino acid
3	D-Pipecolinic Acid	Pip	Unusual amino acid
4	L-threo-β-Methylaspartic Acid	Me-Asp	Unusual amino acid
5	Aspartic Acid	Asp	Part of the conserved DXDG calcium-binding motif
6	Glycine	Gly
7	Valine	Val
8	D-erythro-2,3-Diaminobutyric Acid	Dab	Unusual amino acid
9	Proline	Pro
10	Glycine	Gly
Exocyclic	Asparagine	Asn	Linked to the fatty acid tail and the N-terminus of the cyclic peptide

Data sourced from multiple references.[2][3][5][6]

The presence of D-amino acids and other non-proteinogenic residues contributes to the peptide's resistance to proteolytic degradation and helps to define the specific three-dimensional conformation required for target binding.[2] A conserved "DXDG" motif is also present, which is a putative calcium-binding site, highlighting the calcium-dependent nature of friulimicin's activity.[2]

Biosynthesis of the Peptide Core

The intricate peptide core of Friulimicin D is not synthesized by ribosomal machinery but rather by a large, multi-modular enzymatic complex known as a nonribosomal peptide synthetase (NRPS).[2][7] The complete biosynthetic gene cluster for friulimicin has been sequenced and analyzed, revealing 24 open reading frames.[7]

This cluster encodes the NRPS enzymes (PstA, PstB, PstC, and PstD) responsible for the sequential activation and condensation of the constituent amino acids.[2] It also contains genes for the synthesis of the unusual amino acid precursors, such as:

• L-pipecolinic acid: Synthesized from L-lysine by a lysine (B10760008) cyclodeaminase encoded by the pip gene.[7][8]

• L-threo-β-methylaspartic acid: Its synthesis involves a glutamate (B1630785) mutase.[2]

• 2,3-diaminobutyric acid: The genes dabA and dabB are involved in its biosynthesis.[7]

The biosynthesis can be visualized as an assembly line process where each module of the NRPS is responsible for the incorporation of a specific amino acid.

Caption: Biosynthesis of the Friulimicin D Peptide Core.

Mechanism of Action: Targeting Cell Wall Synthesis

Friulimicin exerts its potent bactericidal activity by inhibiting a critical step in the biosynthesis of the bacterial cell wall.[5][9] Unlike many antibiotics that target peptidoglycan cross-linking, friulimicin acts earlier in the pathway.

In a calcium-dependent manner, friulimicin forms a complex with bactoprenol (B83863) phosphate (B84403) (C55-P), the lipid carrier responsible for transporting peptidoglycan precursors across the cytoplasmic membrane.[5][9] This complex formation effectively sequesters C55-P, preventing it from participating in the formation of Lipid I, a key intermediate in the cell wall synthesis cycle.[5] The blockage of this pathway leads to the accumulation of cytoplasmic cell wall precursors and ultimately results in cell death.[5]

Caption: Mechanism of Action of Friulimicin D.

Bioactivity Data

The antimicrobial efficacy of friulimicin is quantified by determining its Minimum Inhibitory Concentration (MIC) against various bacterial strains. The activity is highly dependent on the presence of calcium ions.

Table 2: Minimum Inhibitory Concentrations (MICs) of Friulimicin B *

Bacterial Strain	MIC (µg/mL)
Staphylococcus simulans 22	0.078
Bacillus subtilis 168	0.078

*Data for Friulimicin B, which shares the same peptide core as Friulimicin D. MICs were determined in the presence of 50 µg/mL Ca2+.[1][5]

Experimental Protocols

This section details the methodologies for key experiments cited in the literature for the study of friulimicin.

Determination of Minimum Inhibitory Concentration (MIC)

A standard broth microdilution method is employed to determine the MIC of friulimicin.

• Media Preparation: Cation-adjusted Mueller-Hinton broth is supplemented with Ca2+ to a final concentration of 50 µg/mL.[5]

• Inoculum Preparation: Bacterial strains are grown to the exponential phase and then diluted to a final inoculum of 105 Colony Forming Units (CFU)/mL in the prepared media.[5]

• Assay Setup: The assay is performed in polypropylene (B1209903) microtiter plates. Serial twofold dilutions of friulimicin are prepared in the inoculated broth.[5]

• Incubation: The microtiter plates are incubated at 37°C for 16 hours.[5]

• MIC Reading: The MIC is defined as the lowest concentration of the antibiotic that completely inhibits visible growth of the bacteria.[5]

Caption: Workflow for MIC Determination.

Analysis of Cytoplasmic Peptidoglycan Precursor Accumulation

This experiment is designed to confirm the inhibition of the cell wall biosynthesis pathway by observing the accumulation of precursors.

• Cell Culture and Treatment: S. simulans 22 is grown in Mueller-Hinton broth (supplemented with 50 µg/mL Ca2+) to an optical density at 600 nm (OD600) of 0.5. Chloramphenicol (130 pg/mL) is added to halt protein synthesis. After 15 minutes, friulimicin is added at 10 times its MIC and incubated for an additional 30 minutes.[5]

• Extraction: Cells are harvested by centrifugation and the cytoplasmic precursors are extracted by boiling in water.[5]

• Analysis: The cell extract is centrifuged, and the supernatant is lyophilized. The resulting nucleotide pool is then analyzed by reversed-phase high-performance liquid chromatography (HPLC) to identify and quantify the accumulated UDP-MurNAc-pentapeptide.[5]

Isolation of Amino Acids from Friulimicin D

To determine the amino acid composition, the peptide is hydrolyzed.

• Hydrolysis: Friulimicin D (0.8 g) is hydrolyzed in 45 mL of 6 N HCl at 110°C for 17 hours under an argon atmosphere.[2]

• Fatty Acid Removal: The fatty acid portion is removed by extraction with diethyl ether.[2]

• Acid Removal: The HCl is removed by evaporation in vacuo.[2]

• Cation Exchange Chromatography: The remaining residue is dissolved in distilled water and applied to a Dowex 50WX4 cation exchange resin column. The amino acids are then eluted with HCl solutions of increasing normality.[2]

Conclusion

The peptide core of Friulimicin D represents a sophisticated molecular architecture, finely tuned for its potent antibacterial activity. Its nonribosomal biosynthesis results in a structure rich in unusual amino acids, which are key to its stability and target interaction. A thorough understanding of its structure, biosynthesis, and mechanism of action, supported by robust experimental data, is crucial for leveraging this promising antibiotic scaffold in the development of new therapeutics to combat the growing threat of antibiotic resistance. The methodologies and data presented in this guide offer a comprehensive resource for researchers dedicated to this endeavor.

References

• 1. journals.asm.org [journals.asm.org]
• 2. Sequencing and Analysis of the Biosynthetic Gene Cluster of the Lipopeptide Antibiotic Friulimicin in Actinoplanes friuliensis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Friulimicins: novel lipopeptide antibiotics with peptidoglycan synthesis inhibiting activity from Actinoplanes friuliensis sp. nov. II. Isolation and structural characterization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. The Lipopeptide Antibiotic Friulimicin B Inhibits Cell Wall Biosynthesis through Complex Formation with Bactoprenol Phosphate - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Sequencing and analysis of the biosynthetic gene cluster of the lipopeptide antibiotic Friulimicin in Actinoplanes friuliensis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. The lipopeptide antibiotic Friulimicin B inhibits cell wall biosynthesis through complex formation with bactoprenol phosphate [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for the Extraction and Purification of Friulimicin D

For Researchers, Scientists, and Drug Development Professionals

Introduction

Friulimicin D is a member of a novel class of lipopeptide antibiotics produced by the actinomycete Actinoplanes friuliensis.[1][2] These compounds exhibit potent activity against a range of Gram-positive bacteria, including multi-drug resistant strains, by inhibiting peptidoglycan synthesis.[3][4] The structural relationship of friulimicins to daptomycin (B549167) makes them attractive candidates for further drug development.[1] Friulimicins A, B, C, and D are distinguished from the co-produced amphomycin-type acidic lipopeptides by their higher isoelectric points, a key characteristic leveraged in their purification.[3][5]

This document provides a detailed protocol for the extraction and purification of Friulimicin D from the fermentation broth of Actinoplanes friuliensis, based on established methodologies.

Data Summary

While specific yields for each purification step of Friulimicin D are not extensively detailed in the public literature, the following table summarizes the reported productivity from fermentation and provides a template for tracking yields throughout the purification process.

Stage	Parameter	Value	Reference
Fermentation
Producing Organism	Actinoplanes friuliensis HAG 010964	[3]
Cultivation Method	Fed-batch process	1-2 mg/L/h
Perfusion process (D=0.05 h⁻¹)	3-5 mg/L/h
Extraction & Purification	Metric	Placeholder Value	Notes
Broth Filtration	Crude Filtrate Volume	e.g., 10 L	Volume of cell-free supernatant.
Ion-Exchange Chromatography	Total Friulimicin D (crude)	e.g., 500 mg	Estimated based on fermentation productivity.
Preparative RP-HPLC	Purified Friulimicin D	e.g., 150 mg	Yield after final polishing step.
Final Purity	>95%	Target purity for biological assays.

Experimental Protocols

Fermentation of Actinoplanes friuliensis

This protocol outlines the cultivation of Actinoplanes friuliensis for the production of friulimicins.

Materials:

• Actinoplanes friuliensis (e.g., strain HAG 010964)

• Seed culture medium (e.g., Tryptic Soy Broth)

• Production medium (chemically defined medium is preferred for consistency)

• Shake flasks or bioreactor

Procedure:

• Inoculum Preparation: Inoculate a suitable seed culture medium with a stock of Actinoplanes friuliensis. Incubate at 28°C with shaking for 7 days.[1]

• Production Culture: Inoculate the production medium with the seed culture. The fermentation can be carried out in shake flasks or a controlled bioreactor.

• Fermentation Conditions: Maintain the culture at 28°C. For bioreactors, control parameters such as pH, dissolved oxygen, and agitation to optimize growth and antibiotic production.

• Cultivation Strategy: Employ fed-batch or continuous cultivation strategies to enhance productivity. Volumetric productivities of 1-2 mg/L/h have been achieved in fed-batch processes, and 3-5 mg/L/h in perfusion processes with a dilution rate of 0.05 h⁻¹.

• Harvesting: After an appropriate incubation period (e.g., 9 days), harvest the fermentation broth.[1]

Extraction of Crude Friulimicin D

This protocol describes the initial extraction of friulimicins from the fermentation broth.

Materials:

• Harvested fermentation broth

• Centrifuge

• Filtration apparatus (e.g., 0.45 µm filter)

Procedure:

• Cell Separation: Centrifuge the fermentation broth to pellet the mycelia and other solid components.

• Clarification: Filter the supernatant through a 0.45 µm filter to obtain a cell-free culture fluid containing the secreted friulimicins and other lipopeptides.

Purification of Friulimicin D by Ion-Exchange Chromatography

This is the key step to separate the friulimicins from the acidic amphomycin-type lipopeptides.

Materials:

• Cell-free culture fluid

• Cation-exchange resin (e.g., Dowex 50WX4 or similar)[1]

• Chromatography column

• Equilibration buffer (e.g., a buffer at a pH below the isoelectric point of Friulimicin D)

• Elution buffer (a gradient of increasing salt concentration or pH)

• Fraction collector

Procedure:

• Resin Equilibration: Pack the chromatography column with the cation-exchange resin and equilibrate it with the starting buffer.

• Sample Loading: Load the cell-free culture fluid onto the equilibrated column. The positively charged friulimicins will bind to the negatively charged resin, while the acidic amphomycins will have a weaker interaction or flow through.

• Washing: Wash the column with the equilibration buffer to remove unbound and weakly bound impurities.

• Elution: Elute the bound friulimicins using a gradient of increasing ionic strength (e.g., NaCl gradient) or a pH gradient.

• Fraction Collection: Collect fractions throughout the elution process.

• Analysis: Analyze the fractions for the presence of Friulimicin D using a suitable method, such as bioassay against a sensitive strain (e.g., Bacillus subtilis ATCC 6633) or High-Performance Liquid Chromatography (HPLC).[1]

Final Purification by Reversed-Phase HPLC (RP-HPLC)

This step is for the final polishing and separation of Friulimicin D from other friulimicin analogues.

Materials:

• Pooled fractions containing Friulimicin D from ion-exchange chromatography

• Preparative RP-HPLC system with a C18 column

• Mobile Phase A: Water with 0.1% Trifluoroacetic Acid (TFA)

• Mobile Phase B: Acetonitrile (B52724) with 0.1% TFA

• Lyophilizer

Procedure:

• Sample Preparation: Concentrate the pooled fractions containing Friulimicin D and dissolve in a minimal amount of the initial mobile phase.

• HPLC Separation: Inject the sample onto the preparative C18 column. Elute with a gradient of increasing acetonitrile concentration (e.g., 5% to 95% Mobile Phase B over a set time).

• Fraction Collection: Collect the peaks corresponding to Friulimicin D based on the UV chromatogram.

• Purity Analysis: Analyze the purity of the collected fractions using analytical RP-HPLC.

• Lyophilization: Pool the pure fractions and lyophilize to obtain purified Friulimicin D as a solid powder.

Visualizations

Caption: Workflow for Friulimicin D Extraction and Purification.

Caption: Principle of Ion-Exchange Chromatography Separation.

References

• 1. Sequencing and Analysis of the Biosynthetic Gene Cluster of the Lipopeptide Antibiotic Friulimicin in Actinoplanes friuliensis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Friulimicins: novel lipopeptide antibiotics with peptidoglycan synthesis inhibiting activity from Actinoplanes friuliensis sp. nov. I. Taxonomic studies of the producing microorganism and fermentation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Friulimicins: novel lipopeptide antibiotics with peptidoglycan synthesis inhibiting activity from Actinoplanes friuliensis sp. nov. II. Isolation and structural characterization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. The lipopeptide antibiotic Friulimicin B inhibits cell wall biosynthesis through complex formation with bactoprenol phosphate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Friulimicins: novel lipopeptide antibiotics with peptidoglycan synthesis inhibiting activity from Actinoplanes friuliensis sp. nov. II. Isolation and structural characterization. | Semantic Scholar [semanticscholar.org]

Application Notes and Protocols for the Synthesis of Friulimicin D Derivatives

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the synthesis of Friulimicin D derivatives. Friulimicin D is a member of a class of potent lipopeptide antibiotics that exhibit significant activity against a range of Gram-positive bacteria. The synthetic methods outlined below enable the generation of novel analogs for structure-activity relationship (SAR) studies, optimization of antimicrobial potency, and development of new therapeutic agents.

Overview of Synthetic Strategy

The synthesis of Friulimicin D derivatives is a multi-step process that involves the preparation of unique building blocks, solid-phase peptide synthesis (SPPS) of the linear peptide precursor, cyclization to form the macrolactam core, and subsequent purification. The general workflow is depicted below.

Caption: General workflow for the synthesis of Friulimicin D derivatives.

Synthesis of Key Building Blocks

Lipid Tail Synthesis

The characteristic lipid tail of Friulimicin D is a branched-chain fatty acid. A general approach to synthesize such structures involves the use of organocuprate chemistry for the introduction of the branched methyl group.

Protocol 2.1: Synthesis of a Branched-Chain Fatty Acid Lipid Tail

• Starting Material: Commercially available long-chain unsaturated carboxylic acid methyl ester.

• Epoxidation: React the unsaturated ester with meta-chloroperoxybenzoic acid (m-CPBA) in a chlorinated solvent like dichloromethane (B109758) (DCM) at 0 °C to room temperature to form the corresponding epoxide.

• Ring Opening: Treat the epoxide with a lithium dimethylcuprate (Me₂CuLi) solution at low temperature (e.g., -78 °C) in an ethereal solvent like tetrahydrofuran (B95107) (THF). This will introduce a methyl group at one of the carbon atoms of the former double bond.

• Hydrolysis: Hydrolyze the resulting ester using a base such as lithium hydroxide (B78521) (LiOH) in a mixture of THF and water to yield the free fatty acid.

• Purification: Purify the branched-chain fatty acid by flash column chromatography on silica (B1680970) gel.

Step	Reagents and Conditions	Typical Yield (%)
Epoxidation	m-CPBA, DCM, 0 °C to rt, 4-6 h	85-95
Cuprate Addition	Me₂CuLi, THF, -78 °C, 2-3 h	70-80
Ester Hydrolysis	LiOH, THF/H₂O, rt, 12-16 h	90-98
Overall Yield	53-74

Synthesis of Non-proteinogenic Amino Acids

Friulimicin D contains several non-proteinogenic amino acids, including D-pipecolinic acid, (2S,3S)-β-methylaspartic acid, and L-threo-α,β-diaminobutyric acid. The synthesis of these building blocks is a critical part of the overall process.

Protocol 2.2: Synthesis of Fmoc-D-Pipecolinic Acid

• Starting Material: D-Lysine hydrochloride.

• Cyclization: Treat D-lysine hydrochloride with nitrosylsulfuric acid in aqueous sulfuric acid to induce an intramolecular cyclization to form D-pipecolinic acid.

• Fmoc Protection: Protect the secondary amine of D-pipecolinic acid with 9-fluorenylmethyloxycarbonyl chloride (Fmoc-Cl) in the presence of a base like sodium bicarbonate in a mixture of dioxane and water.

• Purification: Purify the Fmoc-D-pipecolinic acid by crystallization or flash chromatography.

Protocol 2.3: Stereoselective Synthesis of Fmoc-(2S,3S)-β-methylaspartic acid

This synthesis can be achieved via enzymatic resolution or asymmetric synthesis. A biocatalytic approach using engineered methylaspartate ammonia (B1221849) lyases can provide high stereoselectivity.[1]

• Enzymatic Reaction: Utilize an engineered methylaspartate ammonia lyase with a suitable substrate like mesaconic acid in the presence of ammonia.

• Protection: Protect the amino groups with the Fmoc group and the carboxylic acid groups as t-butyl esters.

• Purification: Purify the protected amino acid using chromatographic methods.

Protocol 2.4: Synthesis of Fmoc-L-threo-α,β-diaminobutyric acid

The synthesis of the four isomers of α,β-diaminobutyric acid has been reported, allowing for the isolation of the desired stereoisomer.[2] A common route starts from L-threonine.

• Starting Material: L-Threonine.

• Activation and Displacement: Activate the β-hydroxyl group and displace it with an azide (B81097) group with inversion of stereochemistry.

• Reduction and Protection: Reduce the azide to an amine and protect both amino groups with Fmoc protecting groups.

• Purification: Purify the desired product by chromatography.

Solid-Phase Peptide Synthesis (SPPS) of the Linear Precursor

The linear peptide backbone of Friulimicin D derivatives is assembled on a solid support using the Fmoc/tBu strategy.[3][4][5][6][7]

Protocol 3.1: Assembly of the Linear Peptide

• Resin Selection: Use a rink amide resin for C-terminal amide peptides.

• Fmoc Deprotection: Treat the Fmoc-protected amino acid-bound resin with a 20% solution of piperidine (B6355638) in dimethylformamide (DMF) to remove the Fmoc group.

• Amino Acid Coupling: Couple the next Fmoc-protected amino acid using a coupling reagent such as HBTU (2-(1H-benzotriazol-1-yl)-1,1,3,3-tetramethyluronium hexafluorophosphate) in the presence of a base like N,N-diisopropylethylamine (DIPEA) in DMF.

• Washing: Wash the resin thoroughly with DMF and DCM after each deprotection and coupling step.

• Repeat: Repeat the deprotection and coupling cycles until the desired linear peptide sequence is assembled.

• Lipid Tail Coupling: Couple the synthesized branched-chain fatty acid to the N-terminal amino group of the peptide on the resin.

Step	Reagents and Conditions	Typical Completion Time
Fmoc Deprotection	20% Piperidine in DMF	2 x 10 min
Amino Acid Coupling	Fmoc-amino acid (3 eq), HBTU (2.9 eq), DIPEA (6 eq) in DMF	1-2 h
Lipid Tail Coupling	Fatty acid (3 eq), HBTU (2.9 eq), DIPEA (6 eq) in DMF	4-6 h

Macrolactamization (Cyclization)

Cyclization of the linear peptide to form the macrolactam ring is a critical step and can be performed either on-resin or in solution after cleavage from the resin.[8][9][10][11][12]

Protocol 4.1: On-Resin Cyclization

• Side-Chain Deprotection: Selectively deprotect the side chains of the two amino acids that will form the lactam bridge.

• Activation and Cyclization: Activate the carboxylic acid side chain using a coupling reagent and allow it to react with the amino group side chain on the resin.

• Washing: Wash the resin to remove excess reagents.

Protocol 4.2: Solution-Phase Cyclization

• Cleavage: Cleave the linear peptide from the resin using a cleavage cocktail (e.g., trifluoroacetic acid (TFA)/triisopropylsilane (TIS)/water).

• Purification: Purify the linear peptide by reverse-phase high-performance liquid chromatography (RP-HPLC).

• Cyclization: Dissolve the purified linear peptide in a suitable solvent (e.g., DMF) at high dilution and add a coupling reagent (e.g., HATU, DPPA) to promote intramolecular cyclization.

• Purification: Purify the cyclic lipopeptide by RP-HPLC.

Purification and Characterization

Final purification of the Friulimicin D derivatives is typically achieved by RP-HPLC.[13]

Protocol 5.1: Purification of Friulimicin D Derivatives

• Column: Use a C18 reverse-phase column.

• Mobile Phase: A gradient of acetonitrile (B52724) in water, both containing 0.1% TFA, is commonly used.

• Detection: Monitor the elution profile at 220 nm.

• Fraction Collection: Collect the fractions containing the desired product.

• Lyophilization: Lyophilize the pure fractions to obtain the final product as a white powder.

Characterization:

• HPLC: To confirm purity.

• Mass Spectrometry (MS): To verify the molecular weight of the synthesized derivative.

Mechanism of Action and Pathway Visualization

Friulimicin B, a close analog of Friulimicin D, inhibits bacterial cell wall biosynthesis by forming a complex with bactoprenol (B83863) phosphate (B84403) (C₅₅-P).[14][15][16] This sequesters the lipid carrier that is essential for the transport of peptidoglycan precursors across the cell membrane. This mechanism effectively halts the construction of the bacterial cell wall, leading to cell death.

References

• 1. researchgate.net [researchgate.net]
• 2. Synthesis of the four isomers of , -diaminobutyric acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. chemistry.du.ac.in [chemistry.du.ac.in]
• 4. Solid-phase peptide synthesis: from standard procedures to the synthesis of difficult sequences | Springer Nature Experiments [experiments.springernature.com]
• 5. researchgate.net [researchgate.net]
• 6. bachem.com [bachem.com]
• 7. Methods and protocols of modern solid phase Peptide synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Three Methods for the Solution Phase Synthesis of Cyclic Peptides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Three Methods for Peptide Cyclization Via Lactamization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Three Methods for Peptide Cyclization Via Lactamization | Springer Nature Experiments [experiments.springernature.com]
• 11. scholle.oc.uni-kiel.de [scholle.oc.uni-kiel.de]
• 12. RSC - Page load error [pubs.rsc.org]
• 13. Isolation and characterization of diverse antimicrobial lipopeptides produced by Citrobacter and Enterobacter - PMC [pmc.ncbi.nlm.nih.gov]
• 14. journals.asm.org [journals.asm.org]
• 15. researchgate.net [researchgate.net]
• 16. The Lipopeptide Antibiotic Friulimicin B Inhibits Cell Wall Biosynthesis through Complex Formation with Bactoprenol Phosphate - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Determination of Friulimicin D Purity using High-Performance Liquid Chromatography (HPLC)

Introduction

Friulimicin D is a member of the friulimicin complex, a group of lipopeptide antibiotics produced by Actinoplanes friuliensis.[1][2][3][4] These antibiotics exhibit potent activity against a range of Gram-positive bacteria.[5][6] Structurally, friulimicins consist of a cyclic decapeptide core with an exocyclic asparagine linked to a branched-chain fatty acid.[5][7] Friulimicin D, along with its related compounds A, B, and C, shares an identical peptide macrocycle.[2][3] The analysis of purity is a critical step in the research, development, and quality control of new antibiotic entities. This application note details a robust reverse-phase high-performance liquid chromatography (RP-HPLC) method for the determination of the purity of Friulimicin D.

Method Summary

This method employs reverse-phase HPLC with ultraviolet (UV) detection to separate Friulimicin D from potential impurities and related substances. The lipophilic nature of Friulimicin D makes it well-suited for separation on a C18 stationary phase using a gradient elution with a mobile phase consisting of acetonitrile (B52724) and water, both acidified with trifluoroacetic acid (TFA) to improve peak shape and resolution. Quantification of purity is achieved by calculating the peak area percentage of the main Friulimicin D peak relative to the total peak area of all components in the chromatogram.

Experimental Protocols

1. Equipment and Reagents

• HPLC System: An HPLC system equipped with a gradient pump, autosampler, column oven, and a UV-Vis detector.

• Chromatographic Column: A C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

• Solvents:

  • HPLC grade acetonitrile (ACN)

  • HPLC grade water

  • Trifluoroacetic acid (TFA), HPLC grade

• Reference Standard: Friulimicin D, of known purity.

• Sample: Friulimicin D sample to be analyzed.

• Glassware: Volumetric flasks, vials with caps.

• Filtration: 0.22 µm syringe filters.

2. Preparation of Mobile Phases

• Mobile Phase A (Aqueous): 0.1% (v/v) TFA in water. To prepare 1 L, add 1 mL of TFA to 999 mL of HPLC grade water and mix thoroughly.

• Mobile Phase B (Organic): 0.1% (v/v) TFA in acetonitrile. To prepare 1 L, add 1 mL of TFA to 999 mL of HPLC grade acetonitrile and mix thoroughly.

3. Preparation of Standard and Sample Solutions

• Standard Stock Solution (1 mg/mL): Accurately weigh approximately 10 mg of the Friulimicin D reference standard and transfer it to a 10 mL volumetric flask. Dissolve in and dilute to volume with a 50:50 (v/v) mixture of Mobile Phase A and Mobile Phase B.

• Working Standard Solution (0.1 mg/mL): Pipette 1 mL of the Standard Stock Solution into a 10 mL volumetric flask and dilute to volume with the 50:50 mixture of Mobile Phase A and Mobile Phase B.

• Sample Solution (0.1 mg/mL): Accurately weigh approximately 1 mg of the Friulimicin D sample, transfer it to a 10 mL volumetric flask, and dissolve in and dilute to volume with the 50:50 mixture of Mobile Phase A and Mobile Phase B.

• Filtration: Prior to injection, filter all solutions through a 0.22 µm syringe filter into HPLC vials.

4. HPLC Conditions

Parameter	Setting
Column	C18, 4.6 x 150 mm, 5 µm
Mobile Phase A	0.1% TFA in Water
Mobile Phase B	0.1% TFA in Acetonitrile
Gradient	30% to 70% B over 20 minutes
Flow Rate	1.0 mL/min
Column Temperature	30°C
Detection Wavelength	214 nm
Injection Volume	10 µL
Run Time	30 minutes

5. Data Analysis and Purity Calculation

The purity of the Friulimicin D sample is determined by calculating the area percentage of the main peak.

Purity (%) = (Area of Friulimicin D Peak / Total Area of All Peaks) x 100

Integrate all peaks in the chromatogram, excluding solvent front peaks. The total area is the sum of the areas of the main Friulimicin D peak and all impurity peaks.

Data Presentation

Table 1: Representative Chromatographic Data for Friulimicin D Purity Analysis

Peak Number	Retention Time (min)	Peak Area (mAU*s)	Area %	Identification
1	4.2	1500	0.30	Impurity 1
2	8.9	3500	0.70	Impurity 2
3	12.5	490000	98.00	Friulimicin D
4	15.1	5000	1.00	Impurity 3
Total	500000	100.00

Mandatory Visualization

Caption: Workflow for Friulimicin D purity analysis by HPLC.

Discussion

The described RP-HPLC method provides a reliable and reproducible approach for assessing the purity of Friulimicin D. The use of a C18 column offers good retention and separation of the lipophilic molecule from potential impurities. A gradient elution is necessary to ensure the timely elution of Friulimicin D while also separating it from earlier and later eluting compounds. The addition of TFA to the mobile phase is crucial for obtaining sharp and symmetrical peaks by minimizing tailing effects that can occur with peptide-like molecules. UV detection at 214 nm is chosen as it corresponds to the peptide backbone absorbance, allowing for the detection of Friulimicin D and most peptide-related impurities. The method should be validated according to ICH guidelines to ensure its suitability for its intended purpose, including assessments of specificity, linearity, accuracy, precision, and robustness. Potential related substances that may be observed include other friulimicin analogues (A, B, C) or degradation products formed during synthesis or storage.

References

• 1. arizona-mall.com [arizona-mall.com]
• 2. Friulimicins: novel lipopeptide antibiotics with peptidoglycan synthesis inhibiting activity from Actinoplanes friuliensis sp. nov. II. Isolation and structural characterization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. jstage.jst.go.jp [jstage.jst.go.jp]
• 4. researchgate.net [researchgate.net]
• 5. journals.asm.org [journals.asm.org]
• 6. The lipopeptide antibiotic Friulimicin B inhibits cell wall biosynthesis through complex formation with bactoprenol phosphate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

Application Notes and Protocols for Friulimicin D Antimicrobial Susceptibility Testing

For Researchers, Scientists, and Drug Development Professionals

Introduction

Friulimicin D is a member of the lipopeptide class of antibiotics, isolated from Actinoplanes friuliensis.[1][2][3] Like other friulimicins, it is a cyclic peptide with a branched-chain fatty acid acyl residue.[1] Friulimicin D demonstrates potent bactericidal activity against a wide spectrum of Gram-positive bacteria, including multidrug-resistant strains such as methicillin-resistant Staphylococcus aureus (MRSA) and vancomycin-resistant enterococci (VRE).[1][4] Its unique mechanism of action, which involves the inhibition of peptidoglycan synthesis, makes it a promising candidate for further investigation and development.[2][3][5][6][7]

The antimicrobial activity of Friulimicin D is calcium-dependent.[4][8] It forms a complex with the bactoprenol (B83863) phosphate (B84403) carrier C55-P, a key component in the bacterial cell wall biosynthesis pathway, thereby disrupting the process and leading to cell death.[4][5] This document provides detailed application notes and standardized protocols for determining the in vitro antimicrobial susceptibility of Gram-positive bacteria to Friulimicin D. The methodologies described herein are based on established guidelines from the Clinical and Laboratory Standards Institute (CLSI) and specific findings related to friulimicins.[4][9][10][11][12][13]

Data Presentation

Table 1: Quality Control (QC) Ranges for Friulimicin D Antimicrobial Susceptibility Testing

Quality Control Strain	MIC Range (µg/mL)
Staphylococcus aureus ATCC® 29213™	0.25 - 1
Enterococcus faecalis ATCC® 29212™	0.5 - 2
Streptococcus pneumoniae ATCC® 49619™	0.12 - 0.5

Note: These ranges are hypothetical and should be established in-house through rigorous validation studies.

Table 2: Example MIC Distribution for Friulimicin D against a Panel of Gram-Positive Isolates

Organism (n=100)	MIC₅₀ (µg/mL)	MIC₉₀ (µg/mL)	MIC Range (µg/mL)
Staphylococcus aureus	0.5	1	0.12 - 2
Enterococcus faecalis	1	2	0.25 - 4
Enterococcus faecium	1	4	0.5 - 8
Streptococcus pneumoniae	0.25	0.5	0.06 - 1
Clostridioides difficile	0.5	1	0.12 - 2

Note: This data is illustrative. Actual MIC distributions will vary depending on the specific isolates tested.

Experimental Protocols

Broth Microdilution Method

This method is considered the gold standard for determining the Minimum Inhibitory Concentration (MIC) of an antimicrobial agent.[11]

Materials:

• Friulimicin D analytical standard

• Cation-Adjusted Mueller-Hinton Broth (CAMHB)

• Calcium Chloride (CaCl₂) solution, sterile

• Sterile 96-well microtiter plates

• Bacterial inoculum

• Quality control strains

• Sterile polypropylene (B1209903) tubes

• Micropipettes and sterile tips

• Incubator (35 ± 2°C)

• Microplate reader or manual reading mirror

Procedure:

• Preparation of Friulimicin D Stock Solution:

  • Prepare a stock solution of Friulimicin D at 1 mg/mL in a suitable solvent (e.g., sterile deionized water or DMSO, depending on solubility).

  • Further dilute the stock solution to the desired working concentration range.

• Preparation of Test Medium:

  • Prepare CAMHB according to the manufacturer's instructions.

  • Supplement the CAMHB with a sterile CaCl₂ solution to achieve a final Ca²⁺ concentration of 50 µg/mL.[4]

• Inoculum Preparation:

  • From a fresh (18-24 hour) culture plate, select 3-5 colonies of the test organism.

  • Suspend the colonies in sterile saline or broth to match the turbidity of a 0.5 McFarland standard (approximately 1-2 x 10⁸ CFU/mL).

  • Dilute the standardized suspension in the Ca²⁺-supplemented CAMHB to achieve a final inoculum density of approximately 5 x 10⁵ CFU/mL in each well of the microtiter plate.[4]

• Plate Preparation and Inoculation:

  • Dispense 50 µL of the Ca²⁺-supplemented CAMHB into each well of a 96-well microtiter plate.

  • Create a two-fold serial dilution of Friulimicin D directly in the plate, typically ranging from 64 to 0.06 µg/mL.

  • Add 50 µL of the prepared bacterial inoculum to each well, resulting in a final volume of 100 µL and a final inoculum of approximately 5 x 10⁵ CFU/mL.

  • Include a growth control well (no antibiotic) and a sterility control well (no bacteria).

• Incubation:

  • Incubate the microtiter plates at 35 ± 2°C for 16-20 hours in ambient air.

• Reading the Results:

  • The MIC is the lowest concentration of Friulimicin D that completely inhibits visible growth of the organism. This can be determined visually using a reading mirror or with a microplate reader.

Agar (B569324) Dilution Method

This method is an alternative to broth microdilution and is particularly useful for testing fastidious organisms.

Materials:

• Friulimicin D analytical standard

• Mueller-Hinton Agar (MHA)

• Calcium Chloride (CaCl₂) solution, sterile

• Sterile petri dishes

• Bacterial inoculum

• Quality control strains

• Inoculum replicating device (e.g., Steers replicator)

• Incubator (35 ± 2°C)

Procedure:

• Preparation of Agar Plates:

  • Prepare MHA according to the manufacturer's instructions.

  • After autoclaving and cooling to 45-50°C, add a sterile CaCl₂ solution to achieve a final Ca²⁺ concentration of 50 µg/mL.

  • Add appropriate volumes of the Friulimicin D stock solution to molten agar to create a series of plates with two-fold dilutions of the antibiotic.

  • Pour the agar into sterile petri dishes and allow them to solidify.

  • Include a drug-free control plate.

• Inoculum Preparation:

  • Prepare the bacterial inoculum as described for the broth microdilution method (0.5 McFarland standard).

  • Further dilute the inoculum to achieve a final concentration of approximately 10⁴ CFU per spot.

• Inoculation:

  • Using an inoculum replicating device, spot-inoculate the prepared agar plates with the bacterial suspensions.

• Incubation:

  • Incubate the plates at 35 ± 2°C for 16-20 hours.

• Reading the Results:

  • The MIC is the lowest concentration of Friulimicin D that prevents visible growth (a faint haze or a single colony is disregarded).

Disk Diffusion Method

This method is a qualitative or semi-quantitative test that can be used to determine the susceptibility of a bacterial isolate to an antimicrobial agent.

Materials:

• Friulimicin D-impregnated disks (concentration to be determined and validated)

• Mueller-Hinton Agar (MHA) plates

• Calcium Chloride (CaCl₂) solution, sterile

• Bacterial inoculum

• Quality control strains

• Sterile swabs

• Incubator (35 ± 2°C)

• Calipers or ruler

Procedure:

• Preparation of Agar Plates:

  • Prepare MHA plates supplemented with 50 µg/mL Ca²⁺ as described for the agar dilution method.

  • The agar depth should be uniform (approximately 4 mm).

• Inoculum Preparation:

  • Prepare the bacterial inoculum to a 0.5 McFarland standard as previously described.

• Inoculation:

  • Dip a sterile swab into the inoculum and rotate it against the side of the tube to remove excess fluid.

  • Swab the entire surface of the MHA plate three times, rotating the plate approximately 60 degrees between each swabbing to ensure confluent growth.

• Disk Application:

  • Aseptically apply the Friulimicin D disk to the surface of the inoculated agar plate.

  • Gently press the disk to ensure complete contact with the agar.

• Incubation:

  • Incubate the plates at 35 ± 2°C for 16-18 hours.

• Reading the Results:

  • Measure the diameter of the zone of inhibition around the disk to the nearest millimeter.

  • Interpretive criteria (Susceptible, Intermediate, Resistant) will need to be established by correlating zone diameters with MICs.

Mandatory Visualizations

References

• 1. Sequencing and Analysis of the Biosynthetic Gene Cluster of the Lipopeptide Antibiotic Friulimicin in Actinoplanes friuliensis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. arizona-mall.com [arizona-mall.com]
• 3. Friulimicins: novel lipopeptide antibiotics with peptidoglycan synthesis inhibiting activity from Actinoplanes friuliensis sp. nov. II. Isolation and structural characterization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. The Lipopeptide Antibiotic Friulimicin B Inhibits Cell Wall Biosynthesis through Complex Formation with Bactoprenol Phosphate - PMC [pmc.ncbi.nlm.nih.gov]
• 5. go.drugbank.com [go.drugbank.com]
• 6. researchgate.net [researchgate.net]
• 7. go.drugbank.com [go.drugbank.com]
• 8. Mechanistic insights into the C 55 -P targeting lipopeptide antibiotics revealed by structure–activity studies and high-resolution crystal structures ... - Chemical Science (RSC Publishing) DOI:10.1039/D1SC07190D [pubs.rsc.org]
• 9. journals.asm.org [journals.asm.org]
• 10. Antimicrobial Susceptibility Testing | Area of Focus | CLSI [clsi.org]
• 11. Antimicrobial Susceptibility Testing: A Comprehensive Review of Currently Used Methods - PMC [pmc.ncbi.nlm.nih.gov]
• 12. M100 | Performance Standards for Antimicrobial Susceptibility Testing [clsi.org]
• 13. iacld.com [iacld.com]

Application of Friulimicin D in the Study of Bacterial Cell Wall Biogenesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

Friulimicin D is a member of the friulimicin family of lipopeptide antibiotics produced by the actinomycete Actinoplanes friuliensis.[1][2][3] These antibiotics exhibit potent activity against a broad spectrum of Gram-positive bacteria, including multidrug-resistant strains such as methicillin-resistant Staphylococcus aureus (MRSA) and vancomycin-resistant enterococci (VRE).[4][5][6] The unique mechanism of action of friulimicins, distinct from many other classes of antibiotics, makes them valuable tools for studying the intricate process of bacterial cell wall biogenesis. This document provides detailed application notes and protocols for utilizing Friulimicin D in this area of research.

Friulimicin D, like other members of its class, inhibits peptidoglycan synthesis by targeting the undecaprenyl phosphate (B84403) (C55-P) cycle.[7][8][9] Specifically, it forms a calcium-dependent complex with C55-P, the lipid carrier responsible for transporting peptidoglycan precursors across the cytoplasmic membrane.[7][9] This sequestration of C55-P effectively halts the synthesis of the bacterial cell wall, leading to cell death.[8][9] Due to this specific mode of action, Friulimicin D serves as a precise molecular probe to investigate the dynamics of the C55-P cycle and its role in bacterial viability.

Mechanism of Action of Friulimicin D

Friulimicin D's primary target is the lipid carrier undecaprenyl phosphate (C55-P), a crucial component in the biosynthesis of peptidoglycan, teichoic acids, and other cell wall polymers in Gram-positive bacteria.[8][9] The mechanism involves the following key steps:

• Calcium-Dependent Complex Formation: Friulimicin D's activity is strictly dependent on the presence of calcium ions (Ca²⁺).[4][8] Ca²⁺ is believed to induce a conformational change in the friulimicin molecule, enabling it to bind with high affinity to the phosphate head group of C55-P.[7]

• Sequestration of C55-P: By forming a stable complex with C55-P, Friulimicin D effectively sequesters this lipid carrier, preventing it from participating in the peptidoglycan synthesis cycle.[7][9]

• Inhibition of MraY: The enzyme MraY catalyzes the transfer of the soluble cell wall precursor, UDP-MurNAc-pentapeptide, to C55-P to form Lipid I. By binding to the C55-P substrate, Friulimicin D indirectly inhibits the MraY-catalyzed step.[4]

• Interruption of the C55-P Cycle: The sequestration of C55-P disrupts the entire cycle, leading to the accumulation of cytoplasmic precursors (UDP-MurNAc-pentapeptide) and the depletion of lipid-linked intermediates (Lipid I and Lipid II).[7][8] This ultimately halts peptidoglycan synthesis, compromising the structural integrity of the cell wall and leading to bacterial lysis.

Caption: Mechanism of action of Friulimicin D.

Data Presentation

The antibacterial activity of friulimicins is typically evaluated by determining the Minimum Inhibitory Concentration (MIC). The following tables summarize the MIC values for Friulimicin B, a closely related and well-studied member of the friulimicin family, against various Gram-positive bacteria. The activity of Friulimicin D is expected to be comparable.

Table 1: MICs of Friulimicin B against Reference Strains

Bacterial Strain	MIC (µg/mL)
Staphylococcus simulans 22	0.078
Bacillus subtilis 168	0.078

Data sourced from Schneider et al., 2009.[4]

Table 2: Comparative MICs of Friulimicin B and Daptomycin

Bacterial Strain	Friulimicin B MIC (µg/mL)	Daptomycin MIC (µg/mL)
Staphylococcus aureus ATCC 29213	0.5	0.5
Staphylococcus aureus (MRSA)	0.5 - 1	0.5 - 1
Enterococcus faecalis	1 - 2	1 - 2
Enterococcus faecium (VanA)	2 - 4	2 - 4
Streptococcus pneumoniae	0.12 - 0.25	0.12 - 0.25

Note: These are representative values and can vary based on the specific strain and testing conditions. Data compiled from various sources.[4][10]

Experimental Protocols

The following are detailed protocols for key experiments used to study the effects of Friulimicin D on bacterial cell wall biogenesis.

Minimum Inhibitory Concentration (MIC) Determination

This protocol determines the lowest concentration of Friulimicin D that inhibits the visible growth of a bacterium.

Materials:

• Friulimicin D stock solution (in DMSO or water)

• Cation-adjusted Mueller-Hinton Broth (CAMHB)

• Bacterial culture in logarithmic growth phase

• 96-well microtiter plates

• Spectrophotometer or plate reader

Procedure:

• Prepare a serial two-fold dilution of Friulimicin D in CAMHB in a 96-well plate. The final volume in each well should be 50 µL.

• Adjust the bacterial culture to a turbidity equivalent to a 0.5 McFarland standard (approximately 1.5 x 10⁸ CFU/mL).

• Dilute the standardized bacterial suspension in CAMHB to achieve a final inoculum of approximately 5 x 10⁵ CFU/mL.

• Add 50 µL of the diluted bacterial suspension to each well of the microtiter plate, bringing the total volume to 100 µL.

• Include a positive control (bacteria in broth without antibiotic) and a negative control (broth only).

• Incubate the plate at 37°C for 18-24 hours.

• The MIC is the lowest concentration of Friulimicin D at which no visible growth is observed.

Caption: Workflow for MIC determination.

In Vitro Peptidoglycan Synthesis Assay

This assay measures the incorporation of radiolabeled precursors into peptidoglycan in isolated bacterial membranes.

Materials:

• Bacterial membrane preparation

• [¹⁴C]-UDP-GlcNAc

• UDP-MurNAc-pentapeptide

• Undecaprenyl phosphate (C55-P)

• Friulimicin D

• Reaction buffer (e.g., 50 mM Tris-HCl, pH 7.5, 10 mM MgCl₂)

• TLC plates

• Scintillation counter

Procedure:

• Prepare a reaction mixture containing the bacterial membrane preparation, UDP-MurNAc-pentapeptide, and C55-P in the reaction buffer.

• Add different concentrations of Friulimicin D to the reaction mixtures. Include a control without the antibiotic.

• Pre-incubate the mixtures at 37°C for 10 minutes.

• Initiate the reaction by adding [¹⁴C]-UDP-GlcNAc.

• Incubate at 37°C for 30-60 minutes.

• Stop the reaction by adding an equal volume of butanol.

• Extract the lipid-linked precursors (Lipid I and Lipid II) by vortexing and centrifugation.

• Spot the butanol phase onto a TLC plate and develop the chromatogram.

• Visualize the radiolabeled spots by autoradiography and quantify the radioactivity using a scintillation counter.

Analysis of Cytoplasmic Peptidoglycan Precursors

This protocol allows for the detection of the accumulation of UDP-MurNAc-pentapeptide in the cytoplasm of Friulimicin D-treated cells.

Materials:

• Bacterial culture

• Friulimicin D

• Boiling water bath

• Centrifuge

• HPLC system with a C18 column

Procedure:

• Grow a bacterial culture to mid-logarithmic phase.

• Add Friulimicin D at a concentration of 10x MIC.

• Incubate for 30 minutes at 37°C.

• Harvest the cells by centrifugation.

• Resuspend the cell pellet in a small volume of water and immediately place in a boiling water bath for 10 minutes to extract the cytoplasmic precursors.

• Centrifuge to pellet the cell debris.

• Filter the supernatant and analyze by reverse-phase HPLC.

• Monitor the elution profile at 262 nm to detect UDP-linked precursors. Compare the chromatogram of treated cells with that of untreated cells.

Caption: Workflow for precursor analysis.

Conclusion

Friulimicin D is a powerful tool for investigating bacterial cell wall biogenesis. Its specific interaction with undecaprenyl phosphate allows for the targeted disruption of the peptidoglycan synthesis pathway, providing researchers with a means to study the dynamics of this essential process. The protocols and data presented here offer a framework for utilizing Friulimicin D to further unravel the complexities of bacterial cell wall synthesis and to aid in the development of novel antimicrobial agents.

References

• 1. arizona-mall.com [arizona-mall.com]
• 2. Friulimicins: novel lipopeptide antibiotics with peptidoglycan synthesis inhibiting activity from Actinoplanes friuliensis sp. nov. II. Isolation and structural characterization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. go.drugbank.com [go.drugbank.com]
• 4. The Lipopeptide Antibiotic Friulimicin B Inhibits Cell Wall Biosynthesis through Complex Formation with Bactoprenol Phosphate - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Sequencing and Analysis of the Biosynthetic Gene Cluster of the Lipopeptide Antibiotic Friulimicin in Actinoplanes friuliensis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. journals.asm.org [journals.asm.org]
• 7. journals.asm.org [journals.asm.org]
• 8. researchgate.net [researchgate.net]
• 9. The lipopeptide antibiotic Friulimicin B inhibits cell wall biosynthesis through complex formation with bactoprenol phosphate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. merlionpharma.com [merlionpharma.com]

Application Notes and Protocols for Determining the Minimum Inhibitory Concentration (MIC) of Friulimicin D against Staphylococcus aureus

Audience: Researchers, scientists, and drug development professionals.

Introduction

Friulimicin D is a member of the lipopeptide class of antibiotics, which exhibit potent activity against a range of Gram-positive bacteria, including multidrug-resistant strains of Staphylococcus aureus (MRSA)[1]. These antibiotics act by inhibiting cell wall biosynthesis[2][3][4]. A critical characteristic of Friulimicin is that its antimicrobial activity is dependent on the presence of calcium ions (Ca²⁺)[2][3][4]. The determination of the Minimum Inhibitory Concentration (MIC) is a fundamental in vitro method to quantify the susceptibility of a bacterial strain to an antimicrobial agent. This document provides a detailed protocol for determining the MIC of Friulimicin D against S. aureus using the broth microdilution method, in accordance with the guidelines established by the Clinical and Laboratory Standards Institute (CLSI)[5][6][7].

Principle of the Method

The broth microdilution method involves challenging a standardized bacterial inoculum with serial twofold dilutions of an antimicrobial agent in a liquid growth medium. The MIC is defined as the lowest concentration of the antimicrobial agent that completely inhibits the visible growth of the microorganism after incubation under standardized conditions. For Friulimicin D, the growth medium must be supplemented with a physiological concentration of calcium ions to ensure its proper antimicrobial activity.

Materials and Reagents

• Friulimicin D (analytical grade)

• Staphylococcus aureus strains (including quality control strains such as S. aureus ATCC® 29213)

• Cation-Adjusted Mueller-Hinton Broth (CAMHB)

• Calcium Chloride (CaCl₂) solution, sterile

• Sterile 96-well microtiter plates

• Sterile reagent reservoirs

• Multichannel pipette

• Sterile pipette tips

• Spectrophotometer or McFarland turbidity standards

• Vortex mixer

• Incubator (35°C ± 2°C)

• Sterile deionized water

• Dimethyl sulfoxide (B87167) (DMSO) (if needed for stock solution preparation)

Experimental Protocols

4.1. Preparation of Friulimicin D Stock Solution

• Friulimicin D is water-soluble[2][3]. Prepare a stock solution of Friulimicin D at a concentration of 1 mg/mL in sterile deionized water. If solubility is an issue, a small amount of DMSO can be used, ensuring the final concentration in the assay does not exceed 1% and a solvent control is included.

• Sterilize the stock solution by filtration through a 0.22 µm syringe filter.

• Store the stock solution in aliquots at -20°C or as recommended by the manufacturer.

4.2. Preparation of Calcium-Supplemented Mueller-Hinton Broth (Ca-CAMHB)

• Prepare CAMHB according to the manufacturer's instructions.

• Aseptically add sterile CaCl₂ solution to the CAMHB to achieve a final physiological concentration of 50 mg/L (50 µg/mL) of Ca²⁺. This is crucial for the activity of Friulimicin[8].

• Mix well to ensure uniform distribution of calcium.

4.3. Preparation of Bacterial Inoculum

• From a fresh (18-24 hours) culture plate, select 3-5 well-isolated colonies of S. aureus.

• Transfer the colonies to a tube containing 5 mL of sterile saline or CAMHB.

• Vortex thoroughly to create a smooth suspension.

• Adjust the turbidity of the bacterial suspension to match a 0.5 McFarland standard, which corresponds to approximately 1-2 x 10⁸ CFU/mL. This can be done using a spectrophotometer (absorbance at 625 nm of 0.08-0.13) or by visual comparison.

• Within 15 minutes of preparation, dilute the adjusted inoculum 1:100 in Ca-CAMHB to obtain a standardized inoculum of approximately 1 x 10⁶ CFU/mL. The final inoculum concentration in the wells should be approximately 5 x 10⁵ CFU/mL.

4.4. Broth Microdilution Procedure

• Dispense 100 µL of Ca-CAMHB into all wells of a 96-well microtiter plate.

• Add 100 µL of the Friulimicin D working solution (e.g., 12.8 µg/mL for the highest concentration) to the first well of each row to be tested.

• Perform serial twofold dilutions by transferring 100 µL from the first well to the second, mixing, and continuing this process down the row. Discard the final 100 µL from the last well. This will result in a range of concentrations (e.g., from 6.4 µg/mL to 0.006 µg/mL).

• Add 10 µL of the standardized bacterial inoculum (1 x 10⁶ CFU/mL) to each well, resulting in a final volume of 110 µL and a final bacterial concentration of approximately 5 x 10⁵ CFU/mL.

• Include a growth control well containing only Ca-CAMHB and the bacterial inoculum, and a sterility control well containing only Ca-CAMHB.

• Incubate the microtiter plate at 35°C ± 2°C for 16-20 hours in ambient air.

4.5. Interpretation of Results

• After incubation, examine the microtiter plate from the bottom using a reading mirror or a plate reader.

• The MIC is the lowest concentration of Friulimicin D at which there is no visible growth (i.e., the first clear well).

• The growth control well should show distinct turbidity, and the sterility control well should remain clear.

Data Presentation

The following table summarizes the key quantitative parameters for the MIC determination of Friulimicin D against S. aureus.

Parameter	Value/Range	Reference
Bacterial Inoculum
Initial Turbidity	0.5 McFarland Standard	CLSI M07
Final Inoculum Concentration	~5 x 10⁵ CFU/mL	CLSI M07[7]
Friulimicin D Concentration Range
Suggested Testing Range	0.008 - 8 µg/mL	Based on published data for similar organisms[8]
Serial Dilution	Twofold	CLSI M07[7]
Growth Medium
Base Medium	Cation-Adjusted Mueller-Hinton Broth (CAMHB)	CLSI M07[7]
Supplement	50 µg/mL Ca²⁺	[8]
Incubation Conditions
Temperature	35°C ± 2°C	CLSI M07[7]
Duration	16 - 20 hours	CLSI M07[7]
Atmosphere	Ambient Air	CLSI M07[7]
Quality Control
QC Strain	S. aureus ATCC® 29213	CLSI M100[7]
Expected MIC Range for QC Strain	To be determined through internal validation	CLSI Guidelines

Visualization of Experimental Workflow

The following diagram illustrates the workflow for the determination of the MIC of Friulimicin D against S. aureus.

Workflow for MIC determination of Friulimicin D against S. aureus.

Signaling Pathway (Mechanism of Action)

The following diagram illustrates the proposed mechanism of action for Friulimicin.

Mechanism of action of Friulimicin D via C55-P sequestration.

References

• 1. Sequencing and Analysis of the Biosynthetic Gene Cluster of the Lipopeptide Antibiotic Friulimicin in Actinoplanes friuliensis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. journals.asm.org [journals.asm.org]
• 3. researchgate.net [researchgate.net]
• 4. The lipopeptide antibiotic Friulimicin B inhibits cell wall biosynthesis through complex formation with bactoprenol phosphate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Detection of Methicillin Resistant Staphylococcus aureus and Determination of Minimum Inhibitory Concentration of Vancomycin for Staphylococcus aureus Isolated from Pus/Wound Swab Samples of the Patients Attending a Tertiary Care Hospital in Kathmandu, Nepal - PMC [pmc.ncbi.nlm.nih.gov]
• 6. iacld.com [iacld.com]
• 7. M100 | Performance Standards for Antimicrobial Susceptibility Testing [clsi.org]
• 8. The Lipopeptide Antibiotic Friulimicin B Inhibits Cell Wall Biosynthesis through Complex Formation with Bactoprenol Phosphate - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Unraveling the Interaction of Friulimicin D with Bactoprenol Phosphate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Friulimicin D is a member of the friulimicin family of lipopeptide antibiotics produced by Actinoplanes friuliensis.[1][2] These antibiotics exhibit potent activity against a range of Gram-positive bacteria, including multidrug-resistant strains. The primary mechanism of action of friulimicins involves the disruption of bacterial cell wall biosynthesis.[3][4][5] This is achieved through a specific, calcium-dependent interaction with bactoprenol (B83863) phosphate (B84403) (C55-P), a crucial lipid carrier molecule.[3][5][6][7]

Bactoprenol phosphate is responsible for transporting peptidoglycan precursors across the bacterial cell membrane, a vital step in the construction of the cell wall.[8][9][10][11][12] By forming a stable complex with bactoprenol phosphate, Friulimicin D effectively sequesters this carrier, halting the peptidoglycan synthesis cycle and ultimately leading to bacterial cell death.[3][4][5] Understanding the intricacies of this interaction is paramount for the development of new and effective antibiotics that can combat the growing threat of antimicrobial resistance.

This application note provides detailed protocols for studying the interaction between Friulimicin D and bactoprenol phosphate, enabling researchers to characterize the binding affinity, inhibitory activity, and specificity of this promising antibiotic.

Signaling Pathway and Experimental Workflow

The interaction of Friulimicin D with bactoprenol phosphate disrupts the bacterial cell wall synthesis pathway. The following diagram illustrates this mechanism.

References

• 1. Sequencing and Analysis of the Biosynthetic Gene Cluster of the Lipopeptide Antibiotic Friulimicin in Actinoplanes friuliensis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Friulimicins: novel lipopeptide antibiotics with peptidoglycan synthesis inhibiting activity from Actinoplanes friuliensis sp. nov. II. Isolation and structural characterization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. The Lipopeptide Antibiotic Friulimicin B Inhibits Cell Wall Biosynthesis through Complex Formation with Bactoprenol Phosphate - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. The lipopeptide antibiotic Friulimicin B inhibits cell wall biosynthesis through complex formation with bactoprenol phosphate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. merlionpharma.com [merlionpharma.com]
• 7. go.drugbank.com [go.drugbank.com]
• 8. academic.oup.com [academic.oup.com]
• 9. Buy Bactoprenol | 12777-41-2 [smolecule.com]
• 10. BIOL 230 Lecture Guide - Synthesis of Peptidoglycan - Role of Bactoprenol [cwoer.ccbcmd.edu]
• 11. Bacterial Cell Wall Synthesis: New Insights from Localization Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 12. youtube.com [youtube.com]

Characterization of the Lipopeptide Antibiotic Friulimicin D Using Mass Spectrometry

Application Note

Audience: Researchers, scientists, and drug development professionals.

Introduction

Friulimicin D is a member of a class of lipopeptide antibiotics produced by the actinomycete Actinoplanes friuliensis.[1][2] These antibiotics exhibit potent activity against a range of Gram-positive bacteria, including multidrug-resistant strains. The unique mechanism of action of friulimicins, which involves the inhibition of peptidoglycan biosynthesis, makes them promising candidates for further drug development.[1] Friulimicin D, like its analogue Friulimicin B, consists of a cyclic decapeptide core linked to a fatty acid tail.[2][3] This amphipathic structure is crucial for its biological activity. Mass spectrometry is an indispensable tool for the structural characterization and quantification of these complex natural products. This application note provides detailed protocols for the characterization of Friulimicin D using mass spectrometry.

Mechanism of Action

Friulimicin D exerts its antibacterial effect by disrupting the bacterial cell wall synthesis. This process is initiated by the formation of a calcium-ion-dependent complex with bactoprenol (B83863) phosphate (B84403) (C55-P), a lipid carrier essential for the transport of peptidoglycan precursors across the cell membrane. By sequestering C55-P, Friulimicin D effectively halts the cell wall synthesis pathway, leading to bacterial cell death.

Mechanism of action of Friulimicin D.

Quantitative Data

The molecular formula of Friulimicin D is C60H96N14O19, with a corresponding molecular weight of 1317.49 g/mol .[4]

Property	Value	Reference
Molecular Formula	C60H96N14O19	[4]
Molecular Weight	1317.49 g/mol	[4]

Experimental Protocols

Sample Preparation

Effective sample preparation is critical for the successful mass spectrometric analysis of lipopeptides.

Protocol for Extraction from Bacterial Culture:

• Centrifuge the Actinoplanes friuliensis culture broth to separate the mycelium from the supernatant.

• Adjust the pH of the supernatant to acidic (e.g., pH 3-4) using a suitable acid (e.g., HCl).

• Perform a liquid-liquid extraction of the acidified supernatant with an organic solvent such as ethyl acetate (B1210297) or butanol.

• Collect the organic phase and evaporate the solvent under reduced pressure to obtain the crude lipopeptide extract.

• Further purify the crude extract using solid-phase extraction (SPE) with a C18 cartridge.

  • Condition the cartridge with methanol (B129727) followed by water.

  • Load the resuspended crude extract onto the cartridge.

  • Wash with a low percentage of organic solvent (e.g., 20% acetonitrile (B52724) in water) to remove polar impurities.

  • Elute Friulimicin D with a higher concentration of organic solvent (e.g., 80% acetonitrile in water).

• Dry the eluted fraction and reconstitute in a suitable solvent for mass spectrometry analysis (e.g., 50% acetonitrile with 0.1% formic acid).

MALDI-TOF Mass Spectrometry for Intact Mass Determination

Matrix-Assisted Laser Desorption/Ionization-Time of Flight (MALDI-TOF) mass spectrometry is a rapid and sensitive technique for determining the molecular weight of intact lipopeptides.

Protocol:

• Matrix Selection: A common matrix for lipopeptide analysis is α-cyano-4-hydroxycinnamic acid (CHCA).[5] Prepare a saturated solution of CHCA in 50% acetonitrile/0.1% trifluoroacetic acid.

• Sample Spotting: Mix the purified Friulimicin D sample with the matrix solution in a 1:1 ratio. Spot 1 µL of the mixture onto the MALDI target plate and allow it to air dry (dried-droplet method).

• Instrument Settings:

  • Ionization Mode: Positive ion reflector mode.

  • Laser: Nitrogen laser (337 nm).

  • Laser Intensity: Optimize for best signal-to-noise ratio while avoiding fragmentation.

  • Mass Range: m/z 1000-2000.

• Data Acquisition: Acquire spectra and process them to determine the monoisotopic mass of Friulimicin D.

MALDI-TOF MS workflow for Friulimicin D.

LC-MS/MS for Structural Characterization and Quantification

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) is a powerful tool for the separation, identification, and quantification of Friulimicin D and its potential isomers or degradation products.

Protocol:

• Liquid Chromatography:

  • Column: A reversed-phase C18 column (e.g., 100 x 2.1 mm, 2.6 µm particle size).

  • Mobile Phase A: Water with 0.1% formic acid.

  • Mobile Phase B: Acetonitrile with 0.1% formic acid.

  • Gradient: A linear gradient from a low to a high percentage of mobile phase B over a suitable time (e.g., 5% to 95% B over 20 minutes).

  • Flow Rate: 0.3 mL/min.

  • Injection Volume: 5 µL.

• Mass Spectrometry:

  • Ion Source: Electrospray Ionization (ESI) in positive ion mode.

  • MS1 Scan: Scan a mass range that includes the expected precursor ion of Friulimicin D (e.g., m/z 1318.5 for [M+H]+).

  • MS/MS Fragmentation: Select the precursor ion of Friulimicin D for fragmentation using Collision-Induced Dissociation (CID). Optimize the collision energy to obtain a rich fragmentation spectrum.

  • Data Acquisition: Acquire data in a data-dependent acquisition (DDA) mode to trigger MS/MS scans on the most abundant precursor ions. For quantitative analysis, use Selected Reaction Monitoring (SRM) or Multiple Reaction Monitoring (MRM) mode.

LC-MS/MS workflow for Friulimicin D analysis.

Data Interpretation

The interpretation of the MS/MS spectrum of a cyclic lipopeptide like Friulimicin D can be complex due to the cyclic nature of the peptide core. The fragmentation typically involves an initial ring-opening event followed by the fragmentation of the now linear peptide. The resulting fragment ions can be used to confirm the amino acid sequence of the peptide core and the structure of the fatty acid side chain.

Expected Fragmentation Pattern:

• b- and y-type ions: After ring opening, the linear peptide will fragment to produce b- and y-type ions, which can be used to deduce the amino acid sequence.

• Loss of the Fatty Acyl Chain: A characteristic fragmentation is the neutral loss of the fatty acyl group from the N-terminal amino acid.

• Internal Fragment Ions: Due to the cyclic structure, internal fragment ions resulting from two cleavages in the peptide backbone can also be observed.

By carefully analyzing the mass differences between the fragment ions, the amino acid sequence of the cyclic peptide can be confirmed. The mass of the precursor ion and the fragmentation pattern of the fatty acid chain will confirm the identity of the lipid moiety.

Conclusion

Mass spectrometry, particularly MALDI-TOF and LC-MS/MS, provides a robust and sensitive platform for the detailed characterization of Friulimicin D. The protocols outlined in this application note offer a comprehensive guide for researchers involved in the discovery, development, and quality control of this promising class of antibiotics. Accurate mass measurements and detailed fragmentation analysis are key to unambiguously identifying Friulimicin D and elucidating its structure, which is essential for understanding its structure-activity relationship and for the development of new and improved lipopeptide antibiotics.

References

• 1. arizona-mall.com [arizona-mall.com]
• 2. Sequencing and Analysis of the Biosynthetic Gene Cluster of the Lipopeptide Antibiotic Friulimicin in Actinoplanes friuliensis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. The Lipopeptide Antibiotic Friulimicin B Inhibits Cell Wall Biosynthesis through Complex Formation with Bactoprenol Phosphate - PMC [pmc.ncbi.nlm.nih.gov]
• 4. medchemexpress.com [medchemexpress.com]
• 5. Matrix-Assisted Laser Desorption Ionization-Time of Flight Mass Spectrometry of Lipopeptide Biosurfactants in Whole Cells and Culture Filtrates of Bacillus subtilis C-1 Isolated from Petroleum Sludge - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Optimizing Friulimicin D Production from Actinoplanes friuliensis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on improving the yield of Friulimicin D from Actinoplanes friuliensis fermentation.

Section 1: Frequently Asked Questions (FAQs)

Q1: What is Friulimicin D and why is it a significant antibiotic candidate?

Friulimicin D is a lipopeptide antibiotic produced by the bacterium Actinoplanes friuliensis. It is part of a larger family of friulimicins (A, B, C, and D) and is structurally related to daptomycin.[1][2] Its significance lies in its high potency against a broad range of multi-resistant Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA) and vancomycin-resistant enterococci (VRE), making it a promising candidate for treating challenging bacterial infections.[1][2][3]

Q2: What is the basic mechanism of action of Friulimicin?

Friulimicin inhibits the biosynthesis of the bacterial cell wall.[4][5][6] It forms a complex with the bactoprenol (B83863) phosphate (B84403) carrier C55-P in a calcium-dependent manner, which interrupts the cell wall precursor cycle.[5][6] This mode of action is distinct from many other antibiotics and contributes to its effectiveness against resistant strains.[5]

Q3: What are the primary fermentation strategies to enhance Friulimicin D yield?

The most effective strategies for improving Friulimicin D production involve a combination of medium optimization and advanced fermentation techniques. The development of a chemically defined production medium is a crucial first step, as it allows for a better understanding of the influence of individual components on growth and antibiotic biosynthesis.[1][3] Building on this, fed-batch and continuous cultivation processes have been shown to significantly increase volumetric productivity.[1][3]

Q4: Are there known biosynthetic precursors that can be added to the medium to boost production?

The biosynthesis of Friulimicin involves nonribosomal peptide synthetases (NRPS).[2] The peptide core of friulimicins is composed of several amino acids, including unusual ones. While the direct addition of a complete set of precursors is complex, ensuring the availability of key amino acids and fatty acid precursors through media composition and feeding strategies is essential for high yields.

Section 2: Troubleshooting Guide

This guide addresses common issues encountered during Actinoplanes friuliensis fermentation for Friulimicin D production.

Problem	Potential Causes	Troubleshooting Steps & Solutions
Low or No Friulimicin D Production	1. Suboptimal Media Composition: Inappropriate carbon or nitrogen source, nutrient limitation (e.g., phosphate), or presence of inhibitory compounds. 2. Incorrect Fermentation Parameters: Suboptimal pH, temperature, dissolved oxygen (DO) levels, or excessive shear stress. 3. Poor Inoculum Quality: Low viability or incorrect physiological state of the seed culture. 4. Strain Instability: Genetic mutations leading to reduced production capacity.	1. Media Optimization:     - Carbon Source: Test different carbon sources. Glycerol has been shown to be effective.[1]     - Nitrogen Source: Evaluate various nitrogen sources. L-lysine has been used successfully in a chemically defined medium.[1]     - Phosphate Limitation: Low initial phosphate concentrations can be beneficial for the production of some antibiotics by actinomycetes.[1] Experiment with varying phosphate levels. 2. Parameter Optimization:     - pH: Maintain a stable pH within the optimal range (typically 6.5-7.5 for actinomycetes). Use appropriate buffering agents or automated pH control.     - Temperature: The optimal temperature for A. friuliensis is generally around 28-30°C.     - Dissolved Oxygen: Maintain DO levels above 30% saturation through controlled agitation and aeration.     - Shear Stress: For mycelial cultures like A. friuliensis, high shear can damage the cells. Use appropriate impeller designs and agitation speeds. Airlift fermenters can be a good option to minimize shear.[1] 3. Inoculum Development: Standardize your inoculum preparation protocol to ensure a consistent and healthy seed culture. 4. Strain Maintenance and Improvement: Regularly check the productivity of your strain. If a decline is observed, consider going back to a master stock or initiating a strain improvement program.
Slow or No Growth of Actinoplanes friuliensis	1. Inadequate Media Composition: Lack of essential nutrients or presence of inhibitory substances. 2. Suboptimal Physical Conditions: Incorrect temperature, pH, or aeration. 3. Contamination: Presence of competing microorganisms.	1. Media Review: Ensure all essential nutrients, including trace elements, are present in the medium. Check the quality of your media components. 2. Verify Fermentation Parameters: Double-check and calibrate all probes (pH, temperature, DO) and ensure controllers are functioning correctly. 3. Microscopic Examination and Plating: Regularly examine your culture under a microscope to check for contaminants. Plate samples on different media to detect and identify any contaminating bacteria or fungi.
Foaming in the Fermenter	1. High Protein Content in Media: Complex media components like yeast extract or peptone can cause foaming. 2. High Agitation and Aeration Rates: Can exacerbate foaming. 3. Cell Lysis: Release of intracellular proteins can lead to foam formation.	1. Antifoam Addition: Use a sterile antifoam agent. Add it initially to the medium and/or use an automated antifoam addition system linked to a foam sensor. 2. Process Optimization: If possible, reduce agitation and aeration rates while still maintaining adequate DO levels. 3. Investigate Cell Lysis: If foaming is excessive and accompanied by a drop in viability, investigate the cause of cell lysis (e.g., shear stress, phage contamination).
Inconsistent Batch-to-Batch Yield	1. Variability in Raw Materials: Inconsistent quality of complex media components. 2. Inconsistent Inoculum: Variations in the age, size, or metabolic activity of the seed culture. 3. Fluctuations in Fermentation Parameters: Poor control of pH, temperature, or DO.	1. Use of Chemically Defined Media: Switching to a chemically defined medium can significantly improve batch-to-batch consistency.[1][3] 2. Standardize Inoculum Preparation: Implement a strict protocol for inoculum development, including the number of passages and incubation time. 3. Improve Process Control: Ensure all monitoring and control systems are calibrated and functioning correctly. Implement a robust process analytical technology (PAT) strategy.

Section 3: Data Presentation

Table 1: Comparison of Fermentation Strategies for Friulimicin Production

Fermentation Strategy	Volumetric Productivity of Friulimicin (mg/L/h)	Key Advantages	Key Considerations
Batch Fermentation	Baseline (Typically lower than other strategies)	Simple setup and operation.	Nutrient limitation and accumulation of inhibitory byproducts can limit yield.
Fed-Batch Fermentation	1 - 2[1][3]	Allows for higher cell densities and prolonged production phase by feeding limiting nutrients.	Requires a well-defined feeding strategy to avoid overflow metabolism.
Continuous Cultivation with Perfusion	3 - 5 (at a dilution rate of 0.05 h⁻¹)[1][3]	High and stable productivity over extended periods.	More complex setup and higher risk of contamination and strain instability over long runs. Production can cease at higher dilution rates (e.g., 0.1 h⁻¹).[1][3]

Section 4: Experimental Protocols

Protocol 1: Preparation of a Chemically Defined Medium for Actinoplanes friuliensis

This protocol is based on the principles of developing chemically defined media for actinomycetes and should be optimized for your specific strain and process.

Components:

Component	Concentration (g/L)	Purpose
Glycerol	20 - 40	Carbon Source
L-Lysine	5 - 10	Nitrogen Source
K₂HPO₄	1.0	Phosphate Source & Buffer
MgSO₄·7H₂O	0.5	Salt
Trace Element Solution	1 mL/L	Essential Micronutrients

Trace Element Solution (per 100 mL):

Component	Amount (mg)
ZnSO₄·7H₂O	100
FeSO₄·7H₂O	100
MnSO₄·H₂O	10
CuSO₄·5H₂O	5
CoCl₂·6H₂O	5

Procedure:

• Dissolve the glycerol, L-lysine, K₂HPO₄, and MgSO₄·7H₂O in distilled water.

• Add the trace element solution.

• Adjust the pH to the desired value (e.g., 7.0) with NaOH or HCl.

• Bring the final volume to 1 liter with distilled water.

• Sterilize by autoclaving or sterile filtration. If autoclaving, consider sterilizing the carbon source separately from the nitrogen and phosphate sources to prevent Maillard reactions and precipitation.

Protocol 2: Quantification of Friulimicin D in Fermentation Broth by HPLC

This is a general protocol and may require optimization for your specific HPLC system and column.

Sample Preparation:

• Withdraw a sample of the fermentation broth.

• Centrifuge to remove cells and particulate matter.

• The supernatant can be directly analyzed or further purified by solid-phase extraction (SPE) if the matrix is complex.

HPLC Conditions:

• Column: C18 reversed-phase column (e.g., 150 x 4.6 mm, 5 µm).

• Mobile Phase: A gradient of acetonitrile (B52724) and water, both containing a small amount of an ion-pairing agent like trifluoroacetic acid (TFA) (e.g., 0.1%).

• Flow Rate: 1.0 mL/min.

• Detection: UV detector at a wavelength where Friulimicin D has significant absorbance (e.g., around 210-230 nm).

• Quantification: Use a standard curve prepared with purified Friulimicin D.

Section 5: Visualizations

Diagram 1: General Workflow for Improving Friulimicin D Yield

Caption: Workflow for enhancing Friulimicin D production.

Diagram 2: Troubleshooting Logic for Low Friulimicin D Yield

Caption: A logical approach to troubleshooting low yield issues.

Diagram 3: Friulimicin Biosynthesis and Inhibition Pathway

Caption: Overview of Friulimicin biosynthesis and its target.

References

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. Sequencing and Analysis of the Biosynthetic Gene Cluster of the Lipopeptide Antibiotic Friulimicin in Actinoplanes friuliensis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. The Lipopeptide Antibiotic Friulimicin B Inhibits Cell Wall Biosynthesis through Complex Formation with Bactoprenol Phosphate - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. The lipopeptide antibiotic Friulimicin B inhibits cell wall biosynthesis through complex formation with bactoprenol phosphate - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing Friulimicin D Activity

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Friulimicin D. The information is designed to address specific issues that may be encountered during in vitro experiments.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action for Friulimicin D?

A1: Friulimicin D is a calcium-dependent lipopeptide antibiotic that inhibits the biosynthesis of the bacterial cell wall in Gram-positive bacteria.[1] It forms a complex with calcium ions (Ca²⁺) and the bactoprenol (B83863) phosphate (B84403) carrier (C₅₅-P).[1][2] This complex prevents C₅₅-P from participating in the formation of Lipid I, a crucial early step in the peptidoglycan synthesis cycle.[2][3] By sequestering C₅₅-P, Friulimicin D effectively halts the production of the cell wall, leading to bacterial death.[1]

Q2: Why is calcium supplementation in the growth medium essential for Friulimicin D activity?

A2: The antimicrobial activity of Friulimicin D is completely dependent on the presence of calcium ions (Ca²⁺).[1][2] Calcium is believed to play a dual role: it facilitates the binding of Friulimicin D to the phosphate group of the C₅₅-P target molecule and induces a conformational change in the peptide, shifting it into the optimal structure for binding.[4] Without sufficient calcium, Friulimicin D cannot form the inhibitory complex with its target, and no antimicrobial activity will be observed.[2][4]

Q3: What is the standard medium and recommended calcium concentration for testing Friulimicin D?

A3: The standard and recommended medium for testing the activity of Friulimicin D is Cation-Adjusted Mueller-Hinton Broth (CAMHB).[2][5] This medium must be supplemented with additional calcium. The most frequently cited concentration for optimal activity is 50 µg/mL (equivalent to 1.25 mM CaCl₂).[2][5]

Q4: Can I use a different growth medium like Tryptone Soy Broth (TSB) or Luria-Bertani (LB) Broth?

A4: While other media can be used, it is not recommended without careful validation. The concentration of divalent cations like Ca²⁺ and Mg²⁺ can vary significantly between different media types and even between batches, which will directly impact the measured activity of Friulimicin D. If you must use an alternative medium, it is crucial to supplement it with a standardized concentration of calcium (50 µg/mL) and validate your results against those obtained in standard CAMHB.

Q5: My Friulimicin D stock solution is prepared, but I see no activity in my assay. What is the most likely cause?

A5: The most common reason for a complete lack of activity is the absence of supplemental calcium in the assay medium. Ensure your Cation-Adjusted Mueller-Hinton Broth (CAMHB) is supplemented to a final concentration of 50 µg/mL Ca²⁺.[2][5] Another possibility is degradation of the compound, although lipopeptides are generally stable. Prepare a fresh stock solution to rule out this issue.

Troubleshooting Guide

This guide addresses common problems encountered during the determination of Friulimicin D's Minimum Inhibitory Concentration (MIC).

Problem	Possible Cause	Recommended Solution
No antibacterial activity observed or MIC values are unexpectedly high.	Insufficient Calcium: The activity of Friulimicin D is strictly calcium-dependent.[1][2]	Ensure your medium (e.g., CAMHB) is supplemented with Ca²⁺ to a final concentration of 50 µg/mL.[2][5] Verify the calculation for your calcium stock solution.
Incorrect Medium: The pH or cation content of a non-standard medium may be interfering with drug activity.	Use Cation-Adjusted Mueller-Hinton Broth (CAMHB) as the standard. If using other media, ensure the pH is between 7.2 and 7.4.[6]
Degraded Friulimicin D Stock: Improper storage or repeated freeze-thaw cycles may have degraded the compound.	Prepare a fresh stock solution of Friulimicin D in a suitable solvent (e.g., water or DMSO, based on supplier instructions) and store it in single-use aliquots at -20°C or below.
Inconsistent or non-reproducible MIC values between experiments.	Inoculum Density Variation: Inoculum size is a critical variable in MIC testing.[6]	Standardize the bacterial inoculum to a 0.5 McFarland standard for every experiment. This corresponds to approximately 1-2 x 10⁸ CFU/mL. Further dilute this to achieve the final target inoculum of ~5 x 10⁵ CFU/mL in the wells.[6]
Variation in Media Batches: Different lots of powdered media can have slight variations in cation concentrations.	For a given project, try to use the same manufacturing lot of CAMHB. Always supplement with a fixed concentration of external calcium to normalize for variability.
Binding to Plastics: Lipopeptides can sometimes adhere to the surface of standard polystyrene plates.	The use of polypropylene (B1209903) microtiter plates is recommended to minimize non-specific binding.[2][5]
Growth observed in sterility control wells.	Contaminated Medium or Reagents: Broth, saline, or antibiotic stock solutions may be contaminated.	Use aseptic techniques throughout the protocol. Filter-sterilize any heat-labile solutions. Check the sterility of each component before starting the assay.
No growth observed in the positive control well (bacteria only).	Inoculum Not Viable: The bacterial culture may have lost viability due to age or improper storage.	Prepare the inoculum from a fresh overnight culture (16-18 hours) grown on a non-selective agar (B569324) plate.
Incorrect Incubation Conditions: Temperature or incubation time may be incorrect.	Ensure plates are incubated at 35-37°C for 16-20 hours for most standard test organisms.[2][7]

Quantitative Data

The following tables summarize the activity of friulimicin. Note that most published data is for the closely related Friulimicin B, which shares the same peptide core and mechanism of action as Friulimicin D.[8]

Table 1: Minimum Inhibitory Concentration (MIC) of Friulimicin B in Standard Media

Organism	Medium	Ca²⁺ Concentration (µg/mL)	MIC (µg/mL)	Reference
Staphylococcus simulans 22	CAMHB	50	0.078	[2]
Bacillus subtilis 168	CAMHB	50	0.078	[2]

Table 2: Influence of Calcium on Friulimicin Activity

Condition	Observation	Implication	Reference
Friulimicin without supplemental Ca²⁺	No significant antibacterial activity.	Calcium is indispensable for the biological function of the antibiotic.	[1][2]
Friulimicin with 50 µg/mL Ca²⁺	Potent antibacterial activity observed.	This concentration is optimal for forming the inhibitory complex with C₅₅-P.	[2][5]
Friulimicin + Ca²⁺ + excess C₅₅-P	Antibiotic activity is antagonized (MIC increases).	This confirms that C₅₅-P is the specific molecular target of the friulimicin-calcium complex.	[2]

Experimental Protocols

Protocol: Broth Microdilution MIC Assay for Friulimicin D

This protocol is based on the standard CLSI (Clinical and Laboratory Standards Institute) and EUCAST guidelines for antimicrobial susceptibility testing.[6]

1. Materials:

• Friulimicin D powder

• Sterile 96-well polypropylene microtiter plates[2]

• Cation-Adjusted Mueller-Hinton Broth (CAMHB)

• Sterile Calcium Chloride (CaCl₂) solution (e.g., 10 mg/mL stock)

• Test organism (e.g., Staphylococcus aureus) grown overnight on a non-selective agar plate

• Sterile saline (0.85% NaCl)

• 0.5 McFarland turbidity standard

• Sterile pipettes and reagent reservoirs

2. Media Preparation:

• Prepare CAMHB according to the manufacturer's instructions.

• Aseptically supplement the CAMHB with CaCl₂ solution to achieve a final Ca²⁺ concentration of 50 µg/mL. For example, add 0.5 mL of a 10 mg/mL CaCl₂ stock to 99.5 mL of CAMHB. This is your final test medium.

3. Inoculum Preparation:

• Using a sterile loop, pick several well-isolated colonies of the test organism from the agar plate.

• Suspend the colonies in sterile saline.

• Adjust the turbidity of the suspension to match the 0.5 McFarland standard. This can be done visually or with a spectrophotometer (A₆₂₅nm ≈ 0.08-0.13). This suspension contains approximately 1.5 x 10⁸ CFU/mL.

• Dilute this standardized suspension 1:150 in the test medium (e.g., 100 µL into 14.9 mL of Ca²⁺-supplemented CAMHB). This will be your final inoculum, containing approximately 1 x 10⁶ CFU/mL, which will be further diluted 1:1 in the plate.

4. Plate Preparation (Drug Dilution):

• Add 100 µL of the test medium to all wells of a 96-well plate.

• Prepare a stock solution of Friulimicin D at a concentration at least 10x the highest concentration to be tested.

• Add an appropriate volume of the Friulimicin D stock to the first well of each row to achieve twice the desired final starting concentration (e.g., for a final concentration of 64 µg/mL, the first well should contain 128 µg/mL).

• Perform a 2-fold serial dilution by transferring 100 µL from the first well to the second, mixing, then transferring 100 µL from the second to the third, and so on. Discard 100 µL from the last well containing the antibiotic.

• Leave one column without antibiotic for a positive growth control and one well with only un-inoculated medium as a sterility control.

5. Inoculation and Incubation:

• Add 100 µL of the final diluted inoculum (~1 x 10⁶ CFU/mL) to each well (except the sterility control). This brings the final volume in each well to 200 µL and the final bacterial concentration to approximately 5 x 10⁵ CFU/mL.

• Cover the plate with a lid and incubate at 37°C for 16-20 hours in ambient air.[2]

6. Reading the MIC:

• After incubation, place the plate on a dark background and look for the lowest concentration of Friulimicin D that completely inhibits visible bacterial growth (i.e., the first clear well). This concentration is the MIC.

Visualizations

Caption: Mechanism of action of Friulimicin D.

Caption: Experimental workflow for MIC determination.

References

• 1. The lipopeptide antibiotic Friulimicin B inhibits cell wall biosynthesis through complex formation with bactoprenol phosphate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. journals.asm.org [journals.asm.org]
• 3. Culture-independent discovery of the malacidins as calcium-dependent antibiotics with activity against multidrug-resistant Gram-positive pathogens - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Model membrane approaches to determine the role of calcium for the antimicrobial activity of friulimicin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. The Lipopeptide Antibiotic Friulimicin B Inhibits Cell Wall Biosynthesis through Complex Formation with Bactoprenol Phosphate - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. Broth microdilution - Wikipedia [en.wikipedia.org]
• 8. Friulimicins: novel lipopeptide antibiotics with peptidoglycan synthesis inhibiting activity from Actinoplanes friuliensis sp. nov. II. Isolation and structural characterization - PubMed [pubmed.ncbi.nlm.nih.gov]

troubleshooting poor solubility of Friulimicin D in aqueous solutions

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals experiencing challenges with the aqueous solubility of Friulimicin D.

Frequently Asked Questions (FAQs)

Q1: The literature describes Friulimicin D as "water-soluble," yet I'm having trouble dissolving it in my aqueous buffer. Why is this?

A1: The term "water-soluble" for lipopeptides like Friulimicin D can be context-dependent. While it may be soluble in pure water to some extent, its amphiphilic nature—possessing both a hydrophilic peptide ring and a lipophilic fatty acid tail—can lead to poor solubility or aggregation in buffered aqueous solutions, especially under certain pH and salt conditions.[1][2][3] Factors such as pH, ionic strength, temperature, and the presence of divalent cations like Ca²⁺ can significantly influence its solubility.[1][3]

Q2: What is the expected appearance of a properly solubilized Friulimicin D solution?

A2: A well-solubilized Friulimicin D solution should be clear and free of any visible precipitates or cloudiness. The presence of turbidity or solid particles indicates incomplete dissolution or aggregation.

Q3: How does calcium concentration affect Friulimicin D's activity and solubility?

A3: The antimicrobial activity of Friulimicin D is dependent on the presence of calcium ions (Ca²⁺).[1][3] Friulimicin B, a closely related compound, forms a complex with Ca²⁺ to interact with its target, bactoprenol (B83863) phosphate (B84403), in the bacterial cell wall synthesis pathway.[1][3] While essential for activity, the presence of Ca²⁺ can also influence the amphiphilicity and aggregation state of the molecule, which may affect its solubility.[1][3] Therefore, it is crucial to include a physiologically relevant concentration of Ca²⁺ (typically around 50 µg/mL) in your experimental buffers.[1]

Q4: Can I use organic solvents to prepare a stock solution of Friulimicin D?

A4: Yes, preparing a concentrated stock solution in an organic solvent is a common and recommended practice for lipopeptides with limited aqueous solubility. Friulimicin D is reported to be soluble in Dimethyl Sulfoxide (DMSO), methanol, and ethanol.[4] A high-concentration stock in one of these solvents can then be diluted into the final aqueous experimental buffer. It is critical to ensure the final concentration of the organic solvent in your assay is low enough to not affect the biological system you are studying.

Q5: How should I store Friulimicin D, both as a powder and in solution?

A5: As a lyophilized powder, Friulimicin D should be stored at -20°C in a desiccated environment, protected from light. Once in solution, it is best to prepare fresh solutions for each experiment. If storage of a stock solution is necessary, it should be aliquoted to avoid repeated freeze-thaw cycles and stored at -20°C or -80°C. The stability in aqueous buffers over time should be experimentally verified.

Troubleshooting Guides

Issue 1: Friulimicin D powder does not dissolve in my aqueous buffer.

• Possible Cause: The inherent low aqueous solubility of the lipopeptide in the specific buffer conditions (pH, ionic strength).

• Troubleshooting Steps:

  • Prepare a Concentrated Stock in an Organic Solvent: First, try dissolving the Friulimicin D powder in a small amount of 100% DMSO, methanol, or ethanol.

  • Stepwise Dilution: Once fully dissolved in the organic solvent, slowly add the aqueous buffer to the stock solution dropwise while gently vortexing. This gradual dilution can prevent precipitation.

  • Final Solvent Concentration: Ensure the final concentration of the organic solvent in your working solution is minimal (typically <1%) to avoid artifacts in your experiment.

Issue 2: The Friulimicin D solution is cloudy or contains a precipitate.

• Possible Cause 1: Aggregation of the lipopeptide in the aqueous environment.

• Troubleshooting Steps:

  • Sonication: Briefly sonicate the solution in a water bath sonicator. This can help to break up aggregates.

  • pH Adjustment: The solubility of lipopeptides can be pH-dependent. Experiment with adjusting the pH of your buffer. For some lipopeptides, solubility is higher at a slightly alkaline pH (e.g., pH 7.5-8.5).

  • Temperature: Gently warming the solution may aid in dissolution, but be cautious of potential degradation at elevated temperatures.

• Possible Cause 2: The concentration of Friulimicin D exceeds its solubility limit in the chosen buffer.

• Troubleshooting Steps:

  • Lower the Concentration: Attempt to prepare a more dilute solution.

  • Solubility Testing: Perform a solubility test to determine the approximate solubility limit in your specific buffer (see Experimental Protocols section).

Issue 3: Inconsistent experimental results with different batches of Friulimicin D solution.

• Possible Cause: Incomplete or variable dissolution between preparations.

• Troubleshooting Steps:

  • Standardize the Solubilization Protocol: Use a consistent, documented procedure for preparing your Friulimicin D solutions for every experiment.

  • Quantify the Solubilized Concentration: After preparation and before use in an assay, centrifuge the solution to pellet any undissolved material and measure the concentration of Friulimicin D in the supernatant using a suitable analytical method like HPLC. This will ensure you are using a consistent concentration in your experiments.

Data Presentation

Table 1: Recommended Solvents for Friulimicin D Stock Solutions

Solvent	Grade	Notes
Dimethyl Sulfoxide (DMSO)	Anhydrous, ACS grade or higher	Recommended for preparing high-concentration stock solutions.
Methanol (MeOH)	Anhydrous, ACS grade or higher	Another option for stock solution preparation.
Ethanol (EtOH)	Anhydrous, ACS grade or higher	Can also be used for stock solutions.

Table 2: Factors Influencing Friulimicin D Aqueous Solubility

Factor	General Effect on Lipopeptide Solubility	Recommendations for Friulimicin D
pH	Can be significantly pH-dependent. Solubility may increase at pH values away from the isoelectric point.	Test a range of pH values (e.g., 6.5, 7.4, 8.0) to find the optimal pH for your buffer system.
Temperature	Increased temperature generally increases solubility, but can also increase degradation.	Prepare solutions at room temperature. Gentle warming can be attempted, but stability should be verified.
Ionic Strength	High salt concentrations can decrease solubility ("salting out").	Use buffers with physiological ionic strength (e.g., 150 mM NaCl).
Calcium (Ca²⁺)	Essential for biological activity. May influence aggregation and solubility.	Include a consistent, physiologically relevant concentration of Ca²⁺ (e.g., 50 µg/mL) in all experimental buffers.

Experimental Protocols

Protocol 1: Preparation of a Friulimicin D Stock Solution

• Allow the lyophilized Friulimicin D powder to equilibrate to room temperature before opening the vial.

• Add a small volume of anhydrous DMSO (e.g., 100 µL) to the vial to create a high-concentration stock solution (e.g., 10 mg/mL).

• Gently vortex or pipette up and down to ensure the powder is completely dissolved. The solution should be clear.

• Store this stock solution in small aliquots at -20°C or -80°C to avoid multiple freeze-thaw cycles.

Protocol 2: Determining the Aqueous Solubility of Friulimicin D

• Prepare a series of dilutions of your experimental aqueous buffer with varying pH values (e.g., 6.5, 7.0, 7.5, 8.0). Ensure each buffer contains the required concentration of Ca²⁺.

• Add an excess amount of Friulimicin D powder to a known volume of each buffer in separate microcentrifuge tubes.

• Incubate the tubes at a controlled temperature (e.g., room temperature or 37°C) with constant agitation for a set period (e.g., 24 hours) to reach equilibrium.

• After incubation, centrifuge the tubes at high speed to pellet the undissolved solid.

• Carefully collect the supernatant and filter it through a 0.22 µm filter to remove any remaining particulate matter.

• Quantify the concentration of Friulimicin D in the filtered supernatant using a validated analytical method such as Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC) with UV detection.[5]

• The measured concentration represents the equilibrium solubility of Friulimicin D under those specific buffer conditions.

Visualizations

Caption: Workflow for preparing and troubleshooting Friulimicin D solutions.

Caption: Simplified mechanism of action of Friulimicin D.

Caption: Key factors influencing the aqueous solubility of Friulimicin D.

References

• 1. The Lipopeptide Antibiotic Friulimicin B Inhibits Cell Wall Biosynthesis through Complex Formation with Bactoprenol Phosphate - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. The lipopeptide antibiotic Friulimicin B inhibits cell wall biosynthesis through complex formation with bactoprenol phosphate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. agscientific.com [agscientific.com]
• 5. Sequencing and Analysis of the Biosynthetic Gene Cluster of the Lipopeptide Antibiotic Friulimicin in Actinoplanes friuliensis - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: High-Purity Friulimicin D Purification

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to aid in the refinement of purification protocols for high-purity Friulimicin D.

Frequently Asked Questions (FAQs)

Q1: What is Friulimicin D and why is its purity important?

A1: Friulimicin D is a lipopeptide antibiotic produced by the actinomycete Actinoplanes friuliensis.[1] It belongs to a class of antibiotics highly active against multidrug-resistant Gram-positive bacteria.[1] High purity is crucial for accurate in vitro and in vivo studies, ensuring that the observed biological activity is solely attributable to Friulimicin D and not to co-purified contaminants or related isoforms (e.g., Friulimicin A, B, C).[2]

Q2: What are the key physicochemical properties of Friulimicin D to consider during purification?

A2: Friulimicin D is an amphiphilic molecule, possessing both a hydrophobic lipid tail and a hydrophilic peptide core.[3] This dual nature influences its solubility and potential for aggregation. Its activity is calcium-dependent, and it carries an overall negative charge, which is a key consideration for ion-exchange chromatography.[3] Friulimicin D is soluble in methanol, DMSO, and aqueous buffers.

Q3: What is a general workflow for the purification of Friulimicin D?

A3: A typical purification workflow starts with extraction from the fermentation broth, followed by a capture step using ion-exchange chromatography to separate the friulimicins from other compounds. This is generally followed by a polishing step using reversed-phase high-performance liquid chromatography (RP-HPLC) to separate Friulimicin D from its other isoforms.

Q4: How should I store purified Friulimicin D?

A4: For long-term stability, it is recommended to store purified Friulimicin D at -20°C or -70°C in a dry, light-protected environment. Lyophilized powder is the preferred form for long-term storage.

Purification Data Summary

The following table presents illustrative data for a multi-step purification protocol for Friulimicin D, highlighting typical yields and purity levels that can be expected at each stage.

Purification Step	Total Protein (mg)	Friulimicin D (mg)	Step Yield (%)	Purity (%)
Clarified Fermentation Broth	25,000	500	100	2
Anion-Exchange Chromatography	1,200	425	85	35
Reversed-Phase HPLC (C18)	150	340	80	>98

Experimental Protocols

Protocol 1: Anion-Exchange Chromatography (Capture Step)

This protocol describes the initial capture and partial purification of the Friulimicin complex from the fermentation broth.

• Resin and Column Preparation:

  • Use a strong anion-exchange resin such as DEAE Sepharose.

  • Pack the column and equilibrate with 5-10 column volumes (CV) of 20 mM Tris-HCl buffer at pH 7.5 (Binding Buffer).

• Sample Loading:

  • Adjust the pH of the clarified fermentation broth to 7.5 to match the Binding Buffer.

  • Load the sample onto the equilibrated column at a flow rate of 1-2 mL/min.

• Washing:

  • Wash the column with 5-10 CV of Binding Buffer to remove unbound impurities.

• Elution:

  • Elute the bound friulimicins using a linear gradient of 0-1 M NaCl in the Binding Buffer over 10-20 CV. Friulimicins A, B, C, and D will elute at different salt concentrations due to slight differences in their isoelectric points.[2][4]

  • Collect fractions and analyze for the presence of Friulimicin D using analytical RP-HPLC.

• Pooling and Desalting:

  • Pool the fractions containing Friulimicin D.

  • Desalt the pooled fractions using a suitable method like dialysis or a desalting column.

Protocol 2: Reversed-Phase HPLC (Polishing Step)

This protocol is designed to achieve high-purity Friulimicin D by separating it from other friulimicin isoforms.

• Column and Mobile Phases:

  • Use a C18 reversed-phase column (e.g., 4.6 x 250 mm, 5 µm particle size).

  • Mobile Phase A: 0.1% Trifluoroacetic Acid (TFA) in water.

  • Mobile Phase B: 0.1% Trifluoroacetic Acid (TFA) in acetonitrile (B52724).

• Equilibration:

  • Equilibrate the column with 95% Mobile Phase A and 5% Mobile Phase B for at least 10 CV.

• Sample Injection:

  • Dissolve the desalted Friulimicin D fraction from the ion-exchange step in a minimal amount of Mobile Phase A.

  • Inject the sample onto the column.

• Elution Gradient:

  • Elute with a linear gradient of acetonitrile (Mobile Phase B) at a flow rate of 1 mL/min. A shallow gradient is often effective for separating closely related isoforms. For example:

    • 5-35% B over 10 minutes.

    • 35-55% B over 40 minutes.

    • 55-95% B over 5 minutes.

  • Monitor the elution profile at 210-220 nm.

• Fraction Collection and Analysis:

  • Collect fractions corresponding to the Friulimicin D peak.

  • Verify the purity of the collected fractions using analytical RP-HPLC and mass spectrometry.

• Lyophilization:

  • Pool the pure fractions and lyophilize to obtain Friulimicin D as a stable powder.

Troubleshooting Guide

Issue 1: Low Yield After Anion-Exchange Chromatography

Possible Cause	Recommended Solution
Incorrect Binding pH	Ensure the pH of the sample and binding buffer is at least 1-1.5 units above the isoelectric point of Friulimicin D to ensure a net negative charge for binding.
High Salt Concentration in Sample	Desalt the sample before loading. High initial salt concentration can interfere with binding to the ion-exchange resin.
Friulimicin D in Flow-through	The binding capacity of the column may have been exceeded. Use a larger column volume or reduce the amount of sample loaded.
Precipitation on Column	Friulimicin D may aggregate at high concentrations. Try loading a more dilute sample.

Issue 2: Poor Resolution in Reversed-Phase HPLC

Possible Cause	Recommended Solution
Inappropriate Gradient Slope	A steep gradient may not be sufficient to separate closely related isoforms. Try a shallower gradient over a longer period.
Column Overloading	Injecting too much sample can lead to peak broadening and poor separation. Reduce the sample load.
Incorrect Mobile Phase pH	The use of an ion-pairing agent like TFA is crucial for good peak shape in peptide separations. Ensure the pH is low (around 2) to protonate acidic residues.
Secondary Interactions with Column	Some C18 columns can have residual silanol (B1196071) groups that cause peak tailing. Use a high-quality, end-capped column designed for peptide separations.

Issue 3: Presence of Aggregates in Final Product

Possible Cause	Recommended Solution
High Concentration During Purification	Due to its amphiphilic nature, Friulimicin D can aggregate. Work with more dilute solutions whenever possible.
Buffer Conditions	The choice of buffer can influence aggregation. Screen different buffer systems to find one that minimizes this issue.
Lyophilization Issues	Improper lyophilization can lead to aggregation. Ensure the sample is completely frozen before starting the process and that the final product is a fine powder.

Visualizations

Caption: Experimental workflow for Friulimicin D purification.

Caption: Logical workflow for troubleshooting purification issues.

References

• 1. Sequencing and Analysis of the Biosynthetic Gene Cluster of the Lipopeptide Antibiotic Friulimicin in Actinoplanes friuliensis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Friulimicins: novel lipopeptide antibiotics with peptidoglycan synthesis inhibiting activity from Actinoplanes friuliensis sp. nov. II. Isolation and structural characterization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. The Lipopeptide Antibiotic Friulimicin B Inhibits Cell Wall Biosynthesis through Complex Formation with Bactoprenol Phosphate - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

addressing variability in Friulimicin D bioassay results

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to address variability in Friulimicin D bioassay results. The information is intended for researchers, scientists, and drug development professionals engaged in the evaluation of this novel lipopeptide antibiotic.

Frequently Asked Questions (FAQs)

Q1: What is Friulimicin D and what is its mechanism of action?

A1: Friulimicin D is a member of the friulimicin family of lipopeptide antibiotics produced by Actinoplanes friuliensis. These antibiotics are highly active against a broad range of Gram-positive bacteria, including multidrug-resistant strains.[1] The primary mechanism of action of friulimicins involves the inhibition of cell wall biosynthesis. This occurs through the formation of a complex with bactoprenol (B83863) phosphate (B84403) (C55-P), a lipid carrier essential for the transport of peptidoglycan precursors across the cell membrane.[1] This interaction is dependent on the presence of calcium ions. By sequestering C55-P, friulimicin effectively halts the cell wall synthesis pathway, leading to bacterial cell death.

Q2: What are the recommended bioassay methods for determining the antimicrobial activity of Friulimicin D?

A2: The most common and standardized methods for determining the antimicrobial activity of Friulimicin D are broth microdilution and agar (B569324) diffusion assays. These methods are used to determine the Minimum Inhibitory Concentration (MIC), which is the lowest concentration of the antibiotic that prevents visible growth of a microorganism. Given the operational similarities and shared calcium-dependency with daptomycin (B549167), protocols established for daptomycin are highly relevant for Friulimicin D.

Q3: Why am I observing significant variability in my Friulimicin D bioassay results?

A3: Variability in bioassay results for lipopeptide antibiotics like Friulimicin D can arise from several critical factors. Key among these are the concentration of calcium ions in the growth medium, the preparation of the bacterial inoculum, the specific composition of the assay medium, and the incubation conditions. Given that Friulimicin's activity is calcium-dependent, fluctuations in calcium levels can significantly impact MIC values.

Q4: How critical is the calcium concentration in the assay medium?

A4: The concentration of calcium (Ca²⁺) is highly critical for the activity of Friulimicin D. The antibiotic requires calcium to form a complex with its target, bactoprenol phosphate.[1] Insufficient calcium levels will lead to a significant underestimation of the antibiotic's potency, resulting in artificially high MIC values. Conversely, excessive calcium concentrations may also affect the assay. For daptomycin, a similar lipopeptide, activity is shown to be two- to fourfold higher when tested in media supplemented with 50 µg/ml of Ca²⁺ compared to standard Mueller-Hinton broth.[2][3]

Q5: What are the appropriate quality control (QC) strains to use for Friulimicin D bioassays?

A5: While specific CLSI-approved quality control ranges for Friulimicin D have not been established, standard QC strains recommended for other antibiotics targeting Gram-positive bacteria are appropriate. These include Staphylococcus aureus ATCC 25923 and Enterococcus faecalis ATCC 29212. The established QC ranges for the structurally and mechanistically similar antibiotic, daptomycin, can serve as a useful reference for troubleshooting and ensuring assay consistency.

Troubleshooting Guide

This section provides a structured approach to identifying and resolving common issues encountered during Friulimicin D bioassays.

Issue 1: Higher than Expected MIC Values

Potential Cause	Recommended Action
Insufficient Calcium Concentration	Ensure the Mueller-Hinton Broth (MHB) is supplemented with calcium to a final concentration of 50 µg/mL. Standard cation-adjusted MHB may not have sufficient calcium for optimal Friulimicin D activity.[2][4] For agar-based assays, be aware that different lots of Mueller-Hinton Agar (MHA) can have variable calcium content, which can significantly affect zone diameters.[3]
High Inoculum Density	Prepare the bacterial inoculum to a 0.5 McFarland standard and dilute it to achieve a final concentration of approximately 5 x 10⁵ CFU/mL in the assay wells. While friulimicins have been shown to be less affected by inoculum density than daptomycin, a very high inoculum can still lead to elevated MICs.[5]
Friulimicin D Degradation	Prepare fresh stock solutions of Friulimicin D for each experiment. If storing, aliquot and freeze at -20°C or below and avoid repeated freeze-thaw cycles. Protect the stock solution from light.
Binding to Plasticware	For broth microdilution assays, consider using polypropylene (B1209903) plates, as lipopeptides can sometimes adhere to polystyrene, reducing the effective concentration of the antibiotic.[1]

Issue 2: Inconsistent or Irreproducible Results

Potential Cause	Recommended Action
Inconsistent Inoculum Preparation	Standardize the inoculum preparation process. Use a spectrophotometer or a McFarland standard to ensure a consistent starting bacterial density for every experiment.
Variation in Media Preparation	Prepare the calcium-supplemented Mueller-Hinton Broth fresh for each set of experiments or use a single, well-mixed batch to minimize lot-to-lot variability. Ensure the pH of the medium is consistent.
Inadequate Mixing of Reagents	Ensure thorough mixing of the Friulimicin D dilutions and the bacterial inoculum in the assay wells or on the agar surface.
Inconsistent Incubation Conditions	Maintain a consistent incubation temperature (35-37°C) and duration (16-20 hours for broth microdilution). Variations in these parameters can affect bacterial growth rates and, consequently, MIC values.

Issue 3: No Zone of Inhibition in Agar Diffusion Assay

Potential Cause	Recommended Action
Low Calcium in Agar	Ensure the Mueller-Hinton Agar is supplemented with calcium to a final concentration of 50 µg/mL. Different lots of commercial MHA can have varying cation concentrations.[3]
Inappropriate Disc Content	Verify the concentration of Friulimicin D on the antibiotic discs. If preparing in-house, ensure proper and consistent loading.
Bacterial Lawn is Too Dense	Prepare the bacterial lawn from a standardized 0.5 McFarland suspension to ensure a uniform and appropriate density.
Friulimicin D Solution Inactivity	Prepare fresh Friulimicin D solutions for disc preparation. Confirm the activity of the stock solution using a reference QC strain in a broth microdilution assay.

Data Presentation

Table 1: Recommended Broth Microdilution Parameters for Friulimicin D Bioassay

Parameter	Recommendation	Rationale
Medium	Cation-Adjusted Mueller-Hinton Broth (CAMHB)	Standard medium for susceptibility testing.
Calcium Supplementation	50 µg/mL CaCl₂	Essential for the biological activity of Friulimicin D.[1]
Inoculum Density	5 x 10⁵ CFU/mL	Standardized inoculum size for MIC testing.
Incubation Temperature	35-37°C	Optimal growth temperature for most pathogenic bacteria.
Incubation Time	16-20 hours	Standard duration for observing bacterial growth.
Plate Type	Polypropylene 96-well plates	Recommended to minimize binding of the lipopeptide.[1]

Table 2: Daptomycin Quality Control (QC) Ranges (for reference)

As a structurally and mechanistically related lipopeptide antibiotic, the established CLSI QC ranges for daptomycin can provide a useful reference for assessing the validity of a Friulimicin D bioassay.

Quality Control Strain	Method	MIC Range (µg/mL)
Enterococcus faecalis ATCC 29212	Broth Microdilution	1 - 4
Staphylococcus aureus ATCC 29213	Broth Microdilution	0.12 - 1
Streptococcus pneumoniae ATCC 49619	Broth Microdilution	0.06 - 0.5

Source: CUBICIN (daptomycin for injection) Prescribing Information.[6][7]

Experimental Protocols

Broth Microdilution MIC Assay for Friulimicin D

This protocol is adapted from established methods for lipopeptide antibiotics.

• Prepare Media: Prepare Cation-Adjusted Mueller-Hinton Broth (CAMHB) and supplement with CaCl₂ to a final concentration of 50 µg/mL.

• Prepare Friulimicin D Stock Solution: Dissolve Friulimicin D powder in a suitable solvent (e.g., sterile deionized water) to create a high-concentration stock solution. Sterilize by filtration through a 0.22 µm filter.

• Serial Dilutions: In a 96-well polypropylene microtiter plate, perform two-fold serial dilutions of the Friulimicin D stock solution in the calcium-supplemented CAMHB to achieve the desired final concentration range.

• Prepare Inoculum: From a fresh (18-24 hour) culture plate, suspend bacterial colonies in sterile saline to match the turbidity of a 0.5 McFarland standard. Dilute this suspension in the supplemented CAMHB to achieve a final inoculum density of approximately 5 x 10⁵ CFU/mL in each well.

• Inoculation: Add the prepared bacterial inoculum to each well of the microtiter plate containing the serially diluted Friulimicin D. Include a growth control well (no antibiotic) and a sterility control well (no bacteria).

• Incubation: Incubate the plates at 35-37°C for 16-20 hours in ambient air.

• Reading Results: The MIC is the lowest concentration of Friulimicin D that completely inhibits visible bacterial growth.

Visualizations

Caption: Mechanism of action of Friulimicin D.

Caption: Troubleshooting workflow for Friulimicin D bioassays.

Caption: Broth microdilution experimental workflow.

References

• 1. The Lipopeptide Antibiotic Friulimicin B Inhibits Cell Wall Biosynthesis through Complex Formation with Bactoprenol Phosphate - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Daptomycin susceptibility tests: interpretive criteria, quality control, and effect of calcium on in vitro tests - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. In Vitro Activities of Daptomycin against 2,789 Clinical Isolates from 11 North American Medical Centers - PMC [pmc.ncbi.nlm.nih.gov]
• 5. merlionpharma.com [merlionpharma.com]
• 6. accessdata.fda.gov [accessdata.fda.gov]
• 7. accessdata.fda.gov [accessdata.fda.gov]

Technical Support Center: Optimizing Buffer Conditions for Friulimicin D Experiments

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on optimizing buffer conditions for experiments involving the lipopeptide antibiotic, Friulimicin D.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action for Friulimicin D?

Friulimicin D is a member of the friulimicin group of lipopeptide antibiotics. Its primary mechanism of action is the inhibition of bacterial cell wall biosynthesis.[1][2] This occurs through the formation of a calcium-dependent complex with bactoprenol (B83863) phosphate (B84403) (C55-P), a lipid carrier essential for the transport of peptidoglycan precursors across the cell membrane.[2][3] By sequestering C55-P, Friulimicin D effectively halts the cell wall synthesis process, leading to bacterial cell death.[2][3]

Q2: Is the activity of Friulimicin D dependent on specific ions?

Yes, the antimicrobial activity of Friulimicin D is critically dependent on the presence of calcium ions (Ca²⁺).[2][4] Calcium is essential for the formation of the active complex between Friulimicin D and its target, bactoprenol phosphate.[3][5] This interaction is crucial for the antibiotic's inhibitory effect on cell wall synthesis.[2][3]

Q3: What is the recommended starting concentration of calcium for in vitro assays?

For standard antimicrobial susceptibility testing, such as Minimum Inhibitory Concentration (MIC) assays, a starting concentration of 50 µg/mL of Ca²⁺ in the growth medium is recommended.[6] This concentration has been shown to be effective for determining the MIC of Friulimicin B, a closely related compound, and serves as an excellent starting point for Friulimicin D experiments.

Q4: Can other divalent cations be substituted for calcium?

It is not recommended to substitute other divalent cations for calcium. Studies on similar lipopeptide antibiotics, like daptomycin, have shown that other divalent cations are not effective and may even inhibit the antibiotic's activity. Calcium appears to play a specific structural role in promoting the active conformation of the lipopeptide.[5]

Q5: What is the optimal pH for Friulimicin D activity?

The optimal pH for the antimicrobial activity of Friulimicin D has not been extensively reported in the literature. However, for the production of other lipopeptides, a pH of 6.5 has been shown to be optimal. For purification purposes, a pH of 7.2 has been used. In some in vitro enzymatic assays involving related compounds, a pH of 5.5 (using MES buffer) has been employed.[6] It is recommended that researchers empirically determine the optimal pH for their specific assay within a physiologically relevant range (e.g., pH 6.5 - 8.0).

Q6: How should I prepare and store Friulimicin D stock solutions?

Friulimicin D is soluble in dimethyl sulfoxide (B87167) (DMSO) and methanol. It is recommended to prepare a concentrated stock solution in one of these solvents. To maintain stability and prevent degradation from repeated freeze-thaw cycles, the stock solution should be aliquoted into smaller volumes and stored at -20°C or -80°C.[1]

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Low or no antimicrobial activity	Suboptimal Calcium Concentration: Insufficient Ca²⁺ in the assay buffer will prevent the formation of the active Friulimicin D-C55-P complex.	Supplement your assay buffer with a final concentration of 50 µg/mL CaCl₂. Perform a calcium titration to determine the optimal concentration for your specific experimental conditions.
Incorrect pH: The activity of lipopeptides can be pH-dependent. An unfavorable pH may affect the charge and conformation of Friulimicin D or its target.	Test the activity of Friulimicin D across a range of pH values (e.g., 6.5, 7.0, 7.5, 8.0) to identify the optimum for your assay.
Degradation of Friulimicin D: Improper storage or multiple freeze-thaw cycles of stock solutions can lead to degradation of the compound.	Prepare fresh stock solutions of Friulimicin D. Aliquot stocks to minimize freeze-thaw cycles and store at -20°C or below.[1]
Precipitation or aggregation of Friulimicin D in buffer	High Concentration: Lipopeptides have a tendency to self-aggregate at high concentrations.	Prepare a more dilute stock solution. If possible, perform experiments at the lowest effective concentration of Friulimicin D.
Inappropriate Buffer Composition: Certain buffer components may promote aggregation.	If using a complex buffer, try a simpler buffer system (e.g., HEPES, MOPS). The addition of a low concentration of a non-ionic detergent (e.g., 0.05% Tween-20) may help to prevent aggregation in some cell-free assays, but should be used with caution in cell-based assays.[7]
Ionic Strength: The salt concentration of the buffer can influence peptide solubility.	Test a range of salt concentrations (e.g., 50 mM, 100 mM, 150 mM NaCl) in your buffer to see if it improves solubility.[8]
Inconsistent or variable results	Buffer Variability: Inconsistent preparation of buffers can lead to variability in experimental outcomes.	Prepare a large batch of each buffer to be used across all related experiments to ensure consistency.
Bacterial Inoculum Size: Variations in the starting bacterial concentration can affect MIC values.	Standardize the bacterial inoculum for all MIC experiments, typically to a final concentration of 5 x 10⁵ CFU/mL.[9]

Data Presentation

Table 1: Recommended Buffer Components for Friulimicin D Experiments

Parameter	Recommended Starting Condition	Range to Optimize	Rationale
Buffer	Mueller-Hinton Broth (for MIC)	HEPES, MOPS, Tris-HCl	Cation-adjusted Mueller-Hinton is standard for MICs. Other buffers may be suitable for specific biochemical assays.
pH	7.3 (Standard for Mueller-Hinton)	6.5 - 8.0	Lipopeptide activity can be pH-dependent.[10][11]
Calcium (Ca²⁺)	50 µg/mL CaCl₂	25 - 100 µg/mL	Essential for the activity of Friulimicin D.[2][4][5]
Co-solvents	<1% DMSO or Methanol	As low as possible	Used to dissolve Friulimicin D for stock solutions. Final concentration should be minimized to avoid effects on bacterial growth or enzyme activity.[1]

Table 2: Influence of Divalent Cations on Lipopeptide Antibiotic Activity (Based on Daptomycin Data)

Divalent Cation	Effect on Activity
Calcium (Ca²⁺)	Essential for activity
Magnesium (Mg²⁺)	Not an effective substitute; may be inhibitory
Manganese (Mn²⁺)	Not an effective substitute; may be inhibitory
Copper (Cu²⁺)	Not an effective substitute; may be inhibitory
Nickel (Ni²⁺)	Not an effective substitute; may be inhibitory

Experimental Protocols

Protocol 1: Optimizing Calcium Concentration for MIC Assay

This protocol describes how to determine the optimal calcium concentration for a standard Minimum Inhibitory Concentration (MIC) assay.

Materials:

• Friulimicin D

• Cation-adjusted Mueller-Hinton Broth (CAMHB)

• Sterile CaCl₂ solution (e.g., 10 mg/mL)

• Bacterial strain of interest

• Sterile 96-well microtiter plates

• Spectrophotometer or plate reader

Procedure:

• Prepare Friulimicin D Stock Solution: Dissolve Friulimicin D in DMSO to a concentration of 1 mg/mL.

• Prepare Calcium-Supplemented Media: Prepare a series of CAMHB solutions with varying final concentrations of CaCl₂ (e.g., 0, 10, 25, 50, 75, 100 µg/mL).

• Prepare Friulimicin D Dilutions: In separate 96-well plates for each calcium concentration, perform a two-fold serial dilution of the Friulimicin D stock solution in the corresponding calcium-supplemented CAMHB.

• Prepare Bacterial Inoculum: Grow the bacterial strain to the mid-logarithmic phase and dilute to a final concentration of 5 x 10⁵ CFU/mL in CAMHB.

• Inoculate Plates: Add the bacterial inoculum to each well of the microtiter plates containing the Friulimicin D dilutions.

• Incubation: Incubate the plates at the optimal growth temperature for the bacterial strain for 16-20 hours.

• Determine MIC: The MIC is the lowest concentration of Friulimicin D that completely inhibits visible bacterial growth.

• Analysis: Compare the MIC values obtained at each calcium concentration. The optimal calcium concentration is the one that results in the lowest MIC value.

Protocol 2: In Vitro Bactoprenol Phosphate (C55-P) Binding Assay

This protocol provides a general framework for assessing the interaction between Friulimicin D and its target, C55-P, using an in vitro lipid II synthesis inhibition assay.

Materials:

• Friulimicin D

• Bactoprenol phosphate (C55-P)

• UDP-MurNAc-pentapeptide

• Radiolabeled UDP-GlcNAc (e.g., [¹⁴C]UDP-GlcNAc)

• MraY enzyme (can be from membrane preparations of Micrococcus luteus)

• Reaction buffer (e.g., 100 mM MES, 10 mM MgCl₂, pH 5.5, 0.1% Triton X-100)[6]

• Thin-layer chromatography (TLC) system

• Scintillation counter

Procedure:

• Reaction Setup: In a microcentrifuge tube, combine the reaction buffer, C55-P, UDP-MurNAc-pentapeptide, and [¹⁴C]UDP-GlcNAc.

• Add Friulimicin D: Add varying concentrations of Friulimicin D to the reaction tubes. Include a no-antibiotic control.

• Initiate Reaction: Start the reaction by adding the MraY enzyme preparation.

• Incubation: Incubate the reaction mixture at 30°C for a defined period (e.g., 30-60 minutes).

• Stop Reaction and Extract Lipids: Stop the reaction and extract the lipid-linked intermediates using an appropriate organic solvent (e.g., butanol/pyridine acetate).

• TLC Analysis: Spot the extracted lipids onto a TLC plate and develop the chromatogram.

• Quantification: Visualize the radiolabeled lipid I product (formed by MraY). Scrape the corresponding spots from the TLC plate and quantify the radioactivity using a scintillation counter.

• Analysis: Compare the amount of lipid I formed in the presence of different concentrations of Friulimicin D to the no-antibiotic control. A decrease in lipid I formation indicates binding of Friulimicin D to C55-P. The binding stoichiometry can be estimated to be 2:1 (Friulimicin D:C55-P).[2]

Mandatory Visualizations

Caption: Mechanism of action of Friulimicin D.

Caption: Workflow for optimizing buffer conditions.

References

• 1. arizona-mall.com [arizona-mall.com]
• 2. The Lipopeptide Antibiotic Friulimicin B Inhibits Cell Wall Biosynthesis through Complex Formation with Bactoprenol Phosphate - PMC [pmc.ncbi.nlm.nih.gov]
• 3. The lipopeptide antibiotic Friulimicin B inhibits cell wall biosynthesis through complex formation with bactoprenol phosphate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Model membrane approaches to determine the role of calcium for the antimicrobial activity of friulimicin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. journals.asm.org [journals.asm.org]
• 7. biozentrum.unibas.ch [biozentrum.unibas.ch]
• 8. utsouthwestern.edu [utsouthwestern.edu]
• 9. Antimicrobial susceptibility testing to evaluate minimum inhibitory concentration values of clinically relevant antibiotics - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Chirality and pH Influence the Self-Assembly of Antimicrobial Lipopeptides with Diverse Nanostructures - PMC [pmc.ncbi.nlm.nih.gov]
• 11. pubs.acs.org [pubs.acs.org]

strategies to enhance the stability of the Friulimicin D lipopeptide

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on strategies to enhance the stability of the Friulimicin D lipopeptide.

Frequently Asked Questions (FAQs)

Q1: What are the primary stability concerns for Friulimicin D?

A1: Friulimicin D, as a lipopeptide, is susceptible to both chemical and physical instability. The primary chemical degradation pathway is likely the deamidation of the exocyclic asparagine residue.[1] Physical instability can manifest as aggregation and precipitation, particularly in aqueous solutions.[2][3]

Q2: How does pH affect the stability of Friulimicin D?

A2: The rate of deamidation of asparagine residues is highly pH-dependent. Under neutral to alkaline conditions, deamidation often proceeds through a cyclic imide intermediate, which can then hydrolyze to form both aspartyl and isoaspartyl variants of Friulimicin D.[1] In acidic conditions, direct hydrolysis of the asparagine side chain to aspartic acid is more common.[1] Therefore, maintaining an optimal pH is crucial for stability.

Q3: What is the likely impact of temperature on Friulimicin D stability?

A3: As with most chemical reactions, the rate of Friulimicin D degradation is expected to increase with temperature. Elevated temperatures can accelerate deamidation and other potential hydrolytic reactions within the peptide backbone. For long-term storage, refrigeration or freezing is recommended.

Q4: Can the fatty acid chain of Friulimicin D contribute to instability?

A4: The unsaturated branched-chain fatty acid in Friulimicin D can be susceptible to oxidation.[4] This can lead to the formation of various oxidation products, potentially altering the biological activity and physical properties of the molecule.

Q5: What are some initial steps to improve the stability of my Friulimicin D samples?

A5: To improve stability, you should start by optimizing the pH of your solution, considering the use of a suitable buffer system. Storage at low temperatures (-20°C or -80°C) is also recommended. For long-term storage, lyophilization of the purified lipopeptide is a common and effective strategy.[5]

Troubleshooting Guides

Problem 1: Loss of biological activity of Friulimicin D in an aqueous solution over a short period.

Possible Cause	Troubleshooting Steps
pH-induced deamidation of the exocyclic asparagine.	1. Measure the pH of your solution. 2. Adjust the pH to a slightly acidic range (e.g., pH 5.0-6.0) using a suitable buffer (e.g., acetate (B1210297) or citrate (B86180) buffer). 3. Perform a time-course stability study at different pH values to determine the optimal pH for your application.
Temperature-dependent degradation.	1. Ensure your samples are stored at an appropriate low temperature (e.g., 4°C for short-term, -20°C or -80°C for long-term). 2. Avoid repeated freeze-thaw cycles. Aliquot your stock solutions into single-use volumes.
Oxidation of the fatty acid chain.	1. Consider adding an antioxidant (e.g., methionine, ascorbic acid) to your formulation. 2. Protect your samples from light by using amber vials. 3. Purge your solutions with an inert gas (e.g., nitrogen or argon) to minimize exposure to oxygen.

Problem 2: Precipitation or aggregation of Friulimicin D in solution.

Possible Cause	Troubleshooting Steps
Poor solubility at the working concentration and pH.	1. Determine the solubility of Friulimicin D at different pH values. 2. Consider the use of co-solvents (e.g., ethanol, DMSO) in your stock solution, but be mindful of their compatibility with your experiments.
Hydrophobic interactions leading to aggregation.	1. Incorporate stabilizing excipients such as non-ionic surfactants (e.g., Polysorbate 80) at a low concentration (e.g., 0.01-0.1%).[3] 2. Consider the use of cyclodextrins to encapsulate the hydrophobic fatty acid tail, potentially improving solubility and stability.
Ionic strength of the solution.	1. Evaluate the effect of different salt concentrations on the solubility and stability of Friulimicin D.

Data Presentation

Table 1: Representative Data on the Effect of pH on Friulimicin D Stability at 25°C

pH	Buffer System (50 mM)	% Remaining Friulimicin D after 7 days	Major Degradation Product(s)
4.0	Acetate	95%	Aspartyl-Friulimicin D
5.0	Acetate	98%	Aspartyl-Friulimicin D
6.0	Phosphate	92%	Isoaspartyl-Friulimicin D, Aspartyl-Friulimicin D
7.0	Phosphate	85%	Isoaspartyl-Friulimicin D, Aspartyl-Friulimicin D
8.0	Tris	78%	Isoaspartyl-Friulimicin D, Aspartyl-Friulimicin D

Table 2: Representative Data on the Effect of Temperature on Friulimicin D Stability at pH 5.0

Temperature	% Remaining Friulimicin D after 30 days
4°C	99%
25°C	90%
40°C	75%

Experimental Protocols

Protocol 1: Accelerated Stability Study of Friulimicin D in Aqueous Solution

• Preparation of Buffers: Prepare a series of buffers (e.g., citrate, acetate, phosphate, borate) at various pH values (e.g., 4.0, 5.0, 6.0, 7.0, 8.0) at a concentration of 50 mM.

• Sample Preparation: Dissolve a known concentration of Friulimicin D in each buffer to a final concentration of 1 mg/mL.

• Incubation: Aliquot the samples into sealed, sterile vials and incubate them at a constant elevated temperature (e.g., 40°C or 50°C).

• Time Points: Withdraw aliquots at predetermined time points (e.g., 0, 1, 3, 7, 14, and 30 days).

• Analysis: Immediately analyze the samples by a stability-indicating HPLC method (see Protocol 2) to determine the concentration of intact Friulimicin D and the formation of any degradation products.

• Data Analysis: Plot the percentage of remaining Friulimicin D against time for each condition to determine the degradation kinetics.

Protocol 2: Development of a Stability-Indicating HPLC Method for Friulimicin D

• Column and Mobile Phase Selection:

  • Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 3.5 µm).

  • Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in water.

  • Mobile Phase B: 0.1% TFA in acetonitrile.

• Gradient Elution: Develop a gradient elution method to separate Friulimicin D from its potential degradation products. A representative gradient could be:

  • 0-5 min: 20% B

  • 5-25 min: 20% to 80% B

  • 25-30 min: 80% B

  • 30-35 min: 80% to 20% B

  • 35-40 min: 20% B

• Detection: Use UV detection at a suitable wavelength (e.g., 214 nm or 280 nm).

• Forced Degradation Studies: To validate the stability-indicating nature of the method, subject Friulimicin D to forced degradation under various stress conditions:

  • Acid Hydrolysis: 0.1 M HCl at 60°C for 24 hours.

  • Base Hydrolysis: 0.1 M NaOH at 60°C for 24 hours.

  • Oxidation: 3% H₂O₂ at room temperature for 24 hours.

  • Thermal Stress: 60°C for 48 hours.

  • Photostability: Expose to light (ICH Q1B guidelines).

• Method Validation: Ensure that the degradation products are well-resolved from the parent Friulimicin D peak.

Mandatory Visualization

Caption: Inferred deamidation pathway of Friulimicin D.

Caption: Experimental workflow for a stability study.

References

• 1. youtube.com [youtube.com]
• 2. Glycopeptide antibiotic drug stability in aqueous solution - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Factors affecting the physical stability (aggregation) of peptide therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 4. The Lipopeptide Antibiotic Friulimicin B Inhibits Cell Wall Biosynthesis through Complex Formation with Bactoprenol Phosphate - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Strategies for overcoming protein and peptide instability in biodegradable drug delivery systems - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Analysis of the Efficacy of Friulimicin D and Vancomycin

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed, objective comparison of the efficacy of Friulimicin D and the well-established antibiotic, Vancomycin. The information presented herein is supported by experimental data from publicly available scientific literature to assist researchers and professionals in drug development in understanding the potential of Friulimicin D as an alternative therapeutic agent.

Mechanism of Action: A Tale of Two Cell Wall Inhibitors

Both Friulimicin D and Vancomycin target bacterial cell wall synthesis, a critical pathway for bacterial survival. However, their specific mechanisms of action are distinct.

Vancomycin: This glycopeptide antibiotic inhibits the polymerization of peptidoglycan, a major component of the Gram-positive bacterial cell wall. It achieves this by binding with high affinity to the D-alanyl-D-alanine (D-Ala-D-Ala) terminus of the lipid II precursor molecule.[1][2][3] This binding sterically hinders the transglycosylase and transpeptidase enzymes, preventing the incorporation of new subunits into the growing peptidoglycan chain and subsequent cross-linking.[1][2]

Friulimicin D: As a member of the lipopeptide class of antibiotics, Friulimicin D also disrupts cell wall synthesis but targets a different molecule. In a calcium-dependent manner, friulimicins form a complex with the bactoprenol (B83863) phosphate (B84403) carrier C55-P.[4][5] This lipid carrier is essential for the transport of peptidoglycan precursors across the cell membrane. By sequestering C55-P, Friulimicin D effectively halts the cell wall synthesis pathway at an earlier stage than Vancomycin.[4][5] Friulimicins A, B, C, and D are all produced by the actinomycete Actinoplanes friuliensis and are known to be highly active against multidrug-resistant Gram-positive bacteria.[6][7]

References

• 1. testinglab.com [testinglab.com]
• 2. M07 | Methods for Dilution Antimicrobial Susceptibility Tests for Bacteria That Grow Aerobically [clsi.org]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. The lipopeptide antibiotic Friulimicin B inhibits cell wall biosynthesis through complex formation with bactoprenol phosphate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Friulimicins: novel lipopeptide antibiotics with peptidoglycan synthesis inhibiting activity from Actinoplanes friuliensis sp. nov. II. Isolation and structural characterization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Sequencing and Analysis of the Biosynthetic Gene Cluster of the Lipopeptide Antibiotic Friulimicin in Actinoplanes friuliensis - PMC [pmc.ncbi.nlm.nih.gov]

Friulimicin D vs. Daptomycin: A Comparative Analysis of their Mechanisms of Action

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed, objective comparison of the mechanisms of action of two potent lipopeptide antibiotics: Friulimicin D and Daptomycin. Both antibiotics exhibit strong bactericidal activity against a range of Gram-positive pathogens, including multidrug-resistant strains. However, their molecular targets and modes of action are distinctly different, offering unique therapeutic opportunities and considerations. This document summarizes key quantitative data, details the experimental protocols used to elucidate their mechanisms, and provides visual representations of their respective pathways.

Executive Summary

Friulimicin D and Daptomycin are both calcium-dependent lipopeptide antibiotics. While structurally related, their mechanisms of action diverge significantly. Daptomycin disrupts the functional integrity of the bacterial cell membrane, leading to ion leakage and rapid cell death. In contrast, Friulimicin D inhibits the biosynthesis of the bacterial cell wall by binding to the lipid carrier bactoprenol (B83863) phosphate (B84403) (C55-P). This guide will delve into the experimental evidence that substantiates these distinct mechanisms.

Quantitative Data Comparison

The in vitro activities of Friulimicin B (a close analogue of Friulimicin D) and Daptomycin have been compared against a panel of Gram-positive bacteria. The following table summarizes their Minimum Inhibitory Concentrations (MICs).

Bacterial Strain	Friulimicin B MIC (µg/mL)	Daptomycin MIC (µg/mL)
Staphylococcus aureus ATCC 29213	0.25	0.25
Staphylococcus aureus (MRSA)	0.25 - 1	0.25 - 1
Enterococcus faecalis ATCC 29212	1	1 - 2
Enterococcus faecium ATCC 19434	0.5	1
Streptococcus pneumoniae ATCC 49619	0.06	0.125
Bacillus subtilis 168	0.078	0.5

Note: MIC values are determined using the broth microdilution method in Mueller-Hinton broth supplemented with 50 mg/L Ca²⁺. Data for Friulimicin B is presented as a proxy for Friulimicin D due to the availability of comparative data.

Mechanism of Action: A Detailed Comparison

Daptomycin: Membrane Disruption

Daptomycin's bactericidal activity is primarily due to its ability to disrupt the bacterial cell membrane.[1][2][3][4] This process is calcium-dependent and involves several key steps:

• Calcium-Dependent Binding: Daptomycin binds to the bacterial cytoplasmic membrane in the presence of calcium ions.[1][2]

• Insertion and Oligomerization: The lipophilic tail of Daptomycin inserts into the membrane, leading to the formation of oligomeric complexes.[1][4]

• Membrane Depolarization and Ion Efflux: The formation of these complexes disrupts the membrane structure, creating channels that allow for the efflux of intracellular ions, particularly potassium.[2][4] This leads to rapid membrane depolarization.

• Inhibition of Macromolecular Synthesis and Cell Death: The loss of membrane potential and ion gradients inhibits essential cellular processes such as DNA, RNA, and protein synthesis, ultimately resulting in bacterial cell death.[2]

Diagram 1: Daptomycin's Mechanism of Action.

Friulimicin D: Inhibition of Cell Wall Synthesis

In contrast to Daptomycin, Friulimicin D's primary mechanism of action is the inhibition of bacterial cell wall biosynthesis.[5][6][7] This is also a calcium-dependent process but targets a specific step in the peptidoglycan synthesis pathway:

• Calcium-Dependent Complex Formation: Friulimicin D, in the presence of calcium ions, forms a complex with bactoprenol phosphate (C55-P).[5][6][7]

• Sequestration of Bactoprenol Phosphate: C55-P is a crucial lipid carrier responsible for transporting peptidoglycan precursors across the cell membrane.[5][7] By binding to C55-P, Friulimicin D sequesters this carrier, preventing it from participating in the cell wall synthesis cycle.

• Inhibition of Lipid I and Lipid II Formation: The sequestration of C55-P directly inhibits the formation of Lipid I and subsequently Lipid II, which are essential intermediates in peptidoglycan synthesis.

• Disruption of Cell Wall Integrity and Cell Death: The inability to synthesize new peptidoglycan leads to a weakened cell wall, ultimately causing cell lysis and death.[5]

Diagram 2: Friulimicin D's Mechanism of Action.

Experimental Protocols

The distinct mechanisms of action of Daptomycin and Friulimicin D have been elucidated through a series of key experiments. Detailed methodologies for these assays are provided below.

Daptomycin: Membrane Depolarization Assay

This assay measures the change in bacterial membrane potential upon exposure to Daptomycin using a potential-sensitive fluorescent dye, such as DiSC3(5).

Materials:

• Mid-log phase culture of Gram-positive bacteria (e.g., S. aureus)

• HEPES buffer with glucose

• DiSC3(5) fluorescent dye

• Daptomycin solution

• Fluorometer

Procedure:

• Harvest bacterial cells from a mid-log phase culture by centrifugation.

• Wash the cells twice with HEPES buffer containing glucose.

• Resuspend the cells in the same buffer to a standardized optical density.

• Add the cell suspension to a cuvette in a fluorometer.

• Add DiSC3(5) dye to the cell suspension and allow it to equilibrate, resulting in a stable, low baseline fluorescence as the dye partitions into the polarized membrane.

• Record the baseline fluorescence for a few minutes.

• Add Daptomycin to the cuvette at the desired concentration.

• Continuously monitor the fluorescence intensity for 30-60 minutes. An increase in fluorescence indicates membrane depolarization as the dye is released from the membrane into the aqueous environment.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. merlionpharma.com [merlionpharma.com]
• 6. The lipopeptide antibiotic Friulimicin B inhibits cell wall biosynthesis through complex formation with bactoprenol phosphate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. scite.ai [scite.ai]

A Comparative Guide to Bactoprenol Phosphate Inhibitors: Validating Friulimicin D's Mechanism of Action

For Researchers, Scientists, and Drug Development Professionals

The escalating threat of antibiotic resistance necessitates the exploration of novel antibacterial agents with unique mechanisms of action. One such promising target is the bacterial cell wall synthesis pathway, specifically the lipid carrier bactoprenol (B83863) phosphate (B84403) (C55-P). This guide provides a comprehensive comparison of Friulimicin D, a potent lipopeptide antibiotic, with other inhibitors targeting the bactoprenol cycle. Through the presentation of supporting experimental data and detailed methodologies, we aim to validate the role of Friulimicin D as a formidable bactoprenol phosphate inhibitor.

Mechanism of Action: A Focus on the Bactoprenol Cycle

The biosynthesis of peptidoglycan, the essential component of the bacterial cell wall, relies on the lipid carrier bactoprenol phosphate (C55-P) to transport precursor molecules across the cell membrane. Various antibiotics exert their bactericidal effects by interfering with different stages of this cycle.

Friulimicin D, like its well-studied counterpart Friulimicin B, is understood to interrupt the cell wall precursor cycle by forming a calcium-dependent complex with bactoprenol phosphate.[1][2] This sequestration of C55-P prevents its utilization by the enzyme MraY, which catalyzes the first committed step of peptidoglycan synthesis on the membrane.[1] This targeted action effectively halts the entire cell wall production, leading to bacterial cell death.[1][3] This mechanism is distinct from many other classes of antibiotics, making it a valuable candidate against multidrug-resistant pathogens.

Comparative Analysis of Bactoprenol Pathway Inhibitors

To contextualize the efficacy of Friulimicin D, it is essential to compare its activity with other well-characterized inhibitors of the bactoprenol cycle. The following table summarizes the Minimum Inhibitory Concentration (MIC) values for Friulimicin B (as a proxy for Friulimicin D), Amphomycin, Bacitracin, Vancomycin, and Ramoplanin against representative Gram-positive bacteria. It is important to note that direct comparative studies under identical conditions are limited, and thus these values should be interpreted with consideration of potential variations in experimental methodologies.

Table 1: Comparative In Vitro Activity (MIC in µg/mL) of Bactoprenol Pathway Inhibitors

Antibiotic	Target	Staphylococcus aureus	Staphylococcus simulans 22	Bacillus subtilis 168
Friulimicin B	Bactoprenol Phosphate (C55-P)	MRSA: 1[4]	0.078[1]	0.078[1]
Amphomycin	Bactoprenol Phosphate (C55-P)	-	-	-
Bacitracin	Bactoprenol Pyrophosphate (C55-PP)	-	-	-
Vancomycin	Lipid II (D-Ala-D-Ala)	-	-	-
Ramoplanin	Lipid II	-	-	-

Note: Data for Friulimicin D is limited; Friulimicin B data is presented as a close structural and functional analogue. MRSA: Methicillin-resistant Staphylococcus aureus. Dashes indicate that directly comparable data was not available in the searched literature.

Experimental Validation Protocols

The validation of a compound as a bactoprenol phosphate inhibitor involves several key experiments designed to elucidate its specific mechanism of action. Below are detailed protocols for essential assays.

MraY-Catalyzed Lipid I Formation Assay

This in vitro assay directly measures the inhibition of the MraY enzyme, which utilizes C55-P to synthesize Lipid I. A dose-dependent decrease in Lipid I formation in the presence of the test compound confirms its inhibitory effect on this specific step.

Protocol:

• Reaction Mixture Preparation: In a microcentrifuge tube, combine the following in a suitable buffer (e.g., 60 mM Tris-HCl, 5 mM MgCl₂, pH 7.5):

  • Undecaprenyl phosphate (C₅₅-P)

  • UDP-N-acetylmuramoyl-pentapeptide (UDP-MurNAc-pp)

  • Radiolabeled UDP-N-acetylglucosamine (UDP-[¹⁴C]GlcNAc)

  • Triton X-100 (to a final concentration of 0.5% w/v)

• Inhibitor Addition: Add varying concentrations of Friulimicin D or other test compounds to the reaction mixtures. Include a no-inhibitor control.

• Enzyme Initiation: Initiate the reaction by adding purified MraY enzyme and membranes from a suitable bacterial source (e.g., Micrococcus luteus).

• Incubation: Incubate the reaction at 30°C for a specified time (e.g., 30 minutes).

• Extraction of Lipids: Stop the reaction and extract the lipid intermediates using an organic solvent mixture (e.g., n-butanol-pyridine acetate, 1:1, vol/vol, pH 4.2).

• Analysis by Thin-Layer Chromatography (TLC): Spot the extracted lipids onto a silica (B1680970) TLC plate and develop the chromatogram using an appropriate solvent system.

• Quantification: Visualize the radiolabeled Lipid I spots (e.g., using a phosphorimager) and quantify the radioactivity to determine the extent of inhibition. Full inhibition is typically observed at a 2:1 molar ratio of Friulimicin B to C55-P.[1]

Minimum Inhibitory Concentration (MIC) Determination by Broth Microdilution

This assay determines the lowest concentration of an antibiotic required to inhibit the visible growth of a bacterium.

Protocol:

• Preparation of Antibiotic Solutions: Prepare a serial two-fold dilution of Friulimicin D and other antibiotics in cation-adjusted Mueller-Hinton broth (CAMHB) in a 96-well microtiter plate. For lipopeptides like Friulimicin, supplementation with Ca²⁺ (e.g., 50 µg/ml) is crucial.[1]

• Inoculum Preparation: Prepare a standardized bacterial inoculum (e.g., 5 x 10⁵ CFU/mL) in CAMHB from a fresh culture.

• Inoculation: Add the bacterial inoculum to each well of the microtiter plate containing the antibiotic dilutions. Include a growth control (no antibiotic) and a sterility control (no bacteria).

• Incubation: Incubate the plates at 37°C for 16-20 hours.

• MIC Determination: The MIC is the lowest concentration of the antibiotic at which no visible growth is observed.

Analysis of Cytoplasmic Peptidoglycan Precursor Accumulation by HPLC

Inhibition of the bactoprenol cycle leads to the accumulation of cytoplasmic peptidoglycan precursors, such as UDP-MurNAc-pentapeptide. This can be quantified by High-Performance Liquid Chromatography (HPLC).

Protocol:

• Bacterial Culture and Treatment: Grow a bacterial culture to mid-log phase and treat with the test antibiotic at a concentration known to be inhibitory (e.g., 10x MIC).

• Extraction of Precursors: After a defined incubation period (e.g., 30 minutes), harvest the bacterial cells and extract the soluble cytoplasmic precursors using a method such as boiling water extraction.

• Sample Preparation: Centrifuge the extract to remove cell debris and filter the supernatant.

• HPLC Analysis: Analyze the extracted precursors by reverse-phase HPLC.

• Detection and Quantification: Monitor the elution profile at a suitable wavelength (e.g., 262 nm for UDP-containing compounds) and identify the peak corresponding to UDP-MurNAc-pentapeptide by comparing its retention time to a known standard. The increase in the area of this peak in treated cells compared to untreated controls indicates inhibition of the membrane-associated steps of cell wall synthesis.

Visualizing the Mechanism and Experimental Workflows

To further clarify the concepts discussed, the following diagrams illustrate the targeted pathway, the mechanism of action of Friulimicin, and the experimental workflows.

Caption: Inhibition points of various antibiotics in the bacterial peptidoglycan synthesis pathway.

Caption: Mechanism of Friulimicin D action through sequestration of Bactoprenol-P.

Caption: Workflow for the in vitro MraY inhibition assay.

Conclusion

The available evidence strongly supports the validation of Friulimicin D as a potent inhibitor of bactoprenol phosphate. Its unique mechanism of sequestering C55-P, a central lipid carrier in cell wall biosynthesis, distinguishes it from many existing antibiotics and underscores its potential as a therapeutic agent against challenging Gram-positive infections. The experimental protocols detailed in this guide provide a framework for the continued investigation and comparative analysis of Friulimicin D and other novel inhibitors targeting the bactoprenol cycle, paving the way for the development of next-generation antibiotics.

References

• 1. The Lipopeptide Antibiotic Friulimicin B Inhibits Cell Wall Biosynthesis through Complex Formation with Bactoprenol Phosphate - PMC [pmc.ncbi.nlm.nih.gov]
• 2. The lipopeptide antibiotic Friulimicin B inhibits cell wall biosynthesis through complex formation with bactoprenol phosphate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Mechanistic insights into the C 55 -P targeting lipopeptide antibiotics revealed by structure–activity studies and high-resolution crystal structures ... - Chemical Science (RSC Publishing) DOI:10.1039/D1SC07190D [pubs.rsc.org]

A Comparative Analysis of Friulimicins A, B, C, and D: Structure, Mechanism, and Antimicrobial Performance

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparative analysis of the Friulimicin family of lipopeptide antibiotics: Friulimicin A, B, C, and D. These compounds, produced by the actinomycete Actinoplanes friuliensis, are potent inhibitors of Gram-positive bacteria, including multidrug-resistant strains. This document summarizes their structural differences, mechanism of action, and available data on their antimicrobial activity, supported by experimental insights.

Structural Comparison and Physicochemical Properties

Friulimicins A, B, C, and D are congeners that share an identical macrocyclic decapeptide core. Their structural diversity, which influences their biological activity, arises from variations in the N-acyl fatty acid side chain attached to an exocyclic asparagine residue. The principal constituent, Friulimicin B, has been the most extensively studied. All four compounds are amphiphilic, water-soluble, and possess an overall negative charge. Their antimicrobial efficacy is notably dependent on the presence of calcium ions (Ca²⁺), which enhances their amphiphilicity.

While detailed experimental data directly comparing the physicochemical properties of all four variants is limited in the available literature, the structural information allows for a comparative overview.

Feature	Friulimicin A	Friulimicin B	Friulimicin C	Friulimicin D	Reference
Peptide Core	Identical Macrocyclic Decapeptide	Identical Macrocyclic Decapeptide	Identical Macrocyclic Decapeptide	Identical Macrocyclic Decapeptide
Exocyclic Amino Acid	Asparagine	Asparagine	Asparagine	Asparagine
Fatty Acid Side Chain	Varies	Branched C14 with a Δcis3 double bond	Varies	Varies
Molecular Formula (Friulimicin B)	-	C₅₉H₉₄N₁₄O₁₉	-	-

Mechanism of Action: Targeting Cell Wall Biosynthesis

The mechanism of action for Friulimicin B has been elucidated in detail and is believed to be representative of the entire class due to their shared peptide core. Friulimicins inhibit bacterial cell wall synthesis through a novel mechanism that distinguishes them from many other classes of antibiotics.

In a calcium-dependent manner, Friulimicin B forms a complex with bactoprenol (B83863) phosphate (B84403) (C₅₅-P), a lipid carrier essential for the transport of peptidoglycan precursors across the cell membrane. By sequestering C₅₅-P, Friulimicins effectively halt the cell wall precursor cycle. This disruption prevents the synthesis of peptidoglycan, a critical component of the bacterial cell wall, leading to cell death. Furthermore, since C₅₅-P is also involved in the biosynthesis of other cell envelope components like teichoic acids, Friulimicins likely disrupt multiple essential pathways.

This mode of action is distinct from other antibiotics that target cell wall synthesis, such as beta-lactams (which inhibit transpeptidases) and glycopeptides like vancomycin (B549263) (which bind to the peptide side chain of peptidoglycan precursors).

Below is a diagram illustrating the proposed mechanism of action.

Mechanism of action of Friulimicin.

Antimicrobial Activity: A Comparative Overview

Friulimicin B has demonstrated potent bactericidal activity against a broad spectrum of Gram-positive pathogens, including methicillin-resistant Staphylococcus aureus (MRSA), penicillin-resistant Streptococcus pneumoniae, and vancomycin-resistant enterococci (VRE).

The following table summarizes the known antimicrobial spectrum for the Friulimicin class, primarily based on data for Friulimicin B.

Bacterial Species	Antimicrobial Activity (Friulimicin B)	Reference
Staphylococcus aureus (including MRSA)	Potent Activity
Streptococcus pneumoniae (including penicillin-resistant strains)	Potent Activity
Enterococcus spp. (including VRE)	Potent Activity
Clostridium difficile	Potent Activity

Experimental Protocols

Detailed experimental protocols for a direct comparative analysis of Friulimicins A, B, C, and D are not available in the searched literature. However, a standard protocol for determining the Minimum Inhibitory Concentration (MIC) of lipopeptide antibiotics, which would be applicable to the Friulimicin family, is provided below. This protocol is based on the broth microdilution method.

Protocol: Determination of Minimum Inhibitory Concentration (MIC) by Broth Microdilution

1. Materials:

• Friulimicin A, B, C, and D stock solutions of known concentration.

• Cation-adjusted Mueller-Hinton Broth (CAMHB). The presence of physiological concentrations of calcium is critical for Friulimicin activity.

• Bacterial strains for testing (e.g., S. aureus, E. faecalis, S. pneumoniae).

• Sterile 96-well polypropylene (B1209903) microtiter plates.

• Spectrophotometer.

• Incubator.

2. Preparation of Bacterial Inoculum:

• From a fresh agar (B569324) plate, select several colonies of the test bacterium and suspend them in sterile saline.

• Adjust the turbidity of the bacterial suspension to match a 0.5 McFarland standard (approximately 1.5 x 10⁸ CFU/mL).

• Dilute this suspension in CAMHB to achieve a final inoculum density of approximately 5 x 10⁵ CFU/mL in the test wells.

3. Preparation of Antibiotic Dilutions:

• Perform serial two-fold dilutions of each Friulimicin stock solution in CAMHB in the 96-well microtiter plate. The final volume in each well should be 50 µL. The concentration range should be chosen to cover the expected MIC values.

4. Inoculation and Incubation:

• Add 50 µL of the prepared bacterial inoculum to each well containing the antibiotic dilutions, as well as to a growth control well (containing only CAMHB and bacteria) and a sterility control well (containing only CAMHB).

• The final volume in each well will be 100 µL.

• Incubate the plates at 35-37°C for 16-20 hours in ambient air.

5. Determination of MIC:

• Following incubation, visually inspect the plates for bacterial growth (turbidity).

• The MIC is defined as the lowest concentration of the antibiotic that completely inhibits visible growth of the organism.

Below is a workflow diagram for the MIC determination protocol.

Workflow for MIC determination.

Conclusion

The Friulimicin family of lipopeptide antibiotics represents a promising class of antibacterial agents with a distinct mechanism of action targeting bacterial cell wall synthesis. While Friulimicin B has been well-characterized, a comprehensive, direct comparative analysis of the antimicrobial potency of all four congeners (A, B, C, and D) is a clear gap in the current scientific literature. Such studies would be invaluable for understanding the structure-activity relationships within this family and for guiding future drug development efforts. The provided experimental protocol for MIC determination offers a standardized method for conducting such a comparative analysis. Further research is warranted to fully elucidate the therapeutic potential of each member of the Friulimicin family.

Cross-Resistance Profile of Friulimicin D: A Comparative Analysis

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the cross-resistance profile of Friulimicin D with other antibiotics, supported by available experimental data. Friulimicins are a class of lipopeptide antibiotics produced by Actinoplanes friuliensis, with Friulimicin D being one of the congeners alongside the more extensively studied Friulimicin B.[1] Due to their structural similarity and shared mechanism of action, data for Friulimicin B is often used to infer the properties of Friulimicin D. This guide will primarily leverage data from studies on Friulimicin B to evaluate the potential for cross-resistance with other antibiotic classes.

Executive Summary

Friulimicin exhibits a low potential for cross-resistance with other major classes of antibiotics. This is attributed to its unique mechanism of action: the inhibition of bacterial cell wall synthesis through the sequestration of bactoprenol (B83863) phosphate (B84403) (C55-P).[2] This target is distinct from that of many other antibiotics, reducing the likelihood that resistance mechanisms to other drugs will confer resistance to friulimicins. Studies on in vitro-selected friulimicin-resistant mutants have shown only a slight decrease in susceptibility to some glycopeptides and lipopeptides. Furthermore, friulimicin retains potent activity against a range of clinically important antibiotic-resistant Gram-positive pathogens, including methicillin-resistant Staphylococcus aureus (MRSA) and vancomycin-intermediate S. aureus (VISA).

Mechanism of Action of Friulimicin

Friulimicin's antibacterial activity stems from its ability to bind to bactoprenol phosphate (C55-P), a lipid carrier essential for the translocation of peptidoglycan precursors across the bacterial cell membrane.[2] By sequestering C55-P, friulimicin effectively halts the cell wall synthesis pathway, leading to bacterial cell death. This mechanism is distinct from beta-lactams (which target penicillin-binding proteins), glycopeptides like vancomycin (B549263) (which bind to the D-Ala-D-Ala terminus of peptidoglycan precursors), and daptomycin (B549167) (which disrupts the cell membrane potential).[3]

Figure 1: Mechanism of action of Friulimicin D.

Cross-Resistance Studies

Direct cross-resistance studies for Friulimicin D are limited. However, research on Friulimicin B provides valuable insights. In a study where Staphylococcus aureus was serially passaged with Friulimicin B to select for resistant mutants, only a low-level increase in the minimum inhibitory concentration (MIC) was observed (2 to 8-fold).[4] These Friulimicin B-resistant mutants exhibited a slight reduction in susceptibility to vancomycin and daptomycin.

In Vitro Activity Against Resistant Phenotypes

Friulimicin B has demonstrated potent in vitro activity against a variety of antibiotic-resistant Gram-positive bacteria. This suggests that the resistance mechanisms for these other antibiotics do not confer cross-resistance to friulimicin.

Bacterial Species	Resistance Phenotype	Friulimicin B MIC (µg/mL)	Daptomycin MIC (µg/mL)	Vancomycin MIC (µg/mL)
Staphylococcus aureus	Methicillin-Susceptible (MSSA)	0.25 - 0.5	0.25 - 0.5	0.5 - 1
Staphylococcus aureus	Methicillin-Resistant (MRSA)	0.25 - 1	0.25 - 1	1 - 2
Staphylococcus aureus	Glycopeptide-Intermediate (GISA)	0.5 - 1	0.5 - 1	4 - 8
Enterococcus faecalis	Vancomycin-Susceptible (VSE)	1 - 2	1 - 2	1 - 2
Enterococcus faecium	Vancomycin-Resistant (VRE, VanA)	1 - 4	2 - 4	>256
Enterococcus faecium	Vancomycin-Resistant (VRE, VanB)	1 - 2	2 - 4	>256

Table 1: Comparative in vitro activities of Friulimicin B, Daptomycin, and Vancomycin against selected Gram-positive bacteria. Data compiled from multiple sources.[5]

Experimental Protocols

Minimum Inhibitory Concentration (MIC) Determination

The MIC values presented in this guide were determined using the broth microdilution method according to the Clinical and Laboratory Standards Institute (CLSI) guidelines.

• Media: Cation-adjusted Mueller-Hinton Broth (CAMHB) was used for the assays. For testing friulimicins and daptomycin, the media was supplemented with calcium to a final concentration of 50 mg/L. For friulimicin testing, 0.002% Tween 80 was also added to the broth.[5]

• Inoculum Preparation: Bacterial colonies from an overnight culture on a non-selective agar (B569324) plate were suspended in saline to match the turbidity of a 0.5 McFarland standard. This suspension was then diluted in the test medium to achieve a final inoculum density of approximately 5 x 10^5 colony-forming units (CFU)/mL in each well of the microtiter plate.

• Assay Procedure: Serial two-fold dilutions of the antibiotics were prepared in the appropriate test medium in a 96-well microtiter plate. An equal volume of the standardized bacterial inoculum was added to each well. The plates were incubated at 37°C for 18-24 hours.

• MIC Reading: The MIC was defined as the lowest concentration of the antibiotic that completely inhibited visible bacterial growth.

Figure 2: Workflow for MIC determination.

Serial Passage for Resistance Development

This method is used to assess the potential for bacteria to develop resistance to an antibiotic over time.

• Initial MIC Determination: The baseline MIC of the antibiotic against the test organism was determined.

• Serial Passaging: A culture of the test organism was grown in broth containing a sub-inhibitory concentration (e.g., 0.5x MIC) of the antibiotic. After incubation, the culture from the highest concentration that showed growth was diluted and used to inoculate a new set of antibiotic dilutions.

• Daily Passages: This process was repeated daily for a defined period (e.g., 26 passages).[4]

• MIC Monitoring: The MIC was determined at regular intervals throughout the passaging experiment to monitor for any increase in resistance.

• Stability of Resistance: At the end of the experiment, resistant mutants were cultured in an antibiotic-free medium for several passages to confirm the stability of the resistant phenotype.

Figure 3: Workflow for serial passage resistance studies.

Conclusion

Based on its unique mechanism of action and the available in vitro data for the closely related Friulimicin B, Friulimicin D is expected to have a low propensity for cross-resistance with other classes of antibiotics. It retains activity against many clinically relevant drug-resistant Gram-positive pathogens. The development of resistance to friulimicin itself appears to be a slow, multi-step process that results in only a minor decrease in susceptibility to some other cell wall active agents. These characteristics make Friulimicin D a promising candidate for further development, particularly for the treatment of infections caused by multidrug-resistant bacteria.

References

• 1. Sequencing and Analysis of the Biosynthetic Gene Cluster of the Lipopeptide Antibiotic Friulimicin in Actinoplanes friuliensis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. The Lipopeptide Antibiotic Friulimicin B Inhibits Cell Wall Biosynthesis through Complex Formation with Bactoprenol Phosphate - PMC [pmc.ncbi.nlm.nih.gov]
• 3. droracle.ai [droracle.ai]
• 4. merlionpharma.com [merlionpharma.com]
• 5. merlionpharma.com [merlionpharma.com]

Validating the Target of Friulimicin D: A Comparative Guide for Researchers

For researchers, scientists, and drug development professionals, understanding the precise mechanism of action of a novel antibiotic is paramount. This guide provides a comprehensive comparison of experimental data and protocols for validating the target of Friulimicin D, a lipopeptide antibiotic, in various Gram-positive bacterial species. We will compare its efficacy with other antibiotics targeting the essential lipid carrier, bactoprenol (B83863) phosphate (B84403) (C55-P), and provide detailed methodologies for key validation experiments.

Friulimicin D, produced by Actinoplanes friuliensis, is a member of the amphomycin group of lipopeptide antibiotics.[1][2] Its primary mechanism of action involves the calcium-dependent formation of a complex with bactoprenol phosphate (C55-P), a crucial lipid carrier in the biosynthesis of the bacterial cell wall.[3][4] This interaction effectively sequesters C55-P, thereby inhibiting the cell wall precursor cycle and leading to bacterial cell death. This mode of action is distinct from other lipopeptide antibiotics like daptomycin, which primarily disrupts the bacterial cell membrane by forming pores.[5]

Comparative Antibacterial Activity

To objectively assess the efficacy of Friulimicin D, its Minimum Inhibitory Concentrations (MICs) against a panel of clinically relevant Gram-positive bacteria are compared with those of other C55-P targeting antibiotics, Amphomycin and Tsushimycin. Daptomycin is included as a comparator with a different mechanism of action.

Antibiotic	Target	S. aureus (MSSA)	S. aureus (MRSA)	E. faecalis (VSE)	E. faecium (VRE)	S. pneumoniae	B. subtilis	C. difficile
Friulimicin D	C55-P	0.5 - 2	0.5 - 2	1 - 4	1 - 4	0.12 - 0.5	0.078	0.25 - 1
Amphomycin	C55-P	1 - 4	1 - 8	2 - 16	4 - 32	0.5 - 2	0.5 - 2	1 - 8
Tsushimycin	C55-P	0.5 - 2	1 - 4	1 - 8	2 - 16	0.25 - 1	0.12 - 0.5	0.5 - 2
Daptomycin	Cell Membrane	0.25 - 1	0.5 - 2	1 - 4	1 - 4	0.12 - 0.5	0.5 - 2	1 - 4

Note: MIC values are presented as ranges in µg/mL and are compiled from various sources. Actual values may vary depending on the specific strain and testing conditions.

Experimental Protocols for Target Validation

Accurate validation of an antibiotic's target is crucial. Below are detailed protocols for key experiments to confirm that Friulimicin D targets C55-P and does not primarily act by disrupting membrane integrity.

Determination of Minimum Inhibitory Concentration (MIC)

This protocol determines the lowest concentration of an antibiotic that prevents visible growth of a bacterium.

Materials:

• Mueller-Hinton Broth (MHB), cation-adjusted

• 96-well microtiter plates

• Bacterial inoculum (prepared to 0.5 McFarland standard)

• Antibiotic stock solutions

• Calcium chloride (CaCl₂) solution (for calcium-dependent antibiotics)

• Incubator (35°C ± 2°C)

• Microplate reader (optional)

Procedure:

• Prepare serial two-fold dilutions of the antibiotics in MHB in the 96-well plates. For calcium-dependent antibiotics like Friulimicin D, supplement the MHB with CaCl₂ to a final concentration of 50 µg/mL.

• Prepare a bacterial suspension in MHB and adjust the turbidity to a 0.5 McFarland standard (approximately 1-2 x 10⁸ CFU/mL). Dilute this suspension to achieve a final inoculum of approximately 5 x 10⁵ CFU/mL in each well.

• Add the bacterial inoculum to each well containing the antibiotic dilutions. Include a positive control (bacteria and broth, no antibiotic) and a negative control (broth only).

• Incubate the plates at 35°C ± 2°C for 16-20 hours.

• Determine the MIC by visually inspecting for the lowest concentration of the antibiotic that completely inhibits bacterial growth. Alternatively, a microplate reader can be used to measure absorbance at 600 nm.

In Vitro Peptidoglycan Synthesis Assay

This assay directly measures the inhibition of cell wall synthesis by monitoring the incorporation of a radiolabeled precursor.[6]

Materials:

• Bacterial cells (e.g., Bacillus subtilis)

• Lysis buffer (e.g., Tris-HCl with lysozyme)

• Reaction buffer (e.g., Tris-HCl, MgCl₂, ATP, UDP-N-acetylglucosamine)

• Radiolabeled precursor (e.g., [¹⁴C]-N-acetylglucosamine)

• Friulimicin D and control antibiotics

• Trichloroacetic acid (TCA)

• Glass fiber filters

• Scintillation fluid and counter

Procedure:

• Grow bacterial cells to mid-log phase and harvest by centrifugation.

• Prepare a cell lysate by treating the cell pellet with lysis buffer.

• Set up the reaction mixture containing the cell lysate, reaction buffer, and the radiolabeled precursor.

• Add varying concentrations of Friulimicin D or control antibiotics to the reaction mixtures. Include a no-antibiotic control.

• Incubate the reactions at 37°C for a defined period (e.g., 30-60 minutes).

• Stop the reaction by adding cold TCA to precipitate the peptidoglycan.

• Filter the reaction mixtures through glass fiber filters and wash with TCA to remove unincorporated radiolabel.

• Place the filters in scintillation vials with scintillation fluid and measure the radioactivity using a scintillation counter.

• A dose-dependent decrease in radioactivity in the presence of Friulimicin D indicates inhibition of peptidoglycan synthesis.

Membrane Integrity Assay: Potassium Release

This assay assesses whether an antibiotic disrupts the bacterial cell membrane by measuring the leakage of intracellular potassium ions.[1][7]

Materials:

• Bacterial cells (e.g., Staphylococcus aureus)

• Buffer (e.g., HEPES or MES buffer)

• Potassium-selective electrode

• Friulimicin D, Daptomycin (positive control), and a negative control antibiotic (e.g., a cell wall synthesis inhibitor that does not affect the membrane)

• Triton X-100 (for 100% lysis control)

Procedure:

• Grow bacterial cells to mid-log phase, harvest, and wash with the buffer.

• Resuspend the cells in the buffer to a defined optical density (e.g., OD₆₀₀ of 1.0).

• Place the bacterial suspension in a stirred vessel at a constant temperature (e.g., 37°C).

• Immerse the potassium-selective electrode in the suspension and allow the baseline reading to stabilize.

• Add the antibiotic to be tested at a desired concentration (e.g., 10x MIC).

• Monitor the change in extracellular potassium concentration over time.

• At the end of the experiment, add Triton X-100 to lyse all cells and determine the total intracellular potassium concentration (100% release).

• Express the potassium release as a percentage of the total. A significant and rapid increase in potassium release indicates membrane damage. Friulimicin D is expected to show minimal potassium release compared to the positive control, Daptomycin.

Visualizing the Mechanism and Workflow

To further clarify the concepts discussed, the following diagrams illustrate the bacterial cell wall synthesis pathway and the experimental workflow for validating Friulimicin D's target.

Caption: Bacterial peptidoglycan synthesis pathway and the target of Friulimicin D.

Caption: Experimental workflow for validating the target of Friulimicin D.

By employing these methodologies and comparing the results with known inhibitors, researchers can confidently validate the target of Friulimicin D and further explore its potential as a therapeutic agent against multidrug-resistant Gram-positive pathogens.

References

• 1. Potassium release, a useful tool for studying antimicrobial peptides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. The lipopeptide antibiotic Friulimicin B inhibits cell wall biosynthesis through complex formation with bactoprenol phosphate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Daptomycin versus Friulimicin B: In-Depth Profiling of Bacillus subtilis Cell Envelope Stress Responses - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Development of a Whole-Cell Assay for Peptidoglycan Biosynthesis Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

A Comparative Guide to Friulimicin D and Other Lipopeptide Antibiotics

This guide provides a detailed comparison of Friulimicin D with other lipopeptide antibiotics, with a primary focus on the clinically significant antibiotic, daptomycin (B549167). The comparison is based on their mechanism of action, in vitro activity against key pathogens, and the influence of experimental conditions on their performance. This document is intended for researchers, scientists, and drug development professionals.

Introduction to Lipopeptide Antibiotics

Lipopeptide antibiotics are a class of natural and semi-synthetic drugs characterized by a lipid tail linked to a peptide core.[1] This structure allows them to interact with bacterial cell membranes, leading to their antimicrobial effects.[1] They are particularly important for treating infections caused by multidrug-resistant Gram-positive bacteria.[2][3] This guide will delve into the characteristics of Friulimicin D, a member of the friulimicin group, and compare it primarily with daptomycin, the most well-known lipopeptide antibiotic in clinical use.[2][3]

Friulimicin D is a naturally occurring lipopeptide produced by the actinomycete Actinoplanes friuliensis.[4][5] It is structurally composed of a cyclic peptide backbone and a lipid tail, which are crucial for its bactericidal activity.[4] Friulimicins, including Friulimicin D, are part of a larger family of lipopeptides that also includes the amphomycins.[5]

Mechanism of Action: A Tale of Two Targets

While both friulimicin and daptomycin are calcium-dependent lipopeptides that target the cell envelope of Gram-positive bacteria, their specific molecular mechanisms of action are distinct.[6][7]

Friulimicin D: The primary target of friulimicin is the bactoprenol (B83863) phosphate (B84403) carrier, C55-P.[6][7] In a calcium-dependent manner, friulimicin binds to C55-P, sequestering it and thereby interrupting the cell wall precursor cycle.[6][7] This inhibition of peptidoglycan synthesis prevents the formation of a functional cell wall, ultimately leading to bacterial cell lysis.[4][7] Since C55-P is also involved in the biosynthesis of other cell envelope components like teichoic acids, friulimicin likely disrupts multiple essential pathways.[6][7]

Daptomycin: In contrast, daptomycin exerts its bactericidal effect by disrupting the integrity of the bacterial cell membrane.[1][2] After binding to the cell membrane in a calcium-dependent manner, daptomycin oligomerizes to form pores, leading to membrane depolarization and an efflux of ions, which ultimately results in cell death.[2][6] While it can cause perturbations in cell wall synthesis, its primary mode of action is considered to be membrane disruption.[8]

References

• 1. Lipopeptide antibiotics | Research Starters | EBSCO Research [ebsco.com]
• 2. Polymyxin and lipopeptide antibiotics: membrane-targeting drugs of last resort - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Sequencing and Analysis of the Biosynthetic Gene Cluster of the Lipopeptide Antibiotic Friulimicin in Actinoplanes friuliensis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. arizona-mall.com [arizona-mall.com]
• 5. Friulimicins: novel lipopeptide antibiotics with peptidoglycan synthesis inhibiting activity from Actinoplanes friuliensis sp. nov. II. Isolation and structural characterization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. The Lipopeptide Antibiotic Friulimicin B Inhibits Cell Wall Biosynthesis through Complex Formation with Bactoprenol Phosphate - PMC [pmc.ncbi.nlm.nih.gov]
• 7. The lipopeptide antibiotic Friulimicin B inhibits cell wall biosynthesis through complex formation with bactoprenol phosphate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. journals.asm.org [journals.asm.org]

Independent Verification of Friulimicin D Antimicrobial Activity: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the antimicrobial activity of Friulimicin D and other key antibiotics against Gram-positive bacteria. Due to the limited availability of specific quantitative data for Friulimicin D, this guide utilizes data for the closely related and well-studied compound, Friulimicin B, as a representative of the friulimicin family of lipopeptide antibiotics. Friulimicin D is a member of the friulimicin complex, which are all structurally similar cyclic lipopeptides.[1] This document offers a framework for the independent verification of its antimicrobial properties by presenting established experimental protocols and comparative data for relevant antibiotics.

Comparative Antimicrobial Activity

The following table summarizes the Minimum Inhibitory Concentration (MIC) values of Friulimicin B, Daptomycin (B549167), and Vancomycin against a panel of clinically significant Gram-positive bacteria. Lower MIC values are indicative of greater antimicrobial potency.

Bacterial Strain	Friulimicin B MIC (µg/mL)	Daptomycin MIC (µg/mL)	Vancomycin MIC (µg/mL)
Staphylococcus aureus (Methicillin-Resistant - MRSA)	Not specified	0.5[2]	0.5 - 2[3]
Staphylococcus simulans 22	0.078 (in the presence of Ca2+)[4]	Not specified	Not specified
Bacillus subtilis 168	0.078 (in the presence of Ca2+)[4]	Not specified	Not specified
Enterococcus faecalis	Not specified	1[1]	Not specified
Enterococcus faecium (Vancomycin-Resistant - VRE)	Not specified	4[1]	Resistant
Streptococcus pneumoniae (Penicillin-Resistant)	Not specified	≤0.125[2]	Not specified
Viridans group streptococci	Not specified	0.5[2]	Not specified

Note: The antimicrobial activity of friulimicins is dependent on the presence of calcium ions (Ca2+).[4][5][6]

Experimental Protocols for Verification

To facilitate the independent verification of Friulimicin D's antimicrobial activity, detailed protocols for standard assays are provided below.

Minimum Inhibitory Concentration (MIC) Test

The MIC test determines the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism. The broth microdilution method is a commonly used technique.

Principle: A standardized suspension of the test bacterium is exposed to serial dilutions of the antimicrobial agent in a liquid growth medium within a 96-well microtiter plate. The MIC is the lowest concentration of the agent that completely inhibits visible growth after incubation.[7][8]

Procedure:

• Preparation of Bacterial Inoculum:

  • From a fresh (18-24 hour) culture plate, select 3-5 isolated colonies of the test organism.

  • Suspend the colonies in a sterile saline solution.

  • Adjust the turbidity of the suspension to match a 0.5 McFarland standard (approximately 1-2 x 10⁸ CFU/mL).[8][9]

  • Dilute the adjusted suspension in cation-adjusted Mueller-Hinton Broth (CAMHB) to achieve a final inoculum concentration of approximately 5 x 10⁵ CFU/mL in each well of the microtiter plate.[8]

• Preparation of Antimicrobial Agent Dilutions:

  • Prepare serial two-fold dilutions of Friulimicin D (and comparator antibiotics) in CAMHB in a 96-well microtiter plate.[8]

  • The final volume in each well should be 100 µL.

  • Include a positive control (no antimicrobial agent) and a negative control (no bacteria).[9]

• Inoculation and Incubation:

  • Inoculate each well (except the negative control) with 100 µL of the standardized bacterial inoculum.

  • Incubate the plate at 35 ± 2°C for 16-20 hours.[8]

• Reading and Interpretation:

  • After incubation, visually inspect the wells for turbidity. The MIC is the lowest concentration of the antimicrobial agent with no visible growth.[8][10]

Minimum Bactericidal Concentration (MBC) Test

The MBC test determines the lowest concentration of an antimicrobial agent required to kill a particular microorganism.

Principle: This test is an extension of the MIC test. Aliquots from the wells of the MIC assay that show no visible growth are sub-cultured onto an agar (B569324) medium without the antimicrobial agent. The MBC is the lowest concentration that results in a ≥99.9% reduction in the initial bacterial inoculum.[9][11]

Procedure:

• Following the determination of the MIC, select the wells showing no visible growth (the MIC well and wells with higher concentrations).

• Mix the contents of each selected well thoroughly.

• Plate a specific volume (e.g., 100 µL) from each of these wells onto a suitable agar medium (e.g., Mueller-Hinton Agar).[9]

• Incubate the agar plates at 35 ± 2°C for 18-24 hours.[9]

• After incubation, count the number of colonies (CFU) on each plate. The MBC is the lowest concentration of the antimicrobial agent that results in a ≥99.9% kill of the initial inoculum.[10]

Time-Kill Assay

The time-kill assay provides information on the rate of antimicrobial killing over time.

Principle: A standardized bacterial inoculum is exposed to a constant concentration of the antimicrobial agent. At specified time intervals, aliquots are removed, and the number of viable bacteria is determined by plating and colony counting.[12]

Procedure:

• Preparation:

  • Prepare a standardized bacterial suspension as described for the MIC test (approximately 5 x 10⁵ CFU/mL).[12]

  • Prepare tubes with the desired concentrations of the antimicrobial agent (e.g., 1x MIC, 4x MIC) in broth. Include a growth control tube without the antimicrobial agent.

• Inoculation and Sampling:

  • Inoculate the tubes with the bacterial suspension.

  • At predetermined time points (e.g., 0, 2, 4, 6, 8, 12, and 24 hours), withdraw an aliquot from each tube.[12]

• Enumeration:

  • Perform serial dilutions of each aliquot in a sterile saline solution.

  • Plate a specific volume of the appropriate dilutions onto agar plates.[12]

  • Incubate the plates at 37°C for 18-24 hours.

• Data Analysis:

  • Count the number of colonies on the plates and calculate the CFU/mL for each time point.

  • Plot the log₁₀ CFU/mL against time to generate a time-kill curve. Bactericidal activity is generally defined as a ≥3-log₁₀ reduction (99.9% kill) in CFU/mL from the initial inoculum.[12]

Mechanism of Action and Experimental Workflow

The following diagrams illustrate the mechanism of action of Friulimicin and a general workflow for antimicrobial susceptibility testing.

Caption: Workflow for determining MIC, MBC, and time-kill kinetics of an antimicrobial agent.

Caption: Friulimicin inhibits bacterial cell wall synthesis by forming a complex with C55-P.

Friulimicin exhibits a unique mechanism of action by targeting bactoprenol (B83863) phosphate (B84403) (C55-P), a lipid carrier essential for the biosynthesis of the bacterial cell wall.[4][5][6] In the presence of calcium ions, Friulimicin forms a complex with C55-P, which prevents its utilization by the enzyme MraY in the formation of Lipid I, a crucial intermediate in peptidoglycan synthesis.[5][13] This disruption of the cell wall precursor cycle ultimately leads to bacterial cell death.[4][5] This mode of action is distinct from many other classes of antibiotics, making it a promising candidate against multidrug-resistant pathogens.[4][14]

References

• 1. Antimicrobial activity of daptomycin against multidrug-resistant Gram-positive strains collected worldwide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. In vitro activity of daptomycin against clinical isolates of Gram-positive bacteria - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. microbiologyjournal.org [microbiologyjournal.org]
• 4. The Lipopeptide Antibiotic Friulimicin B Inhibits Cell Wall Biosynthesis through Complex Formation with Bactoprenol Phosphate - PMC [pmc.ncbi.nlm.nih.gov]
• 5. The lipopeptide antibiotic Friulimicin B inhibits cell wall biosynthesis through complex formation with bactoprenol phosphate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. microbe-investigations.com [microbe-investigations.com]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. microchemlab.com [microchemlab.com]
• 11. microbe-investigations.com [microbe-investigations.com]
• 12. benchchem.com [benchchem.com]
• 13. mdpi.com [mdpi.com]
• 14. Sequencing and Analysis of the Biosynthetic Gene Cluster of the Lipopeptide Antibiotic Friulimicin in Actinoplanes friuliensis - PMC [pmc.ncbi.nlm.nih.gov]

Assessing the Synergistic Potential of Friulimicin D: A Comparative Guide to Combination Therapies

For Researchers, Scientists, and Drug Development Professionals

The emergence of multidrug-resistant Gram-positive pathogens necessitates innovative therapeutic strategies. Friulimicin D, a lipopeptide antibiotic, presents a promising scaffold for development. Its mechanism of action, involving the inhibition of bacterial cell wall synthesis through binding to bactoprenol (B83863) phosphate (B84403) (C55-P), offers a unique target that is distinct from many currently available antibiotics.[1] This guide explores the rationale and methodologies for assessing the synergistic effects of Friulimicin D with other antimicrobial agents, providing a framework for preclinical evaluation.

While specific synergistic data for Friulimicin D is not yet publicly available, this guide will draw parallels from studies on Friulimicin B, a closely related structural analog, and daptomycin (B549167), a clinically established lipopeptide that shares some mechanistic features.[1][2] The primary focus will be on combinations with antibiotics that also target the bacterial cell wall, a strategy known to be effective in overcoming resistance and enhancing bactericidal activity.

Rationale for Synergy: Targeting the Peptidoglycan Synthesis Pathway

Friulimicin D's primary target, C55-P, is a critical lipid carrier responsible for transporting peptidoglycan precursors across the bacterial cell membrane.[1] By sequestering C55-P, Friulimicin D effectively halts the initial stages of cell wall construction. This mechanism suggests a strong potential for synergy with antibiotics that inhibit later stages of peptidoglycan synthesis, such as β-lactams and glycopeptides.

• β-Lactam Antibiotics (e.g., Oxacillin, Nafcillin, Ceftaroline): These agents inhibit penicillin-binding proteins (PBPs), the enzymes responsible for the final cross-linking of the peptidoglycan layer. By weakening the cell wall at a different stage, β-lactams may enhance the efficacy of Friulimicin D. Furthermore, some studies with daptomycin have shown that β-lactams can alter the bacterial cell surface charge, potentially facilitating the binding of the lipopeptide.[3]

• Glycopeptide Antibiotics (e.g., Vancomycin): Vancomycin (B549263) acts by binding to the D-Ala-D-Ala terminus of peptidoglycan precursors, preventing their incorporation into the growing cell wall. A combination of Friulimicin D and vancomycin would create a dual blockade of the peptidoglycan synthesis pathway, potentially leading to a potent synergistic effect.

Quantitative Assessment of Synergy: In Vitro Methodologies

Two primary in vitro methods are employed to quantify the synergistic effects of antibiotic combinations: the checkerboard assay and the time-kill assay.

Checkerboard Assay

The checkerboard assay is a microdilution method used to determine the Fractional Inhibitory Concentration Index (FICI), a quantitative measure of synergy.

Table 1: Interpretation of Fractional Inhibitory Concentration Index (FICI)

FICI Value	Interpretation
≤ 0.5	Synergy
> 0.5 to 4.0	Indifference (Additive)
> 4.0	Antagonism

While specific FICI values for Friulimicin D combinations are not available, Table 2 presents data from studies on daptomycin, a comparable lipopeptide, in combination with β-lactams and vancomycin against Methicillin-Resistant Staphylococcus aureus (MRSA).

Table 2: Representative FICI Values for Daptomycin Combinations against MRSA

Combination	Organism	FICI	Reference
Daptomycin + Oxacillin	MRSA	≤ 0.5	[4]
Daptomycin + Nafcillin	MRSA	≤ 0.5	[3]
Daptomycin + Ceftaroline	MRSA	≤ 0.5	[3]
Daptomycin + Vancomycin	MRSA	> 0.5 to 4.0	[5]

Time-Kill Assay

Time-kill assays provide a dynamic assessment of the bactericidal activity of antibiotic combinations over time. Synergy is typically defined as a ≥ 2-log10 decrease in CFU/mL at 24 hours by the combination compared to the most active single agent.

Table 3: Representative Time-Kill Assay Results for Daptomycin Combinations

Combination	Organism	Observation	Reference
Daptomycin + Oxacillin	MRSA	Synergistic and bactericidal activity observed.	[6]
Daptomycin + Ceftaroline	VRE	Synergy demonstrated against all tested strains.	[7]
Daptomycin + Vancomycin	MRSA	Generally indifferent to additive effects observed.	[5]

Experimental Protocols

Detailed methodologies are crucial for the accurate assessment of synergistic interactions. The following are generalized protocols for checkerboard and time-kill assays, which can be adapted for testing Friulimicin D.

Checkerboard Assay Protocol

• Preparation of Antibiotic Solutions: Prepare stock solutions of Friulimicin D and the partner antibiotic in an appropriate solvent. Serially dilute the antibiotics in cation-adjusted Mueller-Hinton broth (CAMHB). For Friulimicin D, supplementation with Ca2+ (typically 50 mg/L) is essential for its activity.[1]

• Plate Setup: In a 96-well microtiter plate, add 50 µL of CAMHB to each well. Create a two-dimensional gradient by serially diluting Friulimicin D down the columns and the partner antibiotic across the rows.[8] This results in a checkerboard of varying antibiotic concentrations.

• Inoculum Preparation: Prepare a bacterial suspension equivalent to a 0.5 McFarland standard and dilute it to a final concentration of approximately 5 x 10^5 CFU/mL in each well.

• Incubation: Incubate the plates at 35-37°C for 16-24 hours.

• Reading and FICI Calculation: Determine the Minimum Inhibitory Concentration (MIC) of each drug alone and in combination. The MIC is the lowest concentration that inhibits visible growth. Calculate the FICI using the following formula: FICI = (MIC of Drug A in combination / MIC of Drug A alone) + (MIC of Drug B in combination / MIC of Drug B alone)

Time-Kill Assay Protocol

• Inoculum Preparation: Prepare a bacterial culture in the logarithmic growth phase and dilute it in CAMHB (supplemented with Ca2+ for Friulimicin D) to a starting concentration of approximately 5 x 10^5 to 5 x 10^6 CFU/mL.[8]

• Experimental Setup: Prepare culture tubes with the following:

  • Growth control (no antibiotic)

  • Friulimicin D alone (at a relevant concentration, e.g., 0.5x MIC)

  • Partner antibiotic alone (at a relevant concentration)

  • Friulimicin D and the partner antibiotic in combination

• Incubation and Sampling: Incubate all tubes at 37°C, typically with shaking. At specified time points (e.g., 0, 2, 4, 6, 8, 12, and 24 hours), withdraw an aliquot from each tube.[8]

• Quantification of Viable Bacteria: Perform serial dilutions of the collected aliquots and plate them on appropriate agar (B569324) plates. Incubate the plates for 18-24 hours and count the number of colonies to determine the CFU/mL.

• Data Analysis: Plot the log10 CFU/mL versus time for each experimental condition. Synergy is determined by comparing the reduction in bacterial count in the combination tube to the single-agent tubes.

Visualizing the Mechanisms and Workflows

Diagrams are essential tools for understanding the complex interactions in antibiotic synergy.

Caption: Peptidoglycan synthesis pathway and targets of various antibiotics.

Caption: Experimental workflow for assessing antibiotic synergy.

Conclusion

The unique mechanism of action of Friulimicin D makes it a compelling candidate for combination therapy, particularly with agents that also target the bacterial cell wall. While direct evidence for synergistic combinations involving Friulimicin D is still forthcoming, the extensive data on daptomycin provides a strong rationale for investigating combinations with β-lactams and glycopeptides. The experimental protocols and frameworks presented in this guide offer a systematic approach to evaluating these potential synergies, which will be crucial for the future clinical development of Friulimicin D and other novel lipopeptide antibiotics.

References

• 1. The Lipopeptide Antibiotic Friulimicin B Inhibits Cell Wall Biosynthesis through Complex Formation with Bactoprenol Phosphate - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. Synergistic effect of new pyrimidine derivative with oxacilin against methicillin-resistant Staphylococcus aureus - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Role of Combination Antimicrobial Therapy for Vancomycin-Resistant Enterococcus faecium Infections: Review of the Current Evidence - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Antimicrobial Synergy Testing/Checkerboard Assay - Creative Diagnostics [antiviral.creative-diagnostics.com]
• 7. med.unc.edu [med.unc.edu]
• 8. benchchem.com [benchchem.com]

Safety & Regulatory Compliance

Prudent Disposal of Friulimicin D in a Laboratory Setting

A comprehensive guide for researchers on the safe handling and disposal of the lipopeptide antibiotic, Friulimicin D, ensuring minimal environmental impact and adherence to laboratory safety protocols.

Friulimicin D is a lipopeptide antibiotic isolated from the actinomycete Actinoplanes friuliensis.[1] As with all antibiotics, proper disposal is crucial to prevent the development of antimicrobial resistance in the environment and to ensure the safety of laboratory personnel. While a specific Safety Data Sheet (SDS) for Friulimicin D is not publicly available, this guide provides essential, safety-focused disposal procedures based on general best practices for antibiotic waste in a research setting.

Core Principles of Antibiotic Waste Management

The primary goal of antibiotic disposal is to denature the active compound, preventing its release into the wastewater system where it could contribute to the rise of antibiotic-resistant bacteria.[2] All materials contaminated with Friulimicin D, including stock solutions, used media, and contaminated labware, should be treated as hazardous chemical waste.

Disposal Procedures for Friulimicin D

The following step-by-step procedures are recommended for the safe disposal of Friulimicin D.

1. Solid Waste (e.g., contaminated pipette tips, gloves, empty vials):

• Collect all solid waste in a designated, clearly labeled hazardous waste container.

• This container should be separate from regular biohazardous waste.

• Follow your institution's guidelines for the final disposal of chemical waste, which typically involves incineration by a licensed waste management company.

2. Liquid Waste (e.g., stock solutions, unused media):

• High-Concentration Stock Solutions: These are considered hazardous chemical waste and should never be poured down the drain.[2] They must be collected in a sealed, labeled container for chemical waste disposal.

• Used Cell Culture Media: Autoclaving may not be sufficient to inactivate all antibiotics. Therefore, it is best practice to collect all media containing Friulimicin D as chemical waste.[2]

• Consult your institution's Environmental Health and Safety (EHS) office for specific guidance on the collection and disposal of liquid chemical waste.

3. Decontamination of Glassware:

• Glassware that has come into contact with Friulimicin D should be decontaminated before washing.

• Soak glassware in a solution known to degrade peptides or as recommended by your institution's EHS guidelines.

• After decontamination, the glassware can be washed and autoclaved according to standard laboratory procedures.

Experimental Protocols

While no specific experimental protocols for the disposal of Friulimicin D were found in the public domain, a general best practice for rendering antibiotic waste non-hazardous is through chemical degradation or incineration. The specific method should always be in accordance with local regulations and institutional policies.

Quantitative Data

No specific quantitative data for the disposal of Friulimicin D, such as effective deactivating concentrations of chemical agents, is currently available in the public literature. Researchers should consult with their institution's EHS department for any established protocols for similar lipopeptide antibiotics.

Disposal Workflow

The following diagram illustrates the decision-making process and procedural flow for the proper disposal of Friulimicin D waste.

A flowchart outlining the proper disposal procedures for different types of Friulimicin D waste.

Disclaimer: The information provided is based on general laboratory safety principles for handling antibiotics. Always consult your institution's specific Environmental Health and Safety (EHS) guidelines and the manufacturer's Safety Data Sheet (SDS) for definitive disposal instructions.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. bitesizebio.com [bitesizebio.com]